(+)-Cevimeline hydrochloride hemihydrate

Core Science & Biosynthesis

(+)-Cevimeline hydrochloride hemihydrate discovery and synthesis

An In-depth Technical Guide to the Discovery and Synthesis of (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cevimeline (B1668456), marketed as Evoxac®, is a cholinergic agent developed for the treatment of xerostomia (dry mouth) and keratoconjunctivitis sicca (dry eyes) in patients with Sjögren's syndrome.[1][2][3] As a synthetic analog of the natural alkaloid muscarine, it functions as a muscarinic receptor agonist with high affinity for M1 and M3 subtypes.[1][4] This technical guide provides a comprehensive overview of the discovery, synthesis, mechanism of action, and pharmacological properties of (+)-Cevimeline hydrochloride hemihydrate, the active pharmaceutical ingredient. It details the synthetic pathways, presents key quantitative data in a structured format, and outlines relevant experimental protocols for its characterization.

Discovery and Development

Initially investigated as a potential treatment for Alzheimer's disease due to its activity as an M1 receptor agonist, cevimeline (also known as AF102B and SNI-2011) was found to have potent sialogogic effects.[5][6] This observation pivoted its development towards treating the symptoms of Sjögren's syndrome.[5][6] The drug was discovered by the Israel Institute for Biological Research and subsequently developed for its current indication.[7] The biologically active form is the cis-isomer, specifically the (-)-cis-cevimeline enantiomer; however, the (+)-cis-isomer does not exhibit significant antagonistic effects, allowing for the therapeutic use of the racemic (±)-cis mixture.[8] The final drug product is a hydrochloride hemihydrate salt, which offers favorable stability and physicochemical properties for formulation.[9]

Physicochemical Properties

(+)-Cevimeline hydrochloride hemihydrate is a white to off-white crystalline powder.[9][10] Its structure features a unique spiro-junction between a 1,3-oxathiolane (B1218472) ring and an azabicyclo[2.2.2]octane (quinuclidine) moiety.[9] The active pharmaceutical ingredient is the cis-isomer, which must be separated from the less active trans-isomer impurity during synthesis.[9]

Property	Value	References
Systematic Name	(2R,5R)-2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane] hydrochloride hemihydrate	[9]
Molecular Formula	C₁₀H₁₇NOS·HCl·½H₂O	[9][10]
Molecular Weight	244.78 g/mol	[9][10]
Melting Point	201-203 °C	[9][11]
Appearance	White to off-white crystalline powder	[9][10]
Solubility	Very soluble in water; freely soluble in alcohol and chloroform; virtually insoluble in ether.	[9][11]
pH (1% solution)	4.6 - 5.6	[9][11]

Mechanism of Action

Cevimeline is a cholinergic agonist that binds to and activates muscarinic acetylcholine (B1216132) receptors (mAChRs).[1][12] Its therapeutic effects in Sjögren's syndrome are primarily mediated through its agonist activity on M3 receptors located on exocrine glands, such as salivary and lacrimal glands.[1][12][13] It also exhibits high affinity for M1 receptors.[4]

Activation of the M3 receptor, a G protein-coupled receptor (GPCR), initiates a downstream signaling cascade.[14][15] The M3 receptor is coupled to the Gq class of G proteins.[14][16] Upon agonist binding, the Gq protein activates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[15][17] IP₃ diffuses through the cytoplasm and binds to IP₃ receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺).[17] The resulting increase in intracellular Ca²⁺ concentration is the critical event that drives fluid secretion from acinar cells in the salivary glands, thereby increasing saliva production and alleviating the symptoms of dry mouth.[13]

Signaling Pathway Diagram

Caption: M3 receptor signaling cascade initiated by Cevimeline.

Synthesis and Manufacturing

The synthesis of cevimeline typically starts from quinuclidin-3-one (B120416) and involves the creation of the spiro[1,3-oxathiolane-5,3'-quinuclidine] core structure. Several routes have been reported, often differing in the choice of thiolating agent to minimize the use of hazardous materials like hydrogen sulfide (B99878).[18] The synthesis yields a mixture of cis- (cevimeline) and trans-diastereomers, which must be separated.[5][19] The desired cis-isomer is then converted to the hydrochloride salt and subsequently hydrated to form the stable hemihydrate.

Representative Synthetic Workflow

Caption: A generalized synthetic pathway for Cevimeline production.

Experimental Protocol: Synthesis of (±)-Cevimeline

This protocol is a composite representation based on published synthetic routes.[5][18][19]

• Epoxidation of Quinuclidin-3-one (I): To a solution of quinuclidin-3-one (I) in dimethyl sulfoxide (B87167) (DMSO), add trimethylsulfoxonium iodide and sodium hydride (NaH). The reaction mixture is stirred at room temperature to yield the spiro-epoxide intermediate (II).

• Thiolation: The epoxide ring (II) is opened using a thiolating agent. Classically, this involves bubbling hydrogen sulfide (H₂S) gas through a solution of the epoxide in a basic medium (e.g., NaOH/water) to form 3-hydroxy-3-(sulfanylmethyl)quinuclidine (III).[5][19] Alternative, greener methods utilize thiourea.[18]

• Cyclization: The diol-thiol intermediate (III) is cyclized by reacting it with acetaldehyde (IV) in the presence of a Lewis acid catalyst such as boron trifluoride etherate (BF₃·OEt₂) or tin(IV) chloride (SnCl₄).[5][19] This step produces a mixture of the (±)-cis (cevimeline) and (±)-trans diastereomers.

• Isomer Separation: The diastereomeric mixture is separated to isolate the desired cis-isomer. This is typically achieved by fractional recrystallization from a solvent like acetone or by column chromatography.[5][19]

• Salt Formation and Hydration: The purified (±)-cis-cevimeline free base is dissolved in a suitable solvent (e.g., diisopropyl ether) and treated with isopropanol saturated with HCl gas to precipitate the hydrochloride salt.[9] The resulting anhydrous hydrochloride is then suspended in a water-acetone mixture and stirred to form the stable (+)-Cevimeline hydrochloride hemihydrate.[9] The final product is filtered, washed, and dried. Water content is confirmed by Karl Fischer titration.[9]

Pharmacology and Pharmacokinetics

Cevimeline exhibits high potency and selectivity for M1 and M3 muscarinic receptors over M2, M4, and M5 subtypes.[4]

Parameter	Value	Receptor Subtype	Reference
EC₅₀	0.023 µM	Human M1	[4]
EC₅₀	1.04 µM	Human M2	[4]
EC₅₀	0.048 µM	Human M3	[4]
EC₅₀	1.31 µM	Human M4	[4]
EC₅₀	0.063 µM	Human M5	[4]

The pharmacokinetic profile of cevimeline is characterized by rapid absorption and metabolism primarily through the cytochrome P450 system.

Pharmacokinetic Parameter	Value (for 30 mg oral dose)	Reference(s)
Tₘₐₓ (Time to Peak Concentration)	1.5 - 2.0 hours	[20][21]
T½ (Elimination Half-life)	~5 hours	[21][22]
Protein Binding	<20%	[20]
Volume of Distribution (Vd)	~6 L/kg	[20]
Metabolism	Hepatic, primarily by CYP2D6 and CYP3A4 isoenzymes.[12][20]	[12][20][21]
Major Metabolites	cis- and trans-sulfoxides, glucuronic acid conjugates, N-oxide.[12][20][21]	[12][20]
Excretion	Primarily renal; ~84% of the dose is excreted in urine within 24 hours.	[20][21]

Clinical Efficacy

Clinical trials have demonstrated the efficacy of cevimeline in treating the symptoms of dry mouth in patients with Sjögren's syndrome. The standard dosage is 30 mg taken three times daily.[4][21]

Study Design	Dosage	Key Outcomes	Reference(s)
12-week, double-blind, placebo-controlled	15 mg and 30 mg TID	30 mg dose showed statistically significant improvements in global assessment of dry mouth and increased salivary flow compared to placebo.	[23]
6-week, double-blind, placebo-controlled	30 mg and 60 mg TID	Both doses significantly improved dry mouth symptoms and salivary flow vs. placebo. 30 mg dose was better tolerated.	[2][24]
Meta-analysis of 3 clinical trials	15, 30, or 60 mg TID	Treatment with cevimeline significantly improved salivary flow and eased symptoms of dry mouth.	[3]

Conclusion

(+)-Cevimeline hydrochloride hemihydrate is a well-characterized muscarinic agonist that provides significant therapeutic benefit for patients with Sjögren's syndrome. Its discovery journey, from a potential Alzheimer's treatment to a therapy for xerostomia, highlights the importance of observing broad pharmacological effects. The chemical synthesis, though complex due to stereoisomerism, is well-established. The drug's efficacy is rooted in its specific activation of the M3 receptor signaling pathway in exocrine glands. The data presented in this guide underscore its well-defined physicochemical, pharmacological, and clinical profile, providing a solid foundation for researchers and drug development professionals.

References

• 1. Cevimeline - Wikipedia [en.wikipedia.org]
• 2. Cevimeline for the treatment of xerostomia in patients with Sjögren syndrome: a randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sjogrenssyndromenews.com [sjogrenssyndromenews.com]
• 4. mdpi.com [mdpi.com]
• 5. Portico [access.portico.org]
• 6. Cevimelinehydrochloride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. Cevimeline - Daiichi Sankyo - AdisInsight [adisinsight.springer.com]
• 8. researchgate.net [researchgate.net]
• 9. (+)-Cevimeline hydrochloride hemihydrate | Benchchem [benchchem.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. newdrugapprovals.org [newdrugapprovals.org]
• 12. go.drugbank.com [go.drugbank.com]
• 13. What is the mechanism of Cevimeline Hydrochloride? [synapse.patsnap.com]
• 14. Muscarinic acetylcholine receptor M3 - Wikipedia [en.wikipedia.org]
• 15. M3 Muscarinic Acetylcholine Receptor-Mediated Signaling is Regulated by Distinct Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Muscarinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 17. journals.physiology.org [journals.physiology.org]
• 18. 2024.sci-hub.se [2024.sci-hub.se]
• 19. newdrugapprovals.org [newdrugapprovals.org]
• 20. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. accessdata.fda.gov [accessdata.fda.gov]
• 22. Cevimeline  (Evoxac) | Davis’s Drug Guide [nursing.unboundmedicine.com]
• 23. A double-blind, randomized, placebo-controlled study of cevimeline in Sjögren's syndrome patients with xerostomia and keratoconjunctivitis sicca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. ovid.com [ovid.com]

An In-Depth Technical Guide to the Mechanism of Action of (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Cevimeline hydrochloride hemihydrate, marketed as Evoxac®, is a cholinergic agent primarily indicated for the treatment of xerostomia (dry mouth) in patients with Sjögren's syndrome.[1] Its therapeutic efficacy stems from its specific action as a muscarinic acetylcholine (B1216132) receptor agonist. This technical guide provides a comprehensive overview of the molecular mechanism of action of Cevimeline, detailing its receptor selectivity, downstream signaling pathways, and the experimental methodologies used to elucidate its function. Quantitative data are summarized for comparative analysis, and key processes are visualized through signaling and workflow diagrams.

Core Mechanism of Action: Muscarinic Receptor Agonism

Cevimeline is a direct-acting parasympathomimetic agent that functions as a potent agonist at muscarinic acetylcholine receptors (mAChRs).[2] It exhibits a pronounced selectivity for the M1 and M3 receptor subtypes, which are prevalently expressed in exocrine glands, including the salivary and lacrimal glands.[3][4] The chemical structure of Cevimeline is a quinuclidine (B89598) derivative of acetylcholine.[2]

The therapeutic effect of Cevimeline in Sjögren's syndrome is achieved by stimulating the residual functional tissue of the salivary glands.[5] Activation of M3 receptors on acinar cells in these glands is the primary driver for increased secretion of saliva, thereby alleviating the symptoms of dry mouth.[3] Additionally, its agonist activity at M1 receptors contributes to this secretagogue effect.[3] While Cevimeline can cross the blood-brain barrier, its primary clinical application is based on its peripheral actions on glandular tissues.[2]

Quantitative Data on Receptor Binding and Functional Potency

The selectivity and potency of Cevimeline have been quantified through various in vitro assays. The following tables summarize key quantitative data.

Table 1: Muscarinic Receptor Subtype Selectivity of Cevimeline

This table presents the half-maximal effective concentration (EC₅₀) values for Cevimeline at the five human muscarinic receptor subtypes. Lower EC₅₀ values indicate higher potency. The data clearly illustrate Cevimeline's selectivity for M1 and M3 receptors over M2, M4, and M5.

Receptor Subtype	EC₅₀ (μM)	Relative Potency (vs. M1)
M1	0.023	1.0
M2	1.04	45.2-fold lower
M3	0.048	2.1-fold lower
M4	1.31	57.0-fold lower
M5	0.063	2.7-fold lower
(Data sourced from Heinrich et al., as cited in[3][6])

Table 2: Functional Activity of Cevimeline in Isolated Tissues

This table shows the EC₅₀ values for Cevimeline-induced smooth muscle contraction in isolated guinea pig tissues, a functional response mediated primarily by M3 receptors.

Tissue Preparation	Functional Response	EC₅₀ (μM)
Guinea Pig Ileum	Contraction	3.5
Guinea Pig Trachea	Contraction	3.0
(Data sourced from[7])

Table 3: Binding Affinity of Cevimeline at M3 Receptors

This table provides the inhibition constant (Ki) for Cevimeline at M3 receptors in rat salivary gland membranes, indicating its affinity for the target receptor.

Tissue Source	Receptor Subtype	Kᵢ (μM)
Rat Submandibular/Sublingual Gland	M3	1.2 ± 0.3
(Data sourced from[8])

Intracellular Signaling Pathways

The M1 and M3 muscarinic receptors are G-protein coupled receptors (GPCRs) that signal through the Gq/11 family of G-proteins. The binding of Cevimeline initiates a conformational change in the receptor, triggering the following intracellular cascade:

• G-Protein Activation: The activated receptor facilitates the exchange of Guanosine Diphosphate (GDP) for Guanosine Triphosphate (GTP) on the α-subunit of the associated Gq/11 protein.[9]

• Phospholipase C (PLC) Activation: The GTP-bound α-subunit dissociates and activates the enzyme phospholipase C (PLC).[6]

• Second Messenger Production: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[6]

• Calcium Mobilization: IP₃ diffuses through the cytoplasm and binds to IP₃ receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytosol.

• Glandular Secretion: The significant increase in intracellular Ca²⁺ concentration is the critical signal that leads to the fusion of vesicles containing saliva with the cell membrane and the subsequent secretion of saliva into the ducts of the salivary gland.

Caption: M1/M3 muscarinic receptor Gq signaling pathway activated by Cevimeline.

Experimental Protocols

The mechanism of action of Cevimeline has been characterized using a variety of standard and specialized experimental techniques. Detailed methodologies for key experiments are provided below.

Radioligand Competition Binding Assay

This assay is used to determine the binding affinity (Kᵢ) of Cevimeline for different muscarinic receptor subtypes.[10]

• Objective: To quantify the affinity of Cevimeline for a specific muscarinic receptor subtype by measuring its ability to compete with a radiolabeled antagonist.

• Materials:

  • Cell membranes from cell lines stably expressing a single human muscarinic receptor subtype (e.g., CHO-K1 cells).

  • Radiolabeled antagonist (e.g., [³H]N-methylscopolamine, [³H]QNB).

  • Unlabeled Cevimeline hydrochloride hemihydrate.

  • Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).

  • High-concentration unlabeled antagonist (e.g., atropine) for determining non-specific binding.

  • Glass fiber filters and a cell harvester/filtration apparatus.

  • Scintillation counter and scintillation fluid.

• Methodology:

  • Membrane Preparation: Homogenize cells expressing the target receptor in an ice-cold lysis buffer. Centrifuge the homogenate to pellet the membranes. Wash the pellet by resuspending in fresh buffer and re-centrifuging. Resuspend the final pellet in the binding buffer.[11]

  • Assay Setup: In a 96-well plate, set up reactions in triplicate. Each reaction contains:

    • A fixed concentration of the radiolabeled antagonist (typically near its Kₑ value).

    • A fixed amount of membrane protein.

    • Varying concentrations of unlabeled Cevimeline (e.g., 10⁻¹⁰ M to 10⁻³ M).

  • Controls: Include wells for "total binding" (radioligand + membranes, no Cevimeline) and "non-specific binding" (radioligand + membranes + a saturating concentration of atropine).

  • Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[11]

  • Filtration: Rapidly filter the contents of each well through glass fiber filters using a filtration apparatus. This separates the receptor-bound radioligand from the free radioligand. Wash the filters rapidly with ice-cold wash buffer.

  • Quantification: Place the filters into scintillation vials, add scintillation fluid, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Data Analysis:

    • Calculate specific binding at each Cevimeline concentration: Specific Binding = Total Binding - Non-Specific Binding.

    • Plot the percentage of specific binding against the log concentration of Cevimeline to generate a competition curve.

    • Use non-linear regression to fit the data to a one-site competition model and determine the IC₅₀ value (the concentration of Cevimeline that inhibits 50% of specific radioligand binding).

    • Calculate the Kᵢ value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.[11]

Caption: Experimental workflow for a radioligand competition binding assay.

In Vitro Salivary Gland Secretion Assay (Amylase Release)

This functional assay measures the secretagogue activity of Cevimeline by quantifying the release of α-amylase, a key component of saliva, from salivary gland cells or tissue fragments.

• Objective: To determine the potency (EC₅₀) of Cevimeline in stimulating secretion from salivary gland acinar cells.

• Materials:

  • Isolated salivary gland tissue (e.g., from rat parotid or submandibular glands) or cultured salivary acinar cells.

  • Physiological buffer (e.g., Krebs-Ringer bicarbonate buffer) gassed with 95% O₂/5% CO₂.

  • Cevimeline hydrochloride hemihydrate.

  • Amylase activity assay kit or reagents (e.g., starch-iodine or a chromogenic substrate like 2-chloro-p-nitrophenol linked with maltotriose).[12][13]

  • Microplate reader.

• Methodology:

  • Tissue Preparation: Dissect salivary glands and mince them into small fragments or enzymatically dissociate them to obtain acinar cell clusters. Pre-incubate the tissue/cells in the physiological buffer to establish a baseline.

  • Stimulation: Add varying concentrations of Cevimeline to the tissue/cell preparations and incubate for a defined period (e.g., 30 minutes) at 37°C.

  • Sample Collection: At the end of the incubation, collect the supernatant (which contains the secreted amylase) by centrifugation.

  • Amylase Assay:

    • Prepare a standard curve using known concentrations of α-amylase.

    • In a microplate, incubate a small volume of the collected supernatant with the amylase substrate according to the kit manufacturer's instructions.

    • The enzyme reaction leads to a color change, which is measured as absorbance at a specific wavelength (e.g., 405 nm for a chromogenic substrate) using a microplate reader.[14]

  • Data Analysis:

    • Calculate the amylase concentration in each sample using the standard curve.

    • Express amylase release as a percentage of the maximum response.

    • Plot the percentage of maximal amylase release against the log concentration of Cevimeline.

    • Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the EC₅₀ value.

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to study how Cevimeline modulates the electrical properties of individual neurons, such as those in the superior salivatory nucleus (SSN), which controls salivation.[13]

• Objective: To record ion currents and changes in membrane potential in response to Cevimeline application to understand its effects on neuronal excitability.

• Materials:

  • Brain tissue slices containing the region of interest (e.g., brainstem containing the SSN).

  • Artificial cerebrospinal fluid (aCSF) and an intracellular pipette solution.[15]

  • Patch-clamp amplifier, micromanipulator, and data acquisition system.

  • Borosilicate glass micropipettes.

  • Cevimeline hydrochloride hemihydrate.

• Methodology:

  • Slice Preparation: Prepare acute brain slices (200-300 µm thick) using a vibratome and maintain them in oxygenated aCSF.

  • Recording Setup: Transfer a slice to the recording chamber on a microscope stage, continuously perfused with aCSF.

  • Obtaining a Recording: Under visual guidance, carefully approach a target neuron with a glass micropipette filled with intracellular solution. Apply gentle suction to form a high-resistance (>1 GΩ) "gigaseal" between the pipette tip and the cell membrane.[16]

  • Whole-Cell Configuration: Apply a brief pulse of stronger suction to rupture the membrane patch under the pipette, establishing electrical and diffusive access to the cell's interior.[16]

  • Data Acquisition:

    • Voltage-Clamp Mode: Hold the neuron's membrane potential at a constant voltage (e.g., -70 mV) and record the ionic currents that flow across the membrane. Apply Cevimeline to the bathing solution and record any induced inward or outward currents.[17]

    • Current-Clamp Mode: Inject a known amount of current (or no current) and record the resulting changes in the neuron's membrane potential. Application of Cevimeline typically causes membrane depolarization in SSN neurons, which can be measured as a change in the resting membrane potential.[13]

  • Data Analysis: Analyze the recorded traces to quantify changes in holding current, membrane potential, firing frequency, and other electrophysiological parameters before, during, and after Cevimeline application.

Integrated Mechanism and Clinical Relevance

The molecular and cellular actions of Cevimeline translate directly to its clinical utility. The logical flow from drug administration to therapeutic outcome is a multi-step process rooted in its specific mechanism of action.

Caption: Logical relationship of Cevimeline's action from molecular to clinical effect.

Conclusion

(+)-Cevimeline hydrochloride hemihydrate is a selective M1 and M3 muscarinic receptor agonist. Its mechanism of action is centered on the activation of the Gq/11 signaling pathway in salivary gland acinar cells, leading to a rise in intracellular calcium and subsequent stimulation of saliva secretion. This well-characterized pathway, supported by robust quantitative binding and functional data, provides a clear rationale for its effectiveness in treating xerostomia in patients with Sjögren's syndrome. The experimental protocols detailed herein represent the standard methodologies employed to investigate and confirm the pharmacological profile of muscarinic agonists like Cevimeline.

References

• 1. Cevimeline - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Muscarinic Receptor - Neuroscience - BioCrick [biocrick.com]
• 3. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Integrating drug effects on individual cardiac ionic currents and cardiac action potentials to understand nonclinical translation to clinical ECG changes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Continuous automated assay of alpha-amylase release from superfused rat salivary gland - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. apexbt.com [apexbt.com]
• 8. Portico [access.portico.org]
• 9. bio.libretexts.org [bio.libretexts.org]
• 10. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. namikkemalmedj.com [namikkemalmedj.com]
• 13. salimetrics.com [salimetrics.com]
• 14. Measuring Salivary Alpha-Amylase in the Undergraduate Neuroscience Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 15. re-place.be [re-place.be]
• 16. axolbio.com [axolbio.com]
• 17. docs.axolbio.com [docs.axolbio.com]

An In-Depth Technical Guide on the Muscarinic M1 and M3 Receptor Agonism of (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Cevimeline hydrochloride hemihydrate, a quinuclidine (B89598) derivative of acetylcholine (B1216132), is a parasympathomimetic agent with prominent agonist activity at muscarinic M1 and M3 receptors.[1][2][3] Marketed under the trade name Evoxac®, it is clinically utilized for the treatment of xerostomia (dry mouth) associated with Sjögren's syndrome.[3][4] This technical guide provides a comprehensive overview of the pharmacological properties of cevimeline (B1668456), with a specific focus on its interaction with M1 and M3 receptors. Detailed experimental protocols for key assays used to characterize its binding and functional activity are presented, alongside a compilation of quantitative data and visualizations of the associated signaling pathways.

Introduction

Muscarinic acetylcholine receptors (mAChRs) are a family of G protein-coupled receptors (GPCRs) that are widely distributed throughout the central and peripheral nervous systems, as well as in non-neuronal tissues. They are key regulators of numerous physiological functions. The M1 and M3 receptor subtypes, in particular, are coupled to Gq/11 proteins.[4] Upon activation, this G protein initiates a signaling cascade through phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This signaling pathway in exocrine glands, such as salivary and lacrimal glands, results in increased secretion.[4]

Cevimeline's therapeutic effect in Sjögren's syndrome stems from its ability to stimulate these M1 and M3 receptors on salivary and lacrimal glands, thereby increasing saliva and tear production.[4][5] Understanding the precise nature of its receptor agonism is crucial for the development of novel therapeutics with improved selectivity and efficacy.

Quantitative Pharmacological Data

The following tables summarize the in vitro pharmacological data for (+)-Cevimeline at human muscarinic receptors.

Table 1: Functional Potency (EC50) of (+)-Cevimeline at Human Muscarinic Receptor Subtypes

Receptor Subtype	EC50 (μM)	Reference
M1	0.023	[4]
M2	1.04	[4]
M3	0.048	[4]
M4	1.31	[4]
M5	0.063	[4]

EC50 (Half maximal effective concentration) values were determined in functional assays.[4]

Signaling Pathways

Activation of M1 and M3 muscarinic receptors by cevimeline initiates a well-defined intracellular signaling cascade, as depicted in the following diagrams.

Figure 1. M1 and M3 Receptor Signaling Pathway.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of (+)-Cevimeline's muscarinic receptor agonism.

Radioligand Competition Binding Assay

This protocol describes a typical competition binding assay to determine the binding affinity (Ki) of cevimeline for M1 and M3 muscarinic receptors.

Objective: To determine the inhibitory constant (Ki) of cevimeline by measuring its ability to displace a known radiolabeled antagonist from the receptor.

Materials:

• Cell Membranes: CHO-K1 cells stably expressing human M1 or M3 muscarinic receptors.

• Radioligand: [³H]-N-Methylscopolamine ([³H]-NMS) for a non-selective antagonist or [³H]-pirenzepine for M1-selective and [³H]-4-DAMP for M3-selective binding.

• Non-specific Binding Control: Atropine (B194438) (1 µM).

• Test Compound: (+)-Cevimeline hydrochloride hemihydrate.

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• 96-well microplates and glass fiber filters.

Procedure:

• Membrane Preparation:

  • Culture CHO-K1 cells expressing the receptor of interest to confluency.

  • Harvest cells and homogenize in ice-cold assay buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Centrifuge the supernatant at 40,000 x g for 30 minutes at 4°C to pellet the cell membranes.

  • Wash the membrane pellet by resuspending in fresh assay buffer and repeating the centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using a Bradford assay).

• Assay Setup (in a 96-well plate):

  • Total Binding: Add 50 µL of assay buffer, 50 µL of radioligand (at a concentration near its Kd), and 100 µL of membrane preparation.

  • Non-specific Binding: Add 50 µL of atropine (1 µM final concentration), 50 µL of radioligand, and 100 µL of membrane preparation.

  • Competition Binding: Add 50 µL of varying concentrations of cevimeline, 50 µL of radioligand, and 100 µL of membrane preparation.

• Incubation: Incubate the plate at 25°C for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the cevimeline concentration.

  • Determine the IC₅₀ value from the resulting sigmoidal curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Figure 2. Radioligand Competition Binding Assay Workflow.

Inositol Phosphate (IP) Accumulation Assay

This protocol measures the functional agonism of cevimeline by quantifying the accumulation of inositol phosphates, a downstream product of M1 and M3 receptor activation.

Objective: To determine the potency (EC₅₀) and efficacy (Emax) of cevimeline in stimulating the production of inositol phosphates.

Materials:

• Cells: CHO-K1 cells stably expressing human M1 or M3 muscarinic receptors.

• Labeling Agent: myo-[³H]-inositol.

• Stimulation Buffer: Hanks' Balanced Salt Solution (HBSS) containing 10 mM LiCl.

• Lysis Buffer: 0.1 M HCl.

• Anion Exchange Resin: Dowex AG1-X8 (formate form).

• Elution Buffers:

  • Glycerophosphoinositol (B231547) wash: 60 mM ammonium (B1175870) formate (B1220265) / 5 mM sodium tetraborate.

  • Total IP elution: 1 M ammonium formate / 0.1 M formic acid.

• Scintillation Cocktail.

Procedure:

• Cell Culture and Labeling:

  • Seed CHO-M1 or CHO-M3 cells in 24-well plates.

  • Incubate the cells for 24 hours with medium containing myo-[³H]-inositol (1 µCi/mL) to label the cellular phosphoinositide pools.

• Assay:

  • Wash the cells with HBSS.

  • Pre-incubate the cells with stimulation buffer (HBSS with 10 mM LiCl) for 15 minutes at 37°C. LiCl is included to inhibit inositol monophosphatase, leading to the accumulation of IPs.

  • Add varying concentrations of cevimeline to the wells and incubate for 60 minutes at 37°C.

• Extraction of Inositol Phosphates:

  • Aspirate the stimulation buffer and lyse the cells with ice-cold 0.1 M HCl.

  • Incubate on ice for 30 minutes.

  • Neutralize the lysates with NaOH.

• Chromatographic Separation:

  • Apply the lysates to columns containing Dowex AG1-X8 anion exchange resin.

  • Wash the columns with water to remove free inositol.

  • Wash with the glycerophosphoinositol wash buffer.

  • Elute the total inositol phosphates with the total IP elution buffer.

• Quantification:

  • Add the eluate to scintillation vials with scintillation cocktail.

  • Measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Plot the radioactivity (counts per minute, CPM) against the logarithm of the cevimeline concentration.

  • Determine the EC₅₀ and Emax values from the resulting sigmoidal curve using non-linear regression.

Calcium Mobilization Assay

This protocol assesses the functional activity of cevimeline by measuring the transient increase in intracellular calcium concentration following receptor activation.

Objective: To determine the potency (EC₅₀) and efficacy (Emax) of cevimeline in inducing intracellular calcium mobilization.

Materials:

• Cells: CHO-K1 cells stably expressing human M1 or M3 muscarinic receptors.

• Calcium Indicator Dye: Fluo-4 AM or a similar calcium-sensitive fluorescent dye.

• Assay Buffer: HBSS with 20 mM HEPES, pH 7.4.

• Probenecid (optional): To inhibit the extrusion of the dye from the cells.

• Fluorescent plate reader with automated liquid handling (e.g., FLIPR).

Procedure:

• Cell Plating: Seed CHO-M1 or CHO-M3 cells into black-walled, clear-bottom 96-well or 384-well microplates and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading buffer containing the calcium indicator dye (e.g., 2 µM Fluo-4 AM) in assay buffer. Probenecid (2.5 mM) can be included.

  • Remove the culture medium from the cells and add the dye loading buffer.

  • Incubate for 60 minutes at 37°C in the dark.

• Assay:

  • Place the cell plate into the fluorescent plate reader.

  • Establish a baseline fluorescence reading.

  • Use the instrument's liquid handler to add varying concentrations of cevimeline to the wells.

  • Immediately begin kinetic reading of fluorescence intensity (typically every 1-2 seconds for 2-3 minutes).

• Data Analysis:

  • The change in fluorescence intensity over time reflects the change in intracellular calcium concentration.

  • Determine the peak fluorescence response for each concentration of cevimeline.

  • Plot the peak fluorescence response against the logarithm of the cevimeline concentration.

  • Determine the EC₅₀ and Emax values from the resulting sigmoidal curve using non-linear regression.

Figure 3. Calcium Mobilization Assay Workflow.

Conclusion

(+)-Cevimeline hydrochloride hemihydrate is a potent agonist at muscarinic M1 and M3 receptors. Its mechanism of action, centered on the activation of the Gq/11-PLC-IP3/DAG signaling pathway, provides the pharmacological basis for its clinical efficacy in treating xerostomia. The quantitative data and detailed experimental protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals working on muscarinic receptor pharmacology and the development of novel secretagogues. A thorough understanding of cevimeline's interaction with its target receptors is essential for the rational design of future therapies with enhanced selectivity and improved therapeutic profiles for a range of conditions involving muscarinic receptor dysfunction.

References

• 1. psychiatryonline.org [psychiatryonline.org]
• 2. mdpi.com [mdpi.com]
• 3. Use of cevimeline, a muscarinic M1 and M3 agonist, in the treatment of Sjögren's syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Crystal Structures of the M1 and M4 Muscarinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Physicochemical Properties of (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical properties of (+)-Cevimeline hydrochloride hemihydrate, a muscarinic receptor agonist. The information presented herein is intended to support research, development, and formulation activities involving this active pharmaceutical ingredient (API). All quantitative data has been summarized in structured tables for ease of reference, and where available, experimental methodologies are described.

Chemical Identity and Structure

(+)-Cevimeline hydrochloride hemihydrate is the hydrochloride salt of the cis-isomer of 2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane].[1] Its structure features a spiro-junction connecting a 1,3-oxathiolane (B1218472) ring to an azabicyclo[2.2.2]octane (quinuclidine) moiety.[1] The presence of two stereogenic centers gives rise to different isomers, with the (+)-cis-isomer being the pharmacologically active form.[1]

Parameter	Value	Reference
Systematic Name	(2R,5R)-2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane] hydrochloride hemihydrate	[1]
CAS Registry Number	153504-70-2	[1][2]
Molecular Formula	C₁₀H₁₇NOS · HCl · ½H₂O	[1][3]
Molecular Weight	244.78 g/mol	[1][3]
Molecular Weight (Free Base)	199.31 g/mol	[1][4]

Physicochemical Properties

The physicochemical characteristics of an API are critical determinants of its biopharmaceutical properties, including solubility, stability, and bioavailability.

Physical Description

Property	Description	Reference
Appearance	White to off-white crystalline powder	[1][5]

Thermal Properties

Property	Value	Reference
Melting Point	201-203 °C	[1][5]

Solubility Profile

Solvent	Solubility	Reference
Water	Very soluble; ≥ 50 mg/mL	[5][6]
Alcohol	Freely soluble	[1][5]
Chloroform	Freely soluble	[1][5]
Diethyl Ether	Virtually insoluble	[1][5]
Dimethyl Sulfoxide (DMSO)	100 mg/mL	[6]
Phosphate Buffered Saline (PBS, pH 7.2)	Approximately 10 mg/mL	[7]

pH and pKa

Property	Value	Reference
pH (1% aqueous solution)	4.6 - 5.6	[1][5]
pKa (Strongest Basic)	8.59 (Predicted)	[8]

Crystallographic and Hydration Data

Property	Value/Description	Reference
Hydration State	Hemihydrate (0.5 moles of water per mole of cevimeline (B1668456) HCl)	[1]
Water Content (Karl Fischer Titration)	Theoretical: 2.07%; Observed: 2.05 ± 0.1%	[1]
Crystal Structure	The bicyclic quinuclidine (B89598) moiety adopts a chair-chair conformation. The oxathiolane ring has an envelope conformation.	[1]

Mechanism of Action and Signaling Pathway

Cevimeline is a cholinergic agonist with a strong affinity for muscarinic M1 and M3 receptors.[4][9] Its therapeutic effect in treating dry mouth associated with Sjögren's syndrome stems from its ability to stimulate salivary gland secretion.[9][10] The activation of M1 and M3 receptors, which are coupled to Gq/11 proteins, initiates a downstream signaling cascade.[9] This cascade involves the activation of phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).[9][10] IP₃ triggers the release of intracellular calcium (Ca²⁺), a key step in exocrine gland secretion.[10]

Caption: Cevimeline's M3 receptor signaling pathway.

Experimental Protocols

Detailed, specific experimental protocols for the characterization of (+)-Cevimeline hydrochloride hemihydrate are proprietary to the manufacturers. However, the following sections describe standard methodologies for determining the key physicochemical properties of an API.

Melting Point Determination

The melting point is determined using a digital melting point apparatus. A small amount of the crystalline powder is packed into a capillary tube and placed in the apparatus. The temperature is gradually increased, and the range from which the substance begins to melt to when it becomes completely liquid is recorded.

Solubility Determination

The equilibrium solubility of the compound in various solvents is typically determined using the shake-flask method. An excess amount of the solid is added to a known volume of the solvent in a sealed container. The mixture is agitated at a constant temperature until equilibrium is reached. The suspension is then filtered, and the concentration of the dissolved solute in the filtrate is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

pH Measurement

The pH of a 1% (w/v) aqueous solution is measured at a controlled temperature using a calibrated pH meter. The electrode is immersed in the solution, and the pH reading is recorded once it stabilizes.

Water Content by Karl Fischer Titration

This coulometric or volumetric titration method is used to determine the water content. A known mass of the sample is dissolved in an appropriate solvent and titrated with a Karl Fischer reagent. The endpoint is detected potentiometrically, and the amount of water is calculated based on the amount of reagent consumed.

Purity and Assay by HPLC

A stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is commonly used to determine the purity and assay of Cevimeline Hydrochloride.

Caption: General workflow for HPLC analysis.

A typical method might involve a C18 stationary phase with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., methanol (B129727) or acetonitrile) in an isocratic or gradient elution mode. Detection is often performed using a UV detector at a suitable wavelength. The method must be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Conclusion

This guide provides a comprehensive summary of the key physicochemical properties of (+)-Cevimeline hydrochloride hemihydrate. A thorough understanding of these characteristics is fundamental for the successful development of stable, safe, and effective pharmaceutical formulations. The provided data, presented in a clear and accessible format, serves as a valuable resource for professionals in the fields of pharmaceutical research and drug development.

References

• 1. (+)-Cevimeline hydrochloride hemihydrate | Benchchem [benchchem.com]
• 2. Cevimeline hydrochloride hemihydrate | C20H38Cl2N2O3S2 | CID 83927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Cevimeline - Wikipedia [en.wikipedia.org]
• 5. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What is the mechanism of Cevimeline Hydrochloride? [synapse.patsnap.com]

Technical Guide: Solubility and Mechanism of Action of (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the solubility characteristics of (+)-Cevimeline hydrochloride hemihydrate in Dimethyl Sulfoxide (DMSO) and water. It includes a detailed, generalized experimental protocol for solubility determination and an exploration of the compound's primary signaling pathway, crucial for its therapeutic effects in treating xerostomia associated with Sjögren's syndrome.[1][2][3]

Solubility Data

(+)-Cevimeline hydrochloride hemihydrate exhibits good solubility in both water and DMSO, although reported values vary across different sources. This variability can be attributed to differences in experimental conditions, such as temperature, pH, and the hygroscopic nature of the solvent. For instance, moisture-absorbing DMSO can lead to reduced solubility.[4][5] The compound is a white crystalline powder and is freely soluble in alcoholic and chloroform (B151607) solutions, while being virtually insoluble in diethyl ether.[2][6]

The following table summarizes the quantitative solubility data found in the literature.

Solvent	Reported Solubility	Molar Concentration (mM)	Source(s)	Notes
DMSO	100 mg/mL	408.53 mM	[5]	Requires sonication. Hygroscopic DMSO can significantly impact solubility.
40 mg/mL	163.41 mM	[4][7]	Use of fresh DMSO is recommended.
~5 mg/mL	~20.43 mM	[8]	-
2 mg/mL	8.17 mM	[9]	-
Water	≥ 50 mg/mL	≥ 204.27 mM	[5]	Saturation was not reached at this concentration.
40 mg/mL	163.41 mM	[4][7]	-
≥ 25 mg/mL	≥ 102.13 mM	[9][10]	-
> 5 mg/mL	> 20.43 mM	[10]	-
PBS (pH 7.2)	~10 mg/mL	~40.85 mM	[8]	-

Molecular Weight of (+)-Cevimeline hydrochloride hemihydrate (C₁₀H₁₇NOS·HCl·½H₂O) is 244.78 g/mol .[6]

Experimental Protocol for Solubility Determination

This section outlines a generalized protocol for determining the equilibrium solubility of (+)-Cevimeline hydrochloride hemihydrate. The method is based on the principle of creating a saturated solution and subsequently measuring the concentration of the dissolved solute using UV-Visible Spectrophotometry, a technique referenced in related drug formulation studies.[11][12][13]

Materials and Equipment

• (+)-Cevimeline hydrochloride hemihydrate powder

• Dimethyl Sulfoxide (DMSO), analytical grade, fresh/anhydrous

• Deionized or distilled water

• Phosphate (B84403) buffer (e.g., pH 6.8) for dilution

• Analytical balance

• Vials with screw caps

• Orbital shaker or vortex mixer

• Centrifuge

• Calibrated micropipettes

• Volumetric flasks

• UV-Visible Spectrophotometer

Methodology

• Preparation of Saturated Solution: Add an excess amount of (+)-Cevimeline hydrochloride hemihydrate powder to a known volume of the selected solvent (DMSO or water) in a sealed vial. The excess solid should be clearly visible.

• Equilibration: Place the vials on an orbital shaker at a constant, controlled temperature (e.g., 25°C). Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved solid, leaving a clear supernatant.

• Sample Dilution: Carefully withdraw a precise aliquot of the supernatant, avoiding any solid particles. Perform a serial dilution with an appropriate buffer (e.g., pH 6.8 phosphate buffer) to bring the concentration within the linear range of the spectrophotometer.[12][13]

• Spectrophotometric Analysis: Measure the absorbance of the diluted samples at the maximum wavelength (λmax) for Cevimeline, which is approximately 207 nm.[11][12]

• Concentration Calculation: Determine the concentration of the dissolved drug using a previously established standard calibration curve of Cevimeline in the same buffer. Calculate the original solubility in mg/mL, accounting for the dilution factor.

Fig. 1: Workflow for Solubility Determination.

Mechanism of Action: M3 Receptor Signaling

Cevimeline is a cholinergic agent that functions as a muscarinic receptor agonist with a strong affinity for M1 and M3 subtypes.[3][14][15] Its therapeutic effect in stimulating salivary glands is primarily mediated through the activation of M3 receptors.[1][14] The activation of these G-protein coupled receptors initiates a well-defined intracellular signaling cascade.

• Receptor Binding: Cevimeline binds to and activates the M3 muscarinic receptor located on the cell membrane of exocrine gland cells.[1]

• G-Protein Activation: This binding event triggers a conformational change in the receptor, leading to the activation of the associated Gq/11 protein.[2]

• PLC Activation: The activated α-subunit of the G-protein stimulates the enzyme Phospholipase C (PLC).[1][2]

• Second Messenger Production: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂), a membrane phospholipid, into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[1][2]

• Calcium Release: IP₃ diffuses through the cytoplasm and binds to IP₃ receptors on the endoplasmic reticulum, causing the release of stored intracellular calcium (Ca²⁺) into the cytosol.[1]

• Cellular Response: The significant increase in intracellular Ca²⁺ concentration is the pivotal signal that leads to the secretion of saliva from the salivary glands, thereby alleviating the symptoms of dry mouth.[1]

Fig. 2: Cevimeline M3 Receptor Signaling Pathway.

References

• 1. What is the mechanism of Cevimeline Hydrochloride? [synapse.patsnap.com]
• 2. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cevimeline - Wikipedia [en.wikipedia.org]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. (+)-Cevimeline hydrochloride hemihydrate | Benchchem [benchchem.com]
• 7. selleck.co.jp [selleck.co.jp]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. セビメリン 塩酸塩 ヘミ水和物 ≥95% (HPLC, NMR) | Sigma-Aldrich [sigmaaldrich.com]
• 10. Cevimeline = 95 HPLC, NMR 153504-70-2 [sigmaaldrich.com]
• 11. primescholars.com [primescholars.com]
• 12. impactfactor.org [impactfactor.org]
• 13. wjpmr.com [wjpmr.com]
• 14. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. go.drugbank.com [go.drugbank.com]

An In-depth Technical Guide on the Chemical Stability of (+)-Cevimeline Hydrochloride Hemihydrate and the Influence of pH

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to (+)-Cevimeline Hydrochloride Hemihydrate

(+)-Cevimeline hydrochloride hemihydrate is the hydrochloride salt of the cis-isomer of 2'-methylspiro[4-azabicyclo[2.2.2]octane-2,5'-[1]oxathiolane]. It is a white to off-white crystalline powder with a melting point in the range of 201-203°C. The compound is highly soluble in water, and a 1% aqueous solution exhibits a pH between 4.6 and 5.6, indicating its acidic nature as a hydrochloride salt[2]. The hemihydrate form incorporates half a mole of water per mole of the cevimeline (B1668456) hydrochloride molecule, which contributes to its crystal lattice stability.

Cevimeline acts as a cholinergic agonist with a strong affinity for M3 muscarinic receptors located on exocrine glands, such as salivary and sweat glands.[1][3] By stimulating these receptors, it promotes an increase in saliva secretion, thereby alleviating the symptoms of dry mouth.

The Influence of pH on Chemical Stability

The stability of pharmaceutical compounds is often pH-dependent, as acidic or basic conditions can catalyze various degradation reactions, including hydrolysis and oxidation. For (+)-Cevimeline hydrochloride hemihydrate, understanding its stability profile across a range of pH values is crucial for the development of a stable liquid dosage form and for ensuring the quality of solid dosage forms.

While a detailed pH-rate profile study for cevimeline is not available in the reviewed literature, forced degradation studies have been conducted under acidic and basic conditions to assess its stability-indicating analytical methods. These studies involve exposing the drug substance to harsher conditions than those used in long-term stability testing to accelerate degradation and identify potential degradation products.

Forced Degradation Studies

Forced degradation studies are a key component of drug development and are recommended by the International Council for Harmonisation (ICH) guidelines. These studies help in understanding the degradation pathways of a drug substance and in developing stability-indicating analytical methods.

A typical forced degradation study for (+)-Cevimeline hydrochloride hemihydrate would involve exposing it to the following conditions:

• Acid Hydrolysis: Treatment with an acid, such as 0.1 M to 1 M hydrochloric acid, at room temperature or elevated temperatures (e.g., 60-80°C).

• Base Hydrolysis: Treatment with a base, such as 0.1 M to 1 M sodium hydroxide (B78521), under similar temperature conditions.

• Neutral Hydrolysis: Refluxing the drug substance in water.

• Oxidative Degradation: Exposure to an oxidizing agent, such as hydrogen peroxide (e.g., 3-30%), at room temperature.

• Photolytic Degradation: Exposing the drug substance to light, as specified in ICH Q1B guidelines.

• Thermal Degradation: Heating the solid drug substance at elevated temperatures.

The results from a forced degradation study performed on a cevimeline hydrochloride capsule dosage form indicated that the drug is susceptible to degradation under acidic and basic conditions. However, the specific quantitative results were not detailed in the available literature.

Quantitative Data on pH-Dependent Stability

In the absence of a published pH-rate profile for (+)-Cevimeline hydrochloride hemihydrate, the following table is a template illustrating how such data would be presented. The values are hypothetical and for illustrative purposes only. A comprehensive study would be required to generate accurate data.

pH	Buffer System	Temperature (°C)	Time (hours)	Initial Concentration (mg/mL)	Remaining Cevimeline (%)
2.0	0.01 M HCl	80	2	1.0	95.2
2.0	0.01 M HCl	80	6	1.0	85.7
4.5	Acetate	80	2	1.0	99.1
4.5	Acetate	80	6	1.0	97.5
6.8	Phosphate (B84403)	80	2	1.0	99.3
6.8	Phosphate	80	6	1.0	98.0
9.0	Borate	80	2	1.0	92.8
9.0	Borate	80	6	1.0	81.4

Experimental Protocols

Stability-Indicating RP-HPLC Method

A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the active ingredient without interference from degradation products, excipients, or impurities. A reported stability-indicating RP-HPLC method for cevimeline hydrochloride is as follows:

• Chromatographic System: A liquid chromatograph equipped with a UV detector.

• Column: Hypersil BDS C18 (250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of 10 mM monobasic sodium phosphate monohydrate buffer (pH adjusted to 3.0 with ortho-phosphoric acid) and methanol (B129727) in a ratio of 85:15 (v/v).

• Flow Rate: 0.8 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 210 nm.

• Retention Time: The retention time for cevimeline hydrochloride was reported to be approximately 11.9 minutes.

Forced Degradation Experimental Protocol

The following is a general protocol for conducting a forced degradation study on (+)-Cevimeline hydrochloride hemihydrate.

• Preparation of Stock Solution: Prepare a stock solution of (+)-Cevimeline hydrochloride hemihydrate in a suitable solvent (e.g., methanol or water) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • To a specific volume of the stock solution, add an equal volume of a suitable concentration of hydrochloric acid (e.g., 0.1 M or 1 M).

  • Keep the solution at a specified temperature (e.g., room temperature or 60-80°C) for a defined period.

  • Withdraw samples at various time points, neutralize with an equivalent amount of base (e.g., sodium hydroxide), and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • Follow the same procedure as for acid hydrolysis, but use a suitable concentration of sodium hydroxide (e.g., 0.1 M or 1 M).

  • Neutralize the samples with an equivalent amount of acid (e.g., hydrochloric acid) before dilution and analysis.

• Neutral Hydrolysis:

  • Mix a specific volume of the stock solution with an equal volume of purified water.

  • Reflux the solution for a defined period, withdraw samples, and dilute with the mobile phase for analysis.

• Oxidative Degradation:

  • To a specific volume of the stock solution, add an equal volume of a suitable concentration of hydrogen peroxide (e.g., 3% or 30%).

  • Keep the solution at room temperature for a defined period, withdraw samples, and dilute with the mobile phase for analysis.

• Analysis:

  • Analyze all the stressed samples, along with an unstressed control sample, using the validated stability-indicating RP-HPLC method.

  • Determine the percentage of remaining cevimeline and identify and quantify any degradation products.

Visualizations

Signaling Pathway of Cevimeline

Caption: Signaling pathway of (+)-Cevimeline in salivary gland cells.

Experimental Workflow for Forced Degradation Study

Caption: General workflow for a forced degradation study.

Conclusion

The chemical stability of (+)-Cevimeline hydrochloride hemihydrate is a critical factor in the development and formulation of this drug. While it is known to be susceptible to degradation under acidic and basic conditions, a comprehensive public data set quantifying its pH-rate profile is currently lacking. The experimental protocols outlined in this guide provide a framework for conducting thorough stability assessments. The development and validation of a robust stability-indicating analytical method are paramount for accurately monitoring the drug's purity and degradation over its shelf life. Further research to establish a detailed pH-rate profile would be highly beneficial for optimizing formulations and ensuring the delivery of a safe and effective product to patients.

References

• 1. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cevimeline Hydrochloride [dailymed.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Synthesis of cis- and trans-isomers of Cevimeline

An In-depth Technical Guide to the Synthesis of cis- and trans-Isomers of Cevimeline (B1668456)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

Cevimeline, chemically known as (±)-cis-2-methylspiro[1,3-oxathiolane-5,3'-quinuclidine], is a muscarinic M1 and M3 receptor agonist used for the treatment of xerostomia (dry mouth) associated with Sjögren's syndrome. The therapeutic activity of Cevimeline resides in its cis-isomer. The synthesis of Cevimeline typically results in a diastereomeric mixture of cis- and trans-isomers, necessitating robust methods for their synthesis, separation, and isomerization. This document provides a comprehensive technical overview of the synthetic pathways, detailed experimental protocols, and quantitative data related to the production of Cevimeline isomers.

Introduction

Cevimeline is a spirocyclic compound containing a quinuclidine (B89598) ring and a 1,3-oxathiolane (B1218472) ring.[1] The biological activity is specific to the (±)-cis diastereomer, which effectively stimulates salivary and sweat glands.[2] Consequently, controlling the stereochemistry during synthesis or efficiently separating the desired cis-isomer from the trans-isomer is of paramount importance in its pharmaceutical manufacturing. Common synthetic strategies commence with quinuclidin-3-one (B120416) and proceed through key intermediates, including a spiro-epoxide and a hydroxy-thiol derivative, before the final cyclization step that establishes the cis/trans stereocenters.[3][4]

General Synthetic Pathway

The most established synthetic routes to Cevimeline involve a multi-step process that generates a mixture of the target cis-isomer and the unwanted trans-isomer. The core challenge lies in maximizing the yield of the cis-isomer, which can be addressed through stereoselective synthesis or by separating the isomers and converting the trans-isomer back to the cis-form.

The overall workflow can be visualized as follows:

Caption: General Synthetic Workflow for Cevimeline.

Experimental Protocols & Methodologies

Step 1: Epoxidation of Quinuclidin-3-one (Corey-Chaykovsky Reaction)

This step converts the ketone group of the starting material into a spiro-epoxide.

• Protocol:

  • A mixture of quinuclidin-3-one hydrochloride (1 equivalent) and trimethylsulfoxonium (B8643921) iodide (1.2-1.3 equivalents) is suspended in dimethylsulfoxide (DMSO).[1][5]

  • The mixture is cooled to 0-5°C under a nitrogen atmosphere.[5]

  • A solution of a strong base, such as potassium tert-butoxide (2.0-2.4 equivalents) or sodium hydride, in DMSO is added dropwise over a period of 45 minutes, maintaining the low temperature.[1][5]

  • The reaction mixture is allowed to warm to room temperature and stirred for an additional 8-16 hours.[1][5]

  • Upon completion, the reaction is quenched by pouring it into an ice-water mixture.

  • The product is extracted with a suitable organic solvent (e.g., dichloromethane), and the organic phases are combined, dried, and concentrated to yield the spiro-epoxy-quinuclidine intermediate.

Step 2: Epoxide Ring Opening (Thiolation)

The epoxide is opened to form 3-hydroxy-3-(sulfanylmethyl)quinuclidine. Several reagents can be used for this transformation, each with distinct advantages and safety profiles.

Caption: Comparison of Thiolating Agents for Epoxide Opening.

• Method A: Using Hydrogen Sulfide (B99878) (H₂S) The epoxide is treated with hydrogen sulfide in a basic aqueous medium (e.g., NaOH/water) to yield the hydroxy thiol intermediate.[3][4] This method is effective but involves the use of highly toxic and hazardous H₂S gas.[1]

• Method B: Using Thioacetic Acid An alternative developed to avoid H₂S gas involves using thioacetic acid to open the epoxide, followed by hydrolysis to yield the desired intermediate.[3] While avoiding H₂S, thioacetic acid is known for its powerful and unpleasant odor.[6]

• Method C: Via Bromohydrin and Thiourea (Greener Route) This modern approach avoids both H₂S and thioacetic acid.[1][3]

  • The epoxide is first opened with aqueous hydrobromic acid (HBr) in a solvent like acetone (B3395972) to form a bromohydrin intermediate.[1]

  • This intermediate is then reacted with thiourea (1.0 equivalent) in refluxing water for approximately 2 hours.[1]

  • The resulting isothiouronium intermediate is hydrolyzed in situ with a strong base (e.g., 60% NaOH) to yield the target 3-hydroxy-3-(sulfanylmethyl)quinuclidine.[1] This method is considered safer and more environmentally benign.[1]

Step 3: Cyclization to form cis/trans-Cevimeline

The hydroxy-thiol intermediate is cyclized with acetaldehyde (B116499) or an acetaldehyde equivalent to form the 1,3-oxathiolane ring, yielding a mixture of cis and trans diastereomers.

• Protocol:

  • The 3-hydroxy-3-(sulfanylmethyl)quinuclidine intermediate (1 equivalent) is dissolved in a solvent such as isopropanol.[5]

  • An acid catalyst, such as p-toluenesulfonic acid (p-TSA) monohydrate (3.0 equivalents) or a Lewis acid like boron trifluoride etherate (BF₃·Et₂O), is added.[1][4][5]

  • An acetaldehyde source, typically acetaldehyde diethyl acetal (B89532) (5.0 equivalents), is added to the mixture.[1][5]

  • The reaction mixture is heated to reflux and stirred for 3-8 hours.[5]

  • After cooling, the solvent is evaporated. The residue is worked up by dissolving in dichloromethane, washing with an aqueous base (e.g., 25% NaOH) to neutralize the acid, and extracting the product.[5]

  • The combined organic layers are dried and concentrated to yield a mixture of cis- and trans-Cevimeline, with ratios typically ranging from 1:1 to 3.5:1 (cis:trans).[1][5]

Step 4: Isomer Separation and Isomerization

The final crucial steps involve separating the desired cis-isomer and, for process efficiency, converting the unwanted trans-isomer back to the cis-form.

• Separation: The diastereomeric mixture can be separated by fractional recrystallization, often from acetone, or by chromatographic techniques like TLC.[4][5][7] Another patented method involves forming salts with a chiral acid to facilitate the separation through selective crystallization.[8]

• Isomerization of trans-Cevimeline: The isolated trans-isomer can be converted to a cis/trans mixture, from which more cis-isomer can be recovered.[4][7]

  • The trans-compound is dissolved in a solvent like toluene, hexane, or chloroform.[5][7]

  • A strong acid catalyst is added. This can be a Lewis acid (e.g., SnCl₄, BF₃) or an organic sulfonic acid (e.g., trifluoromethanesulfonic acid, p-toluenesulfonic acid).[4][5][7]

  • The mixture is heated to reflux, which epimerizes the stereocenter at the C-2 position of the oxathiolane ring, re-establishing an equilibrium mixture of cis and trans isomers.[4]

  • The resulting mixture is then subjected again to the separation process.

Caption: Logic Flow for Isomer Separation and Recycling.

Quantitative Data Summary

The following tables summarize key quantitative data from various reported synthetic procedures.

Table 1: Epoxidation of Quinuclidin-3-one

Reagents	Base	Solvent	Temperature	Time (h)	Yield (%)	Reference(s)
Trimethylsulfoxonium iodide	NaH	DMSO	50°C	2	71%	[1]

| Trimethylsulfoxonium iodide | K-tert-butoxide | DMSO | 0°C to RT | 8-16 | 70% |[1][5] |

Table 2: Cyclization to form Cevimeline Isomers

Intermediate	Acetaldehyde Source	Catalyst	Solvent	Conditions	cis:trans Ratio	Yield (%)	Reference(s)
Hydroxy-thiol	Acetaldehyde	BF₃·Et₂O	-	-	1:1	-	[1]
Hydroxy-thiol	Acetaldehyde diethyl acetal	p-TSA	Isopropanol	Reflux, 3h	3:1	89%	[5]

| Hydroxy-thiol | Acetaldehyde diethyl acetal | Racemic Camphorsulfonic acid | Isopropanol | Reflux, 8h | 3.5:1 | 64% |[5] |

Table 3: Isomerization of trans-Cevimeline

Catalyst Type	Examples	Solvent	Conditions	Outcome	Reference(s)
Lewis Acid	SnCl₄, FeCl₃, BF₃, AlCl₃	Toluene, Hexane, CHCl₃	Reflux	Conversion to cis/trans mixture	[4][5][7]
Sulfonic Acid	p-TSA, Methanesulfonic acid	Toluene, Hexane, CHCl₃	Reflux	Conversion to cis/trans mixture	[4][5][7]

| Mineral Acid | Sulfuric Acid | Toluene, Hexane, CHCl₃ | Reflux | Conversion to cis/trans mixture |[4][5][7] |

Conclusion

The synthesis of Cevimeline is a well-documented process that hinges on the successful formation and subsequent separation of its cis and trans diastereomers. While the core synthetic route starting from quinuclidin-3-one is established, significant process improvements have focused on enhancing safety and environmental friendliness, particularly in the thiolation step, where the use of thiourea presents a greener alternative to hazardous reagents like H₂S.[1][3] The economic viability of the overall synthesis is greatly enhanced by the effective separation of the isomers and the chemical recycling of the undesired trans-isomer back into the synthetic pathway. This technical guide provides researchers and drug development professionals with a detailed framework of the critical steps, methodologies, and quantitative parameters involved in the synthesis of Cevimeline.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. researchgate.net [researchgate.net]
• 3. Synthetic Routes to Approved Drugs Containing a Spirocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Portico [access.portico.org]
• 5. newdrugapprovals.org [newdrugapprovals.org]
• 6. US20110301352A1 - Process for the preparation of cis-2-methylspiro (1, 3-oxathiolane 5-3') quinuclidine - Google Patents [patents.google.com]
• 7. newdrugapprovals.org [newdrugapprovals.org]
• 8. CN101798311A - Method for preparing cis cevimeline - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Assays of (+)-Cevimeline Hydrochloride Hemihydrate Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist that acts as a selective agonist for muscarinic M1 and M3 receptors.[1][2][3] This property makes it a valuable therapeutic agent for conditions characterized by reduced salivary and lacrimal secretions, such as Sjögren's syndrome.[3] The activation of M1 and M3 receptors, which are Gq-protein coupled receptors, initiates a signaling cascade involving phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This cascade ultimately results in an increase in intracellular calcium concentration and the activation of protein kinase C (PKC), leading to enhanced secretion from salivary and lacrimal glands.[2]

These application notes provide detailed protocols for two key in vitro assays to characterize the activity of (+)-Cevimeline hydrochloride hemihydrate: a Radioligand Binding Assay to determine its binding affinity to muscarinic receptors and a Calcium Mobilization Assay to assess its functional potency.

Data Presentation

Table 1: Muscarinic Receptor Binding Affinity of (+)-Cevimeline Hydrochloride Hemihydrate

Receptor Subtype	Radioligand	Tissue/Cell Line	Kᵢ (µM)	Reference
M3	[³H]-Quinuclidinyl benzilate	Rat submandibular/sublingual gland membranes	1.2 ± 0.3	[1]

Kᵢ (Inhibition Constant): A measure of the binding affinity of a ligand to a receptor. A lower Kᵢ value indicates a higher binding affinity.

Table 2: Functional Potency of (+)-Cevimeline Hydrochloride Hemihydrate

Receptor Subtype	Assay Type	Cell Line	EC₅₀ (µM)	Reference
M1	Inositol Phosphate Production	CHO (Chinese Hamster Ovary)	0.023	[2]
M2	Adenylate Cyclase Inhibition	CHO	1.04	[2]
M3	Inositol Phosphate Production	CHO	0.048	[2]
M4	Adenylate Cyclase Inhibition	CHO	1.31	[2]
M5	Inositol Phosphate Production	CHO	0.063	[2]

EC₅₀ (Half-maximal effective concentration): The concentration of a drug that gives half of the maximal response.

Signaling Pathway and Experimental Workflow

Caption: M1/M3 Muscarinic Receptor Signaling Pathway.

Caption: Experimental Workflow for In Vitro Assays.

Experimental Protocols

Radioligand Binding Assay

Objective: To determine the binding affinity (Kᵢ) of (+)-Cevimeline hydrochloride hemihydrate for muscarinic M3 receptors using a competition binding assay with the radiolabeled antagonist [³H]-N-methylscopolamine ([³H]-NMS).

Materials:

• Membranes from cells expressing the human M3 muscarinic receptor (e.g., CHO-M3 cells)

• [³H]-N-methylscopolamine ([³H]-NMS)

• (+)-Cevimeline hydrochloride hemihydrate

• Atropine (B194438) (for non-specific binding determination)

• Binding Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)

• Wash Buffer (ice-cold Binding Buffer)

• Glass fiber filters (e.g., Whatman GF/C)

• 96-well microplates

• Scintillation vials and scintillation cocktail

• Filtration manifold

• Scintillation counter

Procedure:

• Membrane Preparation:

  • Thaw the cell membranes on ice.

  • Homogenize the membranes in ice-cold Binding Buffer.

  • Determine the protein concentration using a standard protein assay (e.g., Bradford or BCA).

  • Dilute the membranes in Binding Buffer to the desired final concentration (typically 20-50 µg of protein per well).

• Assay Setup:

  • In a 96-well microplate, set up the following in triplicate:

    • Total Binding: Add 50 µL of Binding Buffer, 50 µL of [³H]-NMS (at a final concentration near its Kₔ, e.g., 0.5 nM), and 100 µL of the membrane suspension.

    • Non-specific Binding: Add 50 µL of a high concentration of atropine (e.g., 1 µM final concentration), 50 µL of [³H]-NMS, and 100 µL of the membrane suspension.

    • Competition Binding: Add 50 µL of varying concentrations of (+)-Cevimeline hydrochloride hemihydrate (typically a serial dilution from 10⁻¹⁰ M to 10⁻³ M), 50 µL of [³H]-NMS, and 100 µL of the membrane suspension.

• Incubation:

  • Incubate the plate at room temperature for 60-90 minutes with gentle agitation to reach equilibrium.

• Filtration:

  • Rapidly filter the contents of each well through the glass fiber filters using a filtration manifold.

  • Wash the filters three times with 3-4 mL of ice-cold Wash Buffer to remove unbound radioligand.

• Quantification:

  • Transfer the filters to scintillation vials.

  • Add 4-5 mL of scintillation cocktail to each vial.

  • Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding (CPM) from the total binding (CPM).

  • Plot the percentage of specific binding against the logarithm of the cevimeline concentration.

  • Determine the IC₅₀ value (the concentration of cevimeline that inhibits 50% of the specific binding of [³H]-NMS) by fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) where [L] is the concentration of the radioligand and Kₔ is the dissociation constant of the radioligand.

Calcium Mobilization Assay

Objective: To determine the functional potency (EC₅₀) of (+)-Cevimeline hydrochloride hemihydrate by measuring the increase in intracellular calcium concentration in cells expressing the M3 muscarinic receptor.

Materials:

• Cells expressing the human M3 muscarinic receptor (e.g., CHO-M3 or HEK293-M3 cells)

• Cell culture medium (e.g., DMEM/F-12)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Assay Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4)

• (+)-Cevimeline hydrochloride hemihydrate

• Positive control (e.g., Carbachol or ATP)

• Black, clear-bottom 96-well or 384-well cell culture plates

• Fluorescence plate reader with automated injection capabilities

Procedure:

• Cell Culture and Plating:

  • Culture the cells in appropriate medium supplemented with FBS and antibiotics.

  • Seed the cells into black, clear-bottom 96- or 384-well plates at a density that will result in a confluent monolayer on the day of the assay (e.g., 20,000-40,000 cells per well for a 96-well plate).

  • Incubate the plates overnight at 37°C in a 5% CO₂ incubator.

• Dye Loading:

  • Prepare the Fluo-4 AM loading solution in Assay Buffer. A typical final concentration is 2-5 µM Fluo-4 AM with 0.02-0.04% Pluronic F-127.

  • Remove the culture medium from the cell plates and wash the cells once with Assay Buffer.

  • Add the Fluo-4 AM loading solution to each well (e.g., 100 µL for a 96-well plate).

  • Incubate the plates at 37°C for 45-60 minutes in the dark.

  • After incubation, wash the cells twice with Assay Buffer to remove excess dye, leaving a final volume of 100 µL in each well.

• Compound Preparation:

  • Prepare serial dilutions of (+)-Cevimeline hydrochloride hemihydrate and the positive control in Assay Buffer at a concentration that is 2X to 5X the final desired concentration.

• Fluorescence Measurement:

  • Place the cell plate into the fluorescence plate reader.

  • Set the instrument to measure fluorescence at an excitation wavelength of ~490 nm and an emission wavelength of ~525 nm.

  • Establish a stable baseline fluorescence reading for each well for 10-20 seconds.

  • Use the automated injector to add the cevimeline dilutions or control compounds to the wells.

  • Continue to record the fluorescence intensity for an additional 60-180 seconds to capture the peak calcium response.

• Data Analysis:

  • The change in fluorescence (ΔF) is typically calculated as the maximum fluorescence intensity after compound addition minus the baseline fluorescence (F_max - F_baseline).

  • Normalize the data by expressing the response as a percentage of the maximum response obtained with the positive control.

  • Plot the normalized response against the logarithm of the cevimeline concentration.

  • Determine the EC₅₀ value by fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.

References

• 1. Portico [access.portico.org]
• 2. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of cevimeline on excitability of parasympathetic preganglionic neurons in the superior salivatory nucleus of rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Intracellular Calcium Increase with (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Cevimeline hydrochloride hemihydrate is a potent and selective muscarinic M1 and M3 receptor agonist.[1] Its primary therapeutic application is in the treatment of xerostomia (dry mouth) associated with Sjögren's syndrome, where it stimulates salivary gland secretion.[2][3][4] The mechanism underlying this secretagogue effect is the activation of M3 muscarinic acetylcholine (B1216132) receptors on exocrine gland cells, which triggers a well-defined signal transduction cascade leading to a transient increase in intracellular calcium concentration ([Ca²⁺]i). This makes cevimeline (B1668456) a valuable tool for studying M3 receptor pharmacology and the associated calcium signaling pathways in various cell-based assays.

These application notes provide a comprehensive guide to utilizing (+)-Cevimeline hydrochloride hemihydrate for the measurement of intracellular calcium mobilization. The protocols are designed for researchers in academic and industrial settings engaged in drug discovery, signal transduction research, and physiological studies.

Mechanism of Action: M3 Receptor-Mediated Calcium Release

Cevimeline acts as an agonist at M3 muscarinic receptors, which are G-protein coupled receptors (GPCRs) linked to the Gq/11 family of G proteins.[5] Upon binding of cevimeline, the following signaling pathway is initiated:

• Gq/11 Activation: The activated M3 receptor catalyzes the exchange of GDP for GTP on the α-subunit of the Gq/11 protein.

• Phospholipase C (PLC) Activation: The GTP-bound Gαq subunit dissociates and activates phospholipase C-β (PLCβ).[5][6]

• IP₃ and DAG Production: PLCβ hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) in the plasma membrane to generate two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[5][6]

• Intracellular Calcium Release: IP₃ diffuses through the cytoplasm and binds to IP₃ receptors on the endoplasmic reticulum (ER), which are ligand-gated Ca²⁺ channels. This binding triggers the release of stored Ca²⁺ from the ER into the cytoplasm, leading to a rapid and transient increase in [Ca²⁺]i.[5][6]

• Cellular Response: The elevated [Ca²⁺]i acts as a crucial signal for a variety of cellular responses, including exocrine gland secretion.

Signaling Pathway of Cevimeline-Induced Intracellular Calcium Increase

Caption: Cevimeline activates the M3 receptor, leading to a Gq-mediated signaling cascade that results in the release of intracellular calcium.

Data Presentation

The following tables summarize the key pharmacological and experimental parameters for (+)-Cevimeline hydrochloride hemihydrate in the context of intracellular calcium mobilization assays.

Table 1: Pharmacological Properties of (+)-Cevimeline Hydrochloride Hemihydrate

Parameter	Value	Reference
Target(s)	Muscarinic M1 and M3 Receptors	[1]
EC₅₀ at M1 Receptor	0.023 µM	[1]
EC₅₀ at M3 Receptor	0.048 µM	[1]
Mechanism of Action	Gq/11-coupled receptor agonist	[5]
Primary Cellular Effect	Increase in intracellular Ca²⁺

Table 2: Representative Dose-Response Data for Cevimeline-Induced Intracellular Calcium Increase in CHO-M3 Cells

Cevimeline Concentration (µM)	% of Maximum Fluorescence Response (Mean ± SD)
0.001	5 ± 2
0.01	25 ± 5
0.1	75 ± 8
1	95 ± 4
10	100 ± 3
EC₅₀	~0.03 µM

Note: This data is representative and should be determined empirically for each specific cell line and experimental setup.

Experimental Protocols

This section provides a detailed protocol for measuring (+)-Cevimeline hydrochloride hemihydrate-induced intracellular calcium mobilization in a common host cell line, Chinese Hamster Ovary (CHO-K1) cells stably expressing the human M3 muscarinic receptor. The protocol utilizes the fluorescent calcium indicator Fluo-4 AM.

Protocol 1: Measurement of Cevimeline-Induced Calcium Flux in CHO-M3 Cells using Fluo-4 AM

1. Materials and Reagents:

• CHO-K1 cells stably expressing the human M3 muscarinic receptor

• (+)-Cevimeline hydrochloride hemihydrate

• Fluo-4 AM (acetoxymethyl ester)

• Pluronic® F-127

• Probenecid (B1678239) (optional)

• Cell culture medium (e.g., Ham's F-12K with 10% FBS)

• Hanks' Balanced Salt Solution with 20 mM HEPES (HHBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well black-walled, clear-bottom microplates

• Fluorescence plate reader with automated injection capabilities (Excitation: ~490 nm, Emission: ~525 nm)

2. Cell Preparation:

• Seed CHO-M3 cells into a 96-well black-walled, clear-bottom microplate at a density of 40,000 to 80,000 cells per well in 100 µL of complete culture medium.[7]

• Incubate the cells at 37°C in a 5% CO₂ humidified incubator for 18-24 hours to allow for cell attachment and formation of a monolayer.

3. Fluo-4 AM Loading:

• Prepare a 2-5 mM stock solution of Fluo-4 AM in high-quality, anhydrous DMSO.

• On the day of the experiment, prepare the Fluo-4 AM loading solution in HHBS. A typical final concentration is 2-5 µM Fluo-4 AM. To aid in dye solubilization, pre-mix the Fluo-4 AM stock solution with an equal volume of 20% (w/v) Pluronic® F-127 in DMSO before diluting in HHBS.[8]

• (Optional) To prevent dye leakage from the cells, add probenecid to the loading solution at a final concentration of 1-2.5 mM.

• Aspirate the culture medium from the cell plate and wash the wells once with 100 µL of HHBS.

• Add 100 µL of the Fluo-4 AM loading solution to each well.

• Incubate the plate at 37°C for 45-60 minutes in the dark.[9]

• After incubation, gently wash the cells twice with 100 µL of HHBS to remove excess dye.

• Add 100 µL of HHBS to each well and incubate at room temperature for 30 minutes to allow for complete de-esterification of the Fluo-4 AM.

4. Calcium Flux Measurement:

• Prepare a serial dilution of (+)-Cevimeline hydrochloride hemihydrate in HHBS at 2X the final desired concentrations. A typical concentration range to test would be from 1 nM to 10 µM.

• Set the fluorescence plate reader to record fluorescence intensity (Excitation: ~490 nm, Emission: ~525 nm) over time. A typical protocol involves a baseline reading for 10-20 seconds, followed by automated injection of the cevimeline solution, and continuous reading for at least 60-120 seconds.

• Place the cell plate in the reader.

• Initiate the reading sequence. The instrument will record the baseline fluorescence, inject 100 µL of the 2X cevimeline solution (or vehicle control) into the wells, and continue to record the change in fluorescence.

5. Data Analysis:

• The change in fluorescence is typically expressed as the ratio of the fluorescence after stimulation to the baseline fluorescence (F/F₀) or as the change in fluorescence (ΔF = F - F₀).

• Plot the peak fluorescence response against the logarithm of the cevimeline concentration to generate a dose-response curve.

• Fit the dose-response curve using a sigmoidal dose-response (variable slope) equation to determine the EC₅₀ value, which is the concentration of cevimeline that elicits 50% of the maximal response.

Experimental Workflow for Cevimeline-Induced Calcium Flux Assay

Caption: A step-by-step workflow for the cevimeline-induced intracellular calcium flux assay.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no fluorescence signal	- Inefficient dye loading- Cell death- Incorrect filter settings	- Optimize Fluo-4 AM concentration and incubation time.- Ensure the use of Pluronic® F-127.- Check cell viability before and after the experiment.- Verify the excitation and emission wavelengths on the plate reader.
High background fluorescence	- Incomplete removal of extracellular dye- Autofluorescence from culture medium components	- Increase the number and rigor of washing steps after dye loading.- Use a phenol (B47542) red-free medium or buffer for the assay.
No response to cevimeline	- Low or no M3 receptor expression- Degraded cevimeline stock solution- Incorrect cevimeline concentration	- Confirm M3 receptor expression in the cell line (e.g., by Western blot or qPCR).- Prepare a fresh stock solution of cevimeline.- Verify the dilution calculations.
High well-to-well variability	- Uneven cell seeding- Inconsistent dye loading- Pipetting errors	- Ensure a homogenous cell suspension before seeding.- Use a multichannel pipette for reagent addition.- Automate liquid handling steps if possible.

Conclusion

(+)-Cevimeline hydrochloride hemihydrate is a reliable and potent tool for inducing intracellular calcium mobilization through the M3 muscarinic receptor. The provided protocols and application notes offer a robust framework for researchers to investigate M3 receptor signaling and screen for novel modulators of this pathway. Careful optimization of experimental parameters for the specific cell system and instrumentation is crucial for obtaining high-quality, reproducible data.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. synentec.com [synentec.com]
• 4. researchgate.net [researchgate.net]
• 5. Gq Signaling Pathway Mnemonic for USMLE [pixorize.com]
• 6. Figure 6. [Biosensors for the Gq signaling...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. abcam.com [abcam.com]
• 8. interchim.fr [interchim.fr]
• 9. hellobio.com [hellobio.com]

Application Notes and Protocols: Utilizing (+)-Cevimeline Hydrochloride Hemihydrate in Animal Models of Sjögren's Syndrome

Introduction

Sjögren's syndrome (SS) is a chronic, systemic autoimmune disease primarily characterized by lymphocytic infiltration of exocrine glands, particularly the salivary and lacrimary glands, leading to symptoms of dry mouth (xerostomia) and dry eyes (keratoconjunctivitis sicca).[1][2] The complexity and heterogeneity of the disease make animal models indispensable for understanding its pathogenesis and for the preclinical evaluation of novel therapeutic agents.[1][3] (+)-Cevimeline hydrochloride hemihydrate (hereafter referred to as Cevimeline) is a cholinergic agent that acts as a muscarinic receptor agonist, with high affinity for M3 receptors prevalent in salivary glands.[4][5][6] It is approved for the treatment of xerostomia in patients with Sjögren's syndrome.[5][7] These application notes provide detailed protocols for using Cevimeline in established animal models of Sjögren's syndrome to study its efficacy and mechanism of action.

Mechanism of Action of Cevimeline

Cevimeline is a direct-acting cholinergic agonist that binds to and activates muscarinic acetylcholine (B1216132) receptors (mAChRs).[5] Its therapeutic effect on xerostomia is primarily mediated by the activation of M3 receptors on salivary gland acinar cells.[4][6] This activation initiates a downstream signaling cascade involving G-proteins and phospholipase C, which leads to the production of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG).[4] IP3 triggers the release of calcium (Ca2+) from intracellular stores, and the resulting increase in intracellular Ca2+ concentration is the pivotal signal for the secretion of saliva.[4] By mimicking the action of acetylcholine, Cevimeline stimulates residual functional glandular tissue to increase saliva production.[8]

Caption: Cevimeline's mechanism of action on salivary acinar cells.

Animal Models of Sjögren's Syndrome

A variety of animal models are used to recapitulate different aspects of Sjögren's syndrome. The choice of model depends on the specific research question. None perfectly replicate the human disease, but each provides valuable insights into specific pathogenic mechanisms.[3]

Table 1: Summary of Common Sjögren's Syndrome Animal Models

Model Type	Mouse Strain(s)	Key Features	Induction Method	Relevant Citations
Spontaneous	MRL/lpr, NZB/W F1, NOD	Develop SS-like symptoms with age, including lymphocytic infiltration, autoantibody production, and reduced salivary flow.	Genetic predisposition.	[9],[1],[10]
Induced (Innate Immunity)	C57BL/6	Rapid onset of salivary gland inflammation and dysfunction, presence of autoantibodies.	Injection of innate immune pathway agonists like Poly(I:C) (TLR3 agonist) or DMXAA (STING agonist).	[11],[12]

| Induced (Immunization) | BALB/c, C57BL/6 | Development of autoantibodies, lymphocytic infiltration, and decreased salivary flow. | Immunization with Ro peptides or submandibular gland (SG) protein homogenates emulsified in adjuvant. |[1],[2] |

Experimental Protocols

The following protocols provide a framework for inducing an SS-like phenotype in mice, administering Cevimeline, and evaluating its effects on salivary gland function and pathology.

Protocol 1: Induction of SS-like Disease (STING Agonist Model)

This protocol describes the induction of SS-like disease in C57BL/6 mice using a STING (Stimulator of Interferon Genes) pathway agonist, a method known to elicit a robust type I interferon response critical in SS pathogenesis.[11]

• Animals: Use female C57BL/6 mice, 8-10 weeks of age.

• Reagent Preparation: Prepare a solution of 5,6-Dimethylxanthenone-4-acetic acid (DMXAA) in a suitable vehicle (e.g., DMSO followed by dilution in saline).

• Induction: Administer DMXAA via intraperitoneal (i.p.) injection. A typical dose might be 25 mg/kg, but this should be optimized.

• Timeline: Disease manifestation, including salivary gland dysfunction and inflammation, typically develops within 4-6 weeks post-injection.[11]

• Controls: A control group should receive vehicle-only injections.

Protocol 2: Administration of (+)-Cevimeline hydrochloride hemihydrate

Cevimeline can be administered to evaluate its ability to restore salivary function.

• Drug Preparation: Dissolve Cevimeline in sterile saline or water for oral administration.

• Administration: Administer Cevimeline orally (p.o.) via gavage. In murine models, Cevimeline has been shown to dose-dependently induce salivation.[13] A starting dose, based on clinical use, could be extrapolated, but dose-response studies are recommended (e.g., 1, 3, 10 mg/kg).

• Treatment Schedule: Treatment can be initiated after the establishment of the SS phenotype (e.g., 4 weeks post-DMXAA injection). Administration can be acute (a single dose to measure immediate salivary response) or chronic (e.g., daily for several weeks) to assess long-term effects.

Protocol 3: Evaluation of Salivary Gland Function

Salivary flow is a key functional endpoint. This is typically measured following stimulation with a secretagogue like pilocarpine (B147212).[1][11]

• Anesthesia: Lightly anesthetize the mice (e.g., with isoflurane (B1672236) or a ketamine/xylazine cocktail).

• Stimulation: Inject pilocarpine hydrochloride (a muscarinic agonist) i.p. at a dose of 0.5 mg/kg to induce salivation.[11]

• Saliva Collection: Carefully collect all saliva secreted into the oral cavity for a period of 10-15 minutes using a pre-weighed cotton ball or a micropipette.

• Quantification: Determine the volume of saliva by weight difference (assuming a density of 1 mg/µL). Express the results as µL of saliva per gram of body weight.

Protocol 4: Histopathological Analysis of Salivary Glands

Histological examination of the submandibular glands is crucial for assessing the degree of inflammation.

• Tissue Harvest: At the study endpoint, euthanize the mice and carefully dissect the submandibular glands.

• Fixation and Processing: Fix the glands in 4% paraformaldehyde or 10% neutral buffered formalin for 24-48 hours, followed by standard paraffin (B1166041) embedding.[10]

• Sectioning and Staining: Cut 5-µm sections and stain with Hematoxylin and Eosin (H&E).

• Analysis: Examine the slides under a microscope to assess lymphocytic infiltration. Quantify inflammation by determining the "focus score," defined as the number of lymphocytic foci (aggregates of ≥50 inflammatory cells) per 4 mm² of tissue area.[10]

Caption: Experimental workflow for evaluating Cevimeline in an induced SS mouse model.

Data Presentation and Expected Outcomes

The administration of Cevimeline to SS model mice is expected to yield several measurable outcomes. Data should be organized clearly to compare treatment groups with control and SS-model groups.

Table 2: Expected Effects of Cevimeline in Sjögren's Syndrome Animal Models

Parameter	Method	Expected Outcome with Cevimeline	Relevant Citations
Salivary Flow Rate	Pilocarpine-stimulated saliva collection	Significant increase compared to untreated SS model mice.	[9],[13]
Aquaporin-5 (AQP-5) Localization	Immunohistochemistry of salivary glands	Normalization of AQP-5 expression to the apical membrane of acinar cells.	[9]
Acinar Cell Ultrastructure	Transmission Electron Microscopy	Reduction in the number of secretory granules; increase in rough endoplasmic reticulum area.	[9]
Lymphocytic Infiltration	H&E Staining (Focus Score)	Potential reduction in inflammatory foci, though the primary effect is secretagogue, not immunosuppressive.	[10]

| Pro-inflammatory Cytokines | ELISA/Multiplex assay (Serum/Gland) | May not directly alter cytokine profiles as the mechanism is not primarily anti-inflammatory. |[14],[15] |

Inflammatory Signaling in Sjögren's Syndrome

While Cevimeline's primary action is symptomatic, understanding the underlying inflammatory pathways in SS is crucial for developing disease-modifying therapies. The pathogenesis involves a complex interplay of cytokines, including type I and II interferons (IFNs), B-cell activating factor (BAFF), and various interleukins (ILs) that promote B and T cell activation and glandular damage.[14][16]

Caption: Key inflammatory pathways in Sjögren's Syndrome pathogenesis.

Conclusion

(+)-Cevimeline hydrochloride hemihydrate serves as a critical tool compound and therapeutic agent in the study of Sjögren's syndrome. Its application in animal models allows for the robust, quantitative assessment of salivary gland function and the cellular mechanisms underlying saliva secretion. The protocols outlined here provide a standardized approach for researchers to induce SS-like disease and evaluate the secretagogue effects of Cevimeline, contributing to a deeper understanding of the disease and the development of improved therapeutic strategies.

References

• 1. Sjögren syndrome: Advances in the pathogenesis from animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Experimental Sjögren's Syndrome Model - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. clinexprheumatol.org [clinexprheumatol.org]
• 4. What is the mechanism of Cevimeline Hydrochloride? [synapse.patsnap.com]
• 5. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sjogrenssyndromenews.com [sjogrenssyndromenews.com]
• 8. nbinno.com [nbinno.com]
• 9. Effects of Cevimeline on the Immunolocalization of Aquaporin-5 and the Ultrastructure of Salivary Glands in Sjögren’s Syndrome Model Mice [jstage.jst.go.jp]
• 10. dovepress.com [dovepress.com]
• 11. Protocols for Experimental Sjögren’s Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protocols for Experimental Sjögren's Syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. | BioWorld [bioworld.com]
• 14. Cytokines in Sjögren’s syndrome: potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cytokine profiles and clinical characteristics in primary Sjögren´s syndrome patient groups - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cytokines in Sjögren’s syndrome: Full Paper PDF & Summary | Bohrium [bohrium.com]

Application Notes and Protocols for In Vivo Studies of (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo use of (+)-Cevimeline hydrochloride hemihydrate, a muscarinic acetylcholine (B1216132) receptor agonist. The information compiled here is intended to guide researchers in designing and executing preclinical studies to evaluate the efficacy and pharmacokinetics of this compound.

Mechanism of Action

(+)-Cevimeline is a cholinergic agonist that primarily targets M1 and M3 muscarinic acetylcholine receptors.[1][2] These receptors are coupled to Gq/11 proteins.[1] Upon activation by Cevimeline, the Gq/11 protein activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This signaling cascade in exocrine glands, such as salivary and lacrimal glands, leads to an increase in secretion.[1]

Caption: Signaling pathway of (+)-Cevimeline at the M3 muscarinic receptor.

Quantitative Data Summary

The following tables summarize the pharmacokinetic parameters and in vivo dosages of (+)-Cevimeline hydrochloride hemihydrate reported in various animal models.

Table 1: Pharmacokinetic Parameters of (+)-Cevimeline

Parameter	Animal Model	Route of Administration	Value	Reference
Tmax	Rat	Oral	~1 hour	[3]
Dog	Oral	~1 hour	[3]
t1/2	Rat	Oral	0.4 - 1.1 hours	[3]
Dog	Oral	0.4 - 1.1 hours	[3]
Bioavailability	Rat	Oral	~50%	[3]
Dog	Oral	~30%	[3]

Table 2: In Vivo Dosages of (+)-Cevimeline Hydrochloride Hemihydrate

Animal Model	Route of Administration	Dosage Range	Observed Effect	Reference
Rat	Intraduodenal	3 - 30 mg/kg	Dose-dependent increase in saliva and tear secretion.	[4]
Intravenous	1 - 10 mg/kg	Increased salivation.	[4]
Intraperitoneal	0.008 - 0.016 mg/kg	Increased salivation and parotid gland blood flow.	[5]
Oral (acute)	100 - 146 mg/kg	Toxicity study; LD50 in males is 122 mg/kg.	[6]
Intravenous (acute)	22.5 - 67.5 mg/kg (male)	Toxicity study.	[6]
Intravenous (acute)	30.6 - 65.6 mg/kg (female)	Toxicity study.	[6]
Mouse	Intraduodenal	≥ 3 mg/kg	Increased saliva and tear secretion.	[4]
Dog	Not Specified	Not Specified	Sialogogic effects observed.	[7]
Rabbit	Subcutaneous	2 mg/kg/day for 5 days	Decreased cerebrospinal fluid Aβ concentrations.	[1]
Monkey	Intramuscular	0.1 - 2.1 mg/kg	Improved object working memory.	[1]

Experimental Protocols

Below are generalized protocols for the in vivo administration of (+)-Cevimeline hydrochloride hemihydrate based on the reviewed literature. Researchers should adapt these protocols to their specific experimental design and institutional guidelines.

Protocol 1: Oral Administration in Rats for Sialagogic Effect

Objective: To assess the effect of orally administered Cevimeline on saliva and tear secretion in rats.

Materials:

• (+)-Cevimeline hydrochloride hemihydrate

• Vehicle (e.g., distilled water or 0.9% saline)[6]

• Oral gavage needles

• Appropriate animal balance

• Collection tubes for saliva and tears

• Male Wistar rats (or other appropriate strain)

Procedure:

• Animal Acclimation: Acclimate rats to the housing conditions for at least one week prior to the experiment.

• Drug Preparation: Dissolve (+)-Cevimeline hydrochloride hemihydrate in the chosen vehicle to the desired concentrations (e.g., for a dose range of 3-30 mg/kg). Ensure the solution is homogenous.

• Animal Fasting: Fast the animals overnight with free access to water before dosing.

• Dosing: Weigh each animal to determine the correct volume of the drug solution to administer. Administer the solution via oral gavage. A vehicle-only group should be included as a control.

• Sample Collection: At predetermined time points after administration (e.g., peaking around 20 minutes post-administration), collect saliva and tears.[4] Saliva can be collected by placing pre-weighed cotton balls in the animal's mouth. Tear secretion can be measured using a Schirmer's test.

• Data Analysis: Quantify the amount of saliva and tears produced and compare the results between the different dose groups and the control group.

Protocol 2: Intraperitoneal Administration in Rats for Salivary and Cardiovascular Effects

Objective: To evaluate the effects of intraperitoneally administered Cevimeline on salivation and blood flow in rats.

Materials:

• (+)-Cevimeline hydrochloride hemihydrate

• Sterile 0.9% saline

• Syringes and needles for injection

• Male Wistar rats[5]

• Equipment for measuring salivary flow and blood pressure/flow

Procedure:

• Animal Acclimation: House the rats in a controlled environment for at least one week.

• Drug Preparation: Prepare a sterile solution of (+)-Cevimeline hydrochloride hemihydrate in 0.9% saline at the desired concentrations (e.g., for doses of 0.008 and 0.016 mg/kg).[5]

• Dosing: Weigh each rat and administer the prepared solution via intraperitoneal injection. Include a control group receiving saline only.

• Measurement of Effects: Monitor and measure salivation continuously. Simultaneously, measure cardiovascular parameters such as blood flow in the parotid gland and systemic blood pressure.

• Data Analysis: Analyze the changes in salivation and cardiovascular parameters over time and compare the responses between the different dosage groups and the control.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for an in vivo study investigating the effects of (+)-Cevimeline.

Caption: A generalized experimental workflow for in vivo studies with Cevimeline.

References

• 1. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Pharmacokinetics and metabolism of the novel muscarinic receptor agonist SNI-2011 in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Portico [access.portico.org]
• 5. universalbiologicals.com [universalbiologicals.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. | BioWorld [bioworld.com]

Application Notes: Quantification of (+)-Cevimeline Hydrochloride Hemihydrate Using a Stability-Indicating RP-HPLC Method

These application notes provide a detailed protocol for the quantification of (+)-Cevimeline hydrochloride hemihydrate in pharmaceutical formulations using a validated, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method. This method is also capable of separating and quantifying related substances, ensuring the purity and stability of the active pharmaceutical ingredient (API).

Introduction

(+)-Cevimeline hydrochloride hemihydrate is a muscarinic M1 and M3 receptor agonist used to treat dry mouth associated with Sjögren's syndrome.[1][2][3][4] Accurate and precise quantification of Cevimeline and its potential degradation products is crucial for quality control and stability testing of its pharmaceutical dosage forms. The RP-HPLC method described herein is specific, accurate, precise, and stability-indicating, making it suitable for routine analysis in a quality control laboratory.

Chromatographic Conditions

The separation and quantification are achieved using a Hypersil BDS C18 column with an isocratic mobile phase, followed by UV detection.

Parameter	Value
Stationary Phase	Hypersil BDS C18 (250mm X 4.6 mm i.d., 5 µm particle size)
Mobile Phase	10 mM Monobasic Sodium Phosphate (B84403) Monohydrate Buffer (pH 3.0, adjusted with ortho-phosphoric acid) containing 1% Triethylamine (TEA) : Methanol (B129727) (85:15 v/v)
Flow Rate	0.8 mL/min
Injection Volume	20 µL
Detection Wavelength	210 nm
Column Temperature	Ambient
Run Time	Approximately 15 minutes

Experimental Protocols

Preparation of Mobile Phase

• Buffer Preparation: Dissolve the appropriate amount of monobasic sodium phosphate monohydrate in HPLC grade water to make a 10 mM solution. Adjust the pH to 3.0 using ortho-phosphoric acid.

• Mobile Phase Preparation: Add 1% Triethylamine (TEA) to the prepared buffer. Mix the buffer with methanol in a ratio of 85:15 (v/v).

• Degassing: Degas the mobile phase using a suitable method such as sonication or vacuum filtration before use.

Preparation of Standard Solutions

• Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of (+)-Cevimeline hydrochloride hemihydrate reference standard in the mobile phase to obtain a known concentration.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations within the linear range of the method.

Preparation of Sample Solutions (from Capsule Dosage Form)

• Sample Collection: Take a representative number of capsules, determine the average weight, and finely powder the contents.

• Extraction: Accurately weigh a portion of the powder equivalent to a specific amount of Cevimeline hydrochloride and transfer it to a volumetric flask.

• Dissolution: Add a suitable volume of mobile phase and sonicate for a specified time to ensure complete dissolution of the active ingredient.

• Dilution: Dilute the solution to the final volume with the mobile phase and mix thoroughly.

• Filtration: Filter the solution through a 0.45 µm syringe filter to remove any particulate matter before injection into the HPLC system.

System Suitability

Before starting the analysis, perform system suitability tests to ensure the chromatographic system is performing adequately. The parameters to be checked include:

• Tailing Factor: Should be ≤ 2.0 for the Cevimeline peak.

• Theoretical Plates: Should be > 2000 for the Cevimeline peak.

• Relative Standard Deviation (RSD) of Peak Areas: Should be ≤ 2.0% for replicate injections of the standard solution.

Analysis Procedure

• Inject 20 µL of the blank (mobile phase), standard solutions, and sample solutions into the HPLC system.

• Record the chromatograms and integrate the peak areas.

• Identify the Cevimeline peak in the sample chromatogram by comparing its retention time with that of the standard.

• Calculate the concentration of Cevimeline in the sample using the peak area response from the standard curve.

Quantitative Data Summary

The following table summarizes the quantitative data obtained from the method validation studies.

Parameter	Cevimeline Hydrochloride	Impurity-A
Retention Time (min)	11.944 ± 0.5	13.169 ± 0.5
Limit of Detection (LOD) (µg/mL)	0.8	1.6
Limit of Quantitation (LOQ) (µg/mL)	2.5	5.0
Linearity Range	LOQ to 150% of target concentration	LOQ to 150% of target concentration
Correlation Coefficient (r²)	0.9980	0.9986

Stability-Indicating Properties

Forced degradation studies were conducted to demonstrate the stability-indicating nature of this HPLC method. The drug was subjected to the following stress conditions:

• Acid Hydrolysis: 0.1 N HCl

• Base Hydrolysis: 0.1 N NaOH

• Oxidative Degradation: Hydrogen Peroxide

• Thermal Degradation: Heat

• Photolytic Degradation: UV light

The method was able to separate the main peak of Cevimeline from all the degradation products formed under these stress conditions, confirming its stability-indicating capability.

Experimental Workflow Diagram

Caption: Workflow for the HPLC quantification of (+)-Cevimeline hydrochloride hemihydrate.

References

• 1. veeprho.com [veeprho.com]
• 2. selleckchem.com [selleckchem.com]
• 3. selleck.co.jp [selleck.co.jp]
• 4. Cevimeline = 95 HPLC, NMR 153504-70-2 [sigmaaldrich.com]

Application Note: Experimental Protocol for Dissolving (+)-Cevimeline Hydrochloride Hemihydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist that specifically binds to and activates M1 and M3 muscarinic receptors.[1][2][3][4] Marketed under the trade name Evoxac®, it is primarily used to treat xerostomia (dry mouth) associated with Sjögren's syndrome by stimulating salivary gland secretions.[1][3] As a quinuclidine (B89598) derivative of acetylcholine, its precise and consistent dissolution is critical for ensuring accurate and reproducible results in both in vitro and in vivo experimental settings.[5][6] This document provides a detailed protocol for the solubilization of (+)-Cevimeline hydrochloride hemihydrate and summarizes its key physicochemical and biological properties.

Physicochemical Properties

• Chemical Name: (2R,5R)-2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane] hydrochloride hemihydrate[7]

• Molecular Formula: C₁₀H₁₇NOS · HCl · ½H₂O[5][7][8]

• Molecular Weight: 244.79 g/mol [7][8]

• Appearance: White to off-white crystalline powder[7][8]

• Melting Point: 201-203°C[7][8]

Solubility Data

(+)-Cevimeline hydrochloride hemihydrate exhibits high solubility in aqueous and polar organic solvents. The following table summarizes its solubility in common laboratory solvents.

Solvent	Solubility	Molar Concentration (Approx.)	Notes	Reference
Water	≥ 50 mg/mL	≥ 204 mM	Very soluble.	[5]
DMSO	100 mg/mL	408.5 mM	May require ultrasonication to fully dissolve.	[5]
PBS (pH 7.2)	100 mg/mL	408.5 mM	May require ultrasonication to achieve a clear solution.	[5][9]
Ethanol	40 mg/mL	163.4 mM	Freely soluble.	[4]
Chloroform	Freely Soluble	Not specified	-	[7][8]
Diethyl Ether	Virtually Insoluble	Not applicable	-	[7][8]

Experimental Protocols

4.1. Protocol for Preparing In Vitro Stock Solutions

This protocol is suitable for preparing concentrated stock solutions for use in cell culture and other in vitro assays.

4.1.1. Materials

• (+)-Cevimeline hydrochloride hemihydrate (powder)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile deionized water (H₂O)

• Sterile conical tubes (1.5 mL, 15 mL, or 50 mL)

• Calibrated analytical balance

• Pipettes and sterile, filtered pipette tips

• Vortex mixer

• Water bath sonicator

4.1.2. Procedure for High-Concentration Stock (100 mg/mL in DMSO)

• Weighing: Tare a sterile conical tube on a calibrated analytical balance. Carefully weigh the desired amount of (+)-Cevimeline hydrochloride hemihydrate powder into the tube.

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 100 mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 100 mg of the compound.

• Dissolution: Cap the tube tightly and vortex for 30-60 seconds.

• Sonication (if necessary): If the compound does not fully dissolve, place the tube in a water bath sonicator. Sonicate in short bursts of 2-5 minutes until the solution is clear.[5] Avoid overheating the sample.

• Sterilization & Storage: While the DMSO stock is typically sterile, it can be filtered through a 0.22 µm syringe filter for applications requiring absolute sterility. Aliquot the stock solution into smaller, single-use sterile tubes to minimize freeze-thaw cycles. Store stock solutions at -20°C for up to one month or at -80°C for up to six months.[5][9]

4.1.3. Procedure for Aqueous Stock (≥50 mg/mL in Water)

• Weighing: Weigh the desired amount of (+)-Cevimeline hydrochloride hemihydrate into a sterile conical tube.

• Solvent Addition: Add the appropriate volume of sterile deionized water to achieve the target concentration (e.g., 50 mg/mL).

• Dissolution: Cap and vortex thoroughly. The compound is very soluble in water and should dissolve readily.[7][8]

• Storage: It is strongly recommended to prepare aqueous solutions fresh for each experiment. Do not store aqueous solutions for more than one day.[10]

4.2. Protocol for Preparing In Vivo Formulations

This protocol describes the preparation of a solution suitable for administration in animal models. The use of co-solvents is common to ensure stability and bioavailability.

4.2.1. Materials

• (+)-Cevimeline hydrochloride hemihydrate

• DMSO

• PEG300

• Tween-80

• Saline (0.9% NaCl), sterile

• Sterile tubes and labware

4.2.2. Procedure for Co-Solvent Formulation (e.g., for ≥2.5 mg/mL) This method is based on a common vehicle for delivering compounds in vivo.[5]

• Prepare Co-Solvent Mixture: In a sterile tube, prepare the vehicle by mixing the solvents in the following volumetric ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

• Initial Dissolution: Weigh the required amount of (+)-Cevimeline hydrochloride hemihydrate into a separate sterile tube. Add the 10% DMSO volume first and mix or sonicate briefly to dissolve the compound.

• Sequential Addition: Add the PEG300, followed by the Tween-80, and finally the saline. Mix thoroughly after the addition of each solvent to maintain a clear solution.

• Final Check: Ensure the final solution is clear and free of precipitation before use. This formulation should be prepared fresh before each administration.

Mechanism of Action & Signaling Pathway

Cevimeline is a muscarinic agonist that binds to M1 and M3 receptors, which are coupled to Gq/11 proteins.[1][11] Upon activation, the Gαq subunit stimulates phospholipase C (PLC), which then cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[1][11] IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺), which is the key event leading to increased glandular secretion.[11]

References

• 1. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Cevimeline - Wikipedia [en.wikipedia.org]
• 4. selleckchem.com [selleckchem.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Cevimeline - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. (+)-Cevimeline hydrochloride hemihydrate | Benchchem [benchchem.com]
• 8. dailymed.nlm.nih.gov [dailymed.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. What is the mechanism of Cevimeline Hydrochloride? [synapse.patsnap.com]

Unraveling Cellular Dialogues: (+)-Cevimeline Hydrochloride Hemihydrate in Signal Transduction Research

For Immediate Release

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed application notes and protocols for the use of (+)-Cevimeline hydrochloride hemihydrate, a selective muscarinic acetylcholine (B1216132) receptor (mAChR) agonist, in cell signaling studies. These guidelines are intended to assist researchers in pharmacology, cell biology, and drug discovery in elucidating the intricate signaling cascades modulated by this compound.

Introduction

(+)-Cevimeline hydrochloride hemihydrate is a quinuclidine (B89598) derivative of acetylcholine that functions as a cholinergic agonist with a strong preference for M1 and M3 muscarinic receptor subtypes.[1][2][3] These receptors are G-protein coupled receptors (GPCRs) that, upon activation, initiate a cascade of intracellular events crucial for various physiological processes. The M1, M3, and M5 receptor subtypes are coupled to Gq/11 proteins, while the M2 and M4 subtypes are coupled to Gi/o proteins.[1] Cevimeline's selective agonism at M1 and M3 receptors makes it a valuable tool for studying Gq-mediated signaling pathways and a therapeutic agent for conditions like xerostomia (dry mouth) associated with Sjögren's syndrome.[1][4]

Mechanism of Action & Signaling Pathway

Cevimeline (B1668456) exerts its effects by binding to and activating M1 and M3 muscarinic receptors.[1] This activation stimulates the Gq protein, which in turn activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺). The subsequent rise in cytosolic Ca²⁺ concentration, along with the action of DAG in activating Protein Kinase C (PKC), leads to a variety of cellular responses, including smooth muscle contraction and glandular secretion.[1]

Caption: Cevimeline-activated M1/M3 receptor signaling pathway.

Quantitative Data Summary

The following table summarizes the potency of (+)-Cevimeline hydrochloride hemihydrate at the five human muscarinic receptor subtypes.

Receptor Subtype	EC50 (μM)	Reference
M1	0.023	[1]
M2	1.04	[1]
M3	0.048	[1]
M4	1.31	[1]
M5	0.063	[1]

Table 1: Potency of (+)-Cevimeline at human muscarinic receptor subtypes.

Experimental Protocols

Detailed methodologies for key experiments to study the effects of cevimeline on cell signaling are provided below.

Protocol 1: Intracellular Calcium Mobilization Assay

This protocol describes the measurement of intracellular calcium concentration changes in response to cevimeline using a fluorescent calcium indicator.

Caption: Experimental workflow for intracellular calcium mobilization assay.

Materials:

• Cells expressing M1 or M3 muscarinic receptors (e.g., CHO-K1 or HEK293 cells)

• 96-well black, clear-bottom tissue culture plates

• (+)-Cevimeline hydrochloride hemihydrate

• Fluo-4 AM (or other suitable calcium indicator dye)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with Ca²⁺ and Mg²⁺

• DMSO

• Fluorescence plate reader with automated injection capabilities

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density that allows them to reach 80-90% confluency on the day of the experiment. Culture overnight in a humidified incubator at 37°C with 5% CO₂.

• Dye Loading Solution Preparation: Prepare a 2-5 µM Fluo-4 AM loading solution in HBSS. To aid in dye solubilization, first dissolve the Fluo-4 AM in DMSO and then add a final concentration of 0.02% Pluronic F-127 to the HBSS.

• Dye Loading: Aspirate the culture medium from the cells and wash once with HBSS. Add the Fluo-4 AM loading solution to each well and incubate for 30-60 minutes at 37°C, protected from light.

• Wash and De-esterification: After incubation, gently wash the cells twice with warm HBSS to remove extracellular dye. Add fresh HBSS to each well and incubate for an additional 30 minutes at room temperature to allow for complete de-esterification of the dye.

• Compound Preparation: Prepare a series of concentrations of cevimeline in HBSS.

• Fluorescence Measurement: Place the plate in a fluorescence plate reader. Acquire a stable baseline fluorescence reading for 1-2 minutes.

• Data Acquisition: Use the plate reader's injector to add the cevimeline solutions to the wells while simultaneously measuring the fluorescence intensity (Excitation: ~490 nm, Emission: ~520 nm) every 1-2 seconds for 2-5 minutes to capture the calcium transient.

• Data Analysis: The change in fluorescence intensity is proportional to the change in intracellular calcium concentration. Plot the peak fluorescence change against the cevimeline concentration to generate a dose-response curve and calculate the EC50 value.

Protocol 2: Inositol Monophosphate (IP1) Accumulation Assay

This protocol describes a method to quantify the accumulation of IP1, a stable downstream metabolite of IP3, using a Homogeneous Time-Resolved Fluorescence (HTRF) assay.

Caption: Experimental workflow for IP1 accumulation HTRF assay.

Materials:

• Cells expressing M1 or M3 muscarinic receptors

• 384-well white, low-volume tissue culture plates

• (+)-Cevimeline hydrochloride hemihydrate

• IP-One HTRF Assay Kit (containing IP1-d2 conjugate, anti-IP1 cryptate, and lysis buffer)

• Stimulation buffer (e.g., HBSS) containing Lithium Chloride (LiCl)

• HTRF-compatible plate reader

Procedure:

• Cell Seeding: Seed cells into a 384-well plate and culture overnight.

• Compound Preparation: Prepare serial dilutions of cevimeline in stimulation buffer containing LiCl. LiCl is used to inhibit the degradation of IP1, allowing it to accumulate.

• Cell Stimulation: Remove the culture medium and add the cevimeline solutions to the cells. Incubate for 30-60 minutes at 37°C.

• Lysis and Detection: Add the HTRF detection reagents (IP1-d2 and anti-IP1 cryptate) in lysis buffer to each well. This is a competitive immunoassay where cellular IP1 competes with the IP1-d2 for binding to the anti-IP1 cryptate.

• Incubation: Incubate the plate for 1 hour at room temperature, protected from light.

• HTRF Measurement: Read the plate on an HTRF-compatible reader, measuring the fluorescence emission at 665 nm (acceptor) and 620 nm (donor).

• Data Analysis: Calculate the HTRF ratio (665nm/620nm * 10,000). The signal is inversely proportional to the amount of IP1 produced. Plot the HTRF ratio against the cevimeline concentration to generate a dose-response curve and determine the EC50 value.

Protocol 3: Radioligand Binding Assay (Competition)

This protocol describes a competition binding assay to determine the affinity (Ki) of cevimeline for muscarinic receptors using a radiolabeled antagonist, such as [³H]-N-methylscopolamine ([³H]-NMS).

Caption: Experimental workflow for a radioligand competition binding assay.

Materials:

• Cell membranes prepared from cells or tissues expressing muscarinic receptors

• (+)-Cevimeline hydrochloride hemihydrate

• [³H]-N-methylscopolamine ([³H]-NMS) or another suitable radiolabeled muscarinic antagonist

• Unlabeled antagonist (e.g., atropine) for determining non-specific binding

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)

• Glass fiber filters

• Filtration apparatus

• Scintillation counter and scintillation fluid

Procedure:

• Membrane Preparation: Prepare a crude membrane fraction from cells or tissues expressing the muscarinic receptor subtype of interest by homogenization followed by centrifugation. Determine the protein concentration of the membrane preparation.[5]

• Assay Setup: In a 96-well plate, set up the binding reaction. To each well, add the cell membrane preparation, a fixed concentration of [³H]-NMS (typically at or near its Kd), and varying concentrations of unlabeled cevimeline.

• Controls:

  • Total Binding: Wells containing membranes and [³H]-NMS only.

  • Non-specific Binding: Wells containing membranes, [³H]-NMS, and a high concentration of an unlabeled antagonist (e.g., 1 µM atropine).[5]

• Incubation: Incubate the plate for 60-120 minutes at room temperature or 30°C to reach equilibrium.[5][6]

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter using a cell harvester or vacuum manifold. This separates the receptor-bound radioligand from the free radioligand.

• Washing: Quickly wash the filters with ice-cold binding buffer to remove any unbound radioligand.

• Radioactivity Measurement: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding at each cevimeline concentration: Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percent specific binding as a function of the log of the cevimeline concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of cevimeline that inhibits 50% of the specific binding of the radioligand).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion

(+)-Cevimeline hydrochloride hemihydrate is a powerful pharmacological tool for investigating Gq-coupled muscarinic receptor signaling. The protocols outlined in this document provide a framework for characterizing the effects of cevimeline on intracellular calcium mobilization, IP1 accumulation, and receptor binding. These assays are fundamental to understanding the molecular mechanisms of cevimeline and can be adapted for the screening and characterization of other novel muscarinic receptor modulators. Careful optimization of experimental conditions for specific cell types and instrumentation is crucial for obtaining robust and reproducible data.

References

• 1. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. apexbt.com [apexbt.com]
• 5. Molecular Modeling of the M3 Acetylcholine Muscarinic Receptor and Its Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resources.revvity.com [resources.revvity.com]

Application Notes: (+)-Cevimeline Hydrochloride Hemihydrate for Inducing Salivation in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Cevimeline hydrochloride hemihydrate, a cholinergic agonist, is a valuable pharmacological tool for inducing salivation in preclinical animal models. It primarily acts as an agonist at muscarinic M1 and M3 receptors, which are abundant in salivary glands.[1][2][3] Activation of these receptors stimulates glandular secretion, making cevimeline (B1668456) an effective agent for studying salivary gland physiology, modeling diseases like Sjögren's syndrome, and evaluating potential therapies for xerostomia (dry mouth).[4][5][6] This document provides detailed application notes, experimental protocols, and quantitative data on the use of cevimeline in animal models.

Mechanism of Action

Cevimeline is a parasympathomimetic agent that mimics the action of acetylcholine (B1216132) on muscarinic receptors.[2] Its therapeutic effect in promoting salivation is primarily attributed to its agonist activity on M3 muscarinic receptors located on acinar cells of the salivary glands.[7][8] Binding of cevimeline to these receptors initiates a signaling cascade involving G-protein activation, which in turn stimulates phospholipase C.[7] This leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), a key event that ultimately results in the secretion of saliva.[7][9]

Signaling Pathway of Cevimeline-Induced Salivation

Caption: Signaling cascade of cevimeline-induced salivation.

Data Presentation

Table 1: Dose-Response of (+)-Cevimeline on Salivation in Rodent Models

Animal Model	Administration Route	Dose Range	Peak Effect	Duration of Action	Reference
Normal Rats	Intraduodenal (i.d.)	3 - 30 mg/kg	Dose-dependent increase	-	[4][6]
Normal Mice	Intraduodenal (i.d.)	3 - 30 mg/kg	Dose-dependent increase	-	[4][6]
X-irradiated Rats	Intraduodenal (i.d.)	3 - 30 mg/kg	Dose-dependent increase	-	[5][6]
Autoimmune Mice (MRL/lpr, IQI/Jcl)	Intraduodenal (i.d.)	3 - 30 mg/kg	Dose-dependent increase	-	[6]
Normal Rats	Intravenous (i.v.)	1 - 10 mg/kg	Dose-dependent increase	-	[6]
Conscious Rats	Intraperitoneal (i.p.)	80 µmol/kg	Slowly increasing	Longer than pilocarpine (B147212)	[9]
Balb/cA Mice	Intraperitoneal (i.p.)	10 mg/kg	Increased in first 10 min	-	[10]

Table 2: Comparative Sialogogic Effects of Cevimeline and Pilocarpine

Parameter	(+)-Cevimeline	Pilocarpine	Animal Model	Reference
Potency	25-fold less potent	More potent	Rats (i.v.)	[6]
Duration of Action	1.4 to 1.8-fold longer	Shorter	Rats (i.d.)	[6]
Onset of Action	Slower	Faster	Rats (i.p.)	[9]
Thirst Induction (i.p.)	Does not induce water intake	Induces thirst	Conscious Rats	[11]

Experimental Protocols

Protocol 1: Induction and Measurement of Salivation in Mice

This protocol is adapted from established methods for collecting and quantifying pilocarpine-stimulated saliva and can be applied for cevimeline.[12][13]

Materials:

• (+)-Cevimeline hydrochloride hemihydrate

• Sterile saline (0.9% NaCl)

• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail)

• Pre-weighed cotton swabs or absorbent sponges[14][15]

• Microcentrifuge tubes (0.6 mL and 2.0 mL)[14][15]

• Forceps

• Analytical balance

Procedure:

• Animal Preparation: Anesthetize the mouse using an appropriate anesthetic protocol. Record the body weight of the animal.

• Drug Administration: Prepare a stock solution of cevimeline in sterile saline. Administer the desired dose of cevimeline via intraperitoneal (i.p.) or other appropriate route.

• Saliva Collection:

  • Carefully place a pre-weighed cotton swab or absorbent sponge into the oral cavity of the mouse.[15]

  • Collect saliva for a standardized period, typically 15 minutes.[12][15]

• Quantification:

  • Remove the saliva-saturated swab and place it in a pre-weighed 0.6 mL microcentrifuge tube.

  • Weigh the tube containing the wet swab. The difference between the wet and dry weight of the swab represents the amount of saliva secreted.

  • To recover the saliva for further analysis, place the 0.6 mL tube (with a small hole punctured in the bottom) inside a 2.0 mL tube and centrifuge.[12][14]

• Data Expression: Express the results as total saliva weight (mg) over the collection period or normalize to the mouse's body weight (mg saliva / g body weight).[12]

Experimental Workflow for Saliva Collection and Analysis

Caption: Workflow for cevimeline-induced salivation studies.

Animal Models of Xerostomia

Cevimeline is frequently evaluated in animal models that mimic human conditions of salivary hypofunction.

• Radiation-Induced Xerostomia: Rodents exposed to targeted X-ray irradiation of the head and neck develop salivary gland dysfunction, providing a relevant model for a common side effect of cancer radiotherapy.[5][6][16]

• Sjögren's Syndrome Models: Autoimmune mouse strains, such as MRL/lpr and IQI/Jcl, spontaneously develop lymphocytic infiltrates in their salivary glands, similar to human Sjögren's syndrome, and exhibit reduced saliva production.[6][13]

• Genetic Models: Mice with genetic modifications, such as Fgf10 heterozygous mice, can exhibit salivary gland hypoplasia and serve as a model for xerostomia.[17]

Logical Relationships in Cevimeline Studies

Caption: Key relationships in designing cevimeline experiments.

Conclusion

(+)-Cevimeline hydrochloride hemihydrate is a potent and long-acting sialogogue in various animal models. Its well-defined mechanism of action and dose-dependent effects make it a standard agent for preclinical research into salivary gland function and the development of treatments for xerostomia. The protocols and data presented herein provide a comprehensive guide for researchers utilizing cevimeline in their studies.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cevimeline - Wikipedia [en.wikipedia.org]
• 4. (+/-)-cis-2-methylspiro[1,3-oxathiolane-5,3'-quinuclidine] hydrochloride, hemihydrate (SNI-2011, cevimeline hydrochloride) induces saliva and tear secretions in rats and mice: the role of muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. | BioWorld [bioworld.com]
• 6. Portico [access.portico.org]
• 7. What is the mechanism of Cevimeline Hydrochloride? [synapse.patsnap.com]
• 8. mdpi.com [mdpi.com]
• 9. Distinct effects of cevimeline and pilocarpine on salivary mechanisms, cardiovascular response and thirst sensation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of chronic administration of Cevimeline hydrochloride on salivary secretion in Balb/cA mice [jstage.jst.go.jp]
• 11. Effects of cevimeline on salivation and thirst in conscious rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A Method for the Measurement of Salivary Gland Function in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Method for the Measurement of Salivary Gland Function in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. youtube.com [youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. Experimental Animal Model Systems for Understanding Salivary Secretory Disorders [mdpi.com]
• 17. Salivary Gland Dysplasia in Fgf10 Heterozygous Mice: A New Mouse Model of Xerostomia - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Formulating (+)-Cevimeline Hydrochloride Hemihydrate for Oral Administration in Research

Introduction

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist that selectively targets muscarinic M1 and M3 receptors.[1][2] It is primarily used to treat xerostomia (dry mouth) associated with Sjögren's syndrome by stimulating salivary gland secretion.[1][2][3] For researchers and scientists in drug development, creating a consistent and stable oral formulation is crucial for preclinical and clinical studies to ensure accurate dosing and reliable pharmacokinetic and pharmacodynamic data. These application notes provide detailed protocols and guidance for the preparation of a simple oral solution of (+)-Cevimeline hydrochloride hemihydrate suitable for research purposes.

Physicochemical Properties

Understanding the physicochemical properties of an active pharmaceutical ingredient (API) is the foundation of formulation development.[4] Key properties of (+)-Cevimeline hydrochloride hemihydrate are summarized below.

Property	Value	Reference
Systematic Name	(2R,5R)-2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane] hydrochloride hemihydrate	[5]
Molecular Formula	C₁₀H₁₇NOS·HCl·½H₂O	[5][6][7]
Molecular Weight	244.78 g/mol	[5][6][7]
Appearance	White to off-white crystalline powder	[6][8][9]
Melting Point	201-203°C	[5][9][10]
Solubility in Water	Very soluble; ≥ 50 mg/mL	[7][10]
Solubility in DMSO	40 mg/mL to 100 mg/mL	[5][7][11]
pH of 1% Solution	4.6 to 5.6	[8]
Storage	4°C, sealed, away from moisture	[6][7]

Mechanism of Action

Cevimeline acts as a muscarinic agonist with a higher affinity for M1 and M3 receptors.[1][2] In the context of treating xerostomia, its primary action is the stimulation of M3 receptors located on exocrine glands, such as salivary glands.[3][10][12] This activation initiates a signaling cascade that leads to increased secretion of saliva.[3][12]

Caption: Cevimeline M3 receptor signaling pathway.

Experimental Protocols

Successful formulation for research requires a systematic approach, starting from pre-formulation studies to the final preparation and characterization.

Caption: Workflow for oral formulation development.

Protocol 1: Solubility Profile Determination

Objective: To determine the solubility of (+)-Cevimeline hydrochloride hemihydrate in various aqueous media relevant to oral administration.

Materials:

• (+)-Cevimeline hydrochloride hemihydrate

• Purified water (Type I)

• 0.1 N HCl (pH ~1.2)

• Phosphate (B84403) buffer (pH 6.8)

• Scintillation vials or glass test tubes

• Orbital shaker or vortex mixer

• Centrifuge

• UV-Vis Spectrophotometer or HPLC system

• 0.45 µm syringe filters

Methodology:

• Prepare the different solvent media (purified water, 0.1 N HCl, pH 6.8 phosphate buffer).

• Add an excess amount of Cevimeline powder to a known volume (e.g., 5 mL) of each solvent in separate vials. The goal is to achieve a saturated solution with visible undissolved solid.

• Seal the vials and place them in an orbital shaker set at room temperature (25°C) for 24 hours to ensure equilibrium is reached.[13]

• After 24 hours, visually inspect the vials to confirm the presence of undissolved solids.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully withdraw a sample from the supernatant and filter it through a 0.45 µm syringe filter.

• Dilute the filtered sample appropriately with the respective solvent medium.

• Analyze the concentration of the diluted sample using a pre-validated analytical method (e.g., UV-Vis spectrophotometry at ~207 nm or HPLC).[13][14]

• Calculate the solubility by accounting for the dilution factor. Express the results in mg/mL.

Protocol 2: Preparation of a Simple Oral Solution (1 mg/mL)

Objective: To prepare a 100 mL batch of a 1 mg/mL oral solution of Cevimeline for preclinical research. This protocol uses a simple buffered vehicle to ensure pH stability.

Formulation Components:

Component	Function	Example Concentration (% w/v)	Amount for 100 mL
(+)-Cevimeline HCl hemihydrate	Active Pharmaceutical Ingredient (API)	0.1%	100 mg
Citrate (B86180) Buffer (pH 5.0)	Vehicle / Buffer System	q.s. to 100%	q.s. to 100 mL
Sodium Benzoate (B1203000)	Preservative	0.1%	100 mg
Glycerin	Co-solvent / Viscosity Modifier	5.0%	5 mL

Equipment:

• Analytical balance

• Volumetric flasks (100 mL)

• Glass beakers

• Magnetic stirrer and stir bar

• pH meter

• Graduated cylinders

Methodology:

• Vehicle Preparation: Prepare the citrate buffer (pH 5.0). In a beaker, dissolve ~80 mL of purified water. Add the required amounts of citric acid and sodium citrate to achieve the target pH.

• Preservative Addition: Add and dissolve the sodium benzoate (100 mg) into the buffer solution with stirring.

• Co-solvent Addition: Add glycerin (5 mL) to the solution and mix until uniform.

• API Dissolution: Weigh accurately 100 mg of (+)-Cevimeline hydrochloride hemihydrate. Slowly add the API to the vortex of the stirring solution to facilitate dissolution. Cevimeline is very soluble in water and should dissolve readily.[10]

• Final Volume Adjustment: Once the API is fully dissolved, transfer the solution to a 100 mL volumetric flask. Rinse the beaker with a small amount of the citrate buffer and add the rinsing to the volumetric flask. Add buffer q.s. (quantum sufficit) to the 100 mL mark.

• Final Mixing and pH Check: Stopper the flask and invert it several times to ensure homogeneity. Measure the final pH of the solution to confirm it is within the target range (e.g., 4.8-5.2).

• Storage: Transfer the final solution to a labeled, airtight container. Based on available data, store refrigerated (2-8°C) and protected from light.[6][7] Aqueous solutions are recommended for use within a short period; for research, stability should be confirmed for the intended duration of the study.[15]

Protocol 3: Formulation Characterization

Objective: To perform basic quality control checks on the prepared oral solution.

Methodology:

• Appearance: Visually inspect the solution for clarity, color, and the absence of particulate matter. The solution should be clear and colorless.

• pH Measurement: Use a calibrated pH meter to measure the pH of the final solution. It should be within the predetermined specification (e.g., 4.8-5.2).

• Assay (Concentration Verification): Use a validated HPLC or UV-Vis spectrophotometry method to determine the concentration of Cevimeline in the solution. The result should be within an acceptable range of the target concentration (e.g., 95.0% - 105.0%).

Disclaimer: These protocols are intended for research purposes only. The formulation has not been validated for medical or clinical applications.[6] Researchers should conduct their own stability and compatibility studies to ensure the formulation is suitable for their specific experimental needs. All work should be performed in accordance with laboratory safety guidelines.

References

• 1. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cevimeline - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. (+)-Cevimeline hydrochloride hemihydrate | Benchchem [benchchem.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. newdrugapprovals.org [newdrugapprovals.org]
• 10. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. selleckchem.com [selleckchem.com]
• 12. What is the mechanism of Cevimeline Hydrochloride? [synapse.patsnap.com]
• 13. primescholars.com [primescholars.com]
• 14. primescholars.com [primescholars.com]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols for the Analytical Identification of Cevimeline Synthesis Impurities

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of analytical techniques for the identification, quantification, and characterization of impurities in the synthesis of Cevimeline. Adherence to these protocols is crucial for ensuring the quality, safety, and efficacy of the active pharmaceutical ingredient (API).

Introduction to Cevimeline and Its Impurities

Cevimeline is a cholinergic agonist used to treat dry mouth associated with Sjögren's syndrome.[1] The synthesis of Cevimeline can result in the formation of various process-related impurities and degradation products.[1] Regulatory agencies necessitate the identification and control of these impurities to ensure patient safety.[1] Common impurities include isomers, oxidation products, and byproducts from starting materials and intermediates.

Known Cevimeline Impurities:

• trans-Cevimeline Hydrochloride: The geometric isomer of the active cis-isomer.[2]

• Cevimeline N-Oxide: An oxidation product.[2]

• Cevimeline Sulfoxide: Another oxidation product.[2]

• 3-Hydroxy-1-azabicyclo[2.2.2]octane-3-methanol: A potential process-related impurity.[2]

• (1S,3R,4S)-3-((Tritylthio)methyl)quinuclidin-3-ol: A potential process-related impurity.[2]

• (1'S,2S,3'R,4'S)-2-Methyl-1'-azaspiro[[3]oxathiolane-5,3'-bicyclo[2.2.2]octan]-1'-ium Chloride: A potential process-related impurity.[2]

Analytical Techniques and Protocols

A multi-faceted analytical approach is essential for the comprehensive profiling of Cevimeline impurities. This typically involves a primary chromatographic separation technique coupled with spectroscopic methods for identification and structural elucidation.

High-Performance Liquid Chromatography (HPLC) for Quantification

A stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method is a robust technique for separating and quantifying Cevimeline and its related substances.

Experimental Protocol: RP-HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: Hypersil BDS C18 (250mm x 4.6 mm i.d., 5 µm particle size).

• Mobile Phase: An isocratic mixture of 10 mM monobasic sodium phosphate (B84403) monohydrate buffer (pH 3.0, adjusted with ortho-phosphoric acid and containing 1% triethylamine) and Methanol in a ratio of 85:15 (v/v).

• Flow Rate: 0.8 ml/min.

• Injection Volume: 20 µl.

• Detection Wavelength: 210 nm.

• Sample Preparation: Dissolve the Cevimeline sample in the mobile phase to a suitable concentration.

Data Presentation: Quantitative HPLC Data

Analyte	Retention Time (min)	LOD (µg/ml)	LOQ (µg/ml)	Linearity (µg/ml)	Correlation Coefficient (r²)
Cevimeline Hydrochloride	11.944 ± 0.5	0.8	2.5	LOQ to 150% of test concentration	0.9980
Impurity-A	13.169 ± 0.5	1.6	5.0	LOQ to 150% of test concentration	0.9986

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification

LC-MS is a powerful tool for the identification of impurities by providing molecular weight information. While a specific, detailed protocol for Cevimeline impurity analysis was not found in the reviewed literature, a general approach can be outlined based on established practices for pharmaceutical impurity profiling.

General Protocol: LC-MS/MS

• Instrumentation: An HPLC or UPLC system coupled to a tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole) with an electrospray ionization (ESI) source.

• Chromatographic Conditions: Utilize the HPLC method described in section 2.1 or develop a UPLC method for faster analysis and better resolution. The mobile phase should be compatible with MS (e.g., using volatile buffers like ammonium (B1175870) acetate (B1210297) or formic acid).

• Mass Spectrometer Parameters:

  • Ionization Mode: Positive ESI is typically suitable for Cevimeline and its related compounds.

  • Scan Mode: Full scan mode to detect all ions and product ion scan mode (MS/MS) to obtain fragmentation patterns for structural elucidation.

  • Collision Energy: Optimize for each impurity to generate informative fragment ions.

• Data Analysis: Compare the mass-to-charge ratio (m/z) of the detected peaks with the theoretical masses of known and potential impurities. Use fragmentation patterns to confirm structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is indispensable for the unambiguous structural elucidation of isolated impurities. While a specific protocol for a particular Cevimeline impurity was not available, the following general procedure can be applied.

General Protocol: 1H and 13C NMR

• Sample Preparation: Isolate the impurity of interest using preparative HPLC. Ensure the isolated sample is of high purity. Dissolve a sufficient amount of the purified impurity in a suitable deuterated solvent (e.g., DMSO-d6, CDCl3, or D2O).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiments:

  • 1H NMR: Provides information on the proton environment in the molecule.

  • 13C NMR: Provides information on the carbon skeleton.

  • 2D NMR (COSY, HSQC, HMBC): Used to establish connectivity between protons and carbons, which is crucial for determining the complete structure.

• Data Analysis: Analyze the chemical shifts, coupling constants, and correlations from the 1D and 2D NMR spectra to piece together the molecular structure of the impurity.

Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical methods and to identify potential degradation products that may form under various stress conditions.[4]

Experimental Protocol: Forced Degradation

• Acid Hydrolysis: Treat the drug substance with 0.1 M HCl at 80°C for 2 hours.

• Base Hydrolysis: Treat the drug substance with 0.1 M NaOH at 80°C for 2 hours.

• Oxidative Degradation: Treat the drug substance with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.

• Photolytic Degradation: Expose the drug substance solution to UV light (254 nm) for 24 hours.

After exposure to the stress conditions, the samples should be analyzed by the developed HPLC method to identify and quantify any degradation products.

Visualization of Methodologies and Pathways

Signaling Pathway of Cevimeline

Caption: Signaling pathway of Cevimeline's action on muscarinic M3 receptors.

Experimental Workflow for Impurity Identification

Caption: A typical experimental workflow for the identification of Cevimeline impurities.

Logical Relationship of Analytical Techniques

Caption: The logical relationship between key analytical techniques for impurity analysis.

References

• 1. veeprho.com [veeprho.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Products [chemicea.com]
• 4. longdom.org [longdom.org]

Technical Notes & Optimization

Troubleshooting (+)-Cevimeline hydrochloride hemihydrate solubility issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with (+)-Cevimeline hydrochloride hemihydrate.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the general solubility properties of (+)-Cevimeline hydrochloride hemihydrate?

A1: (+)-Cevimeline hydrochloride hemihydrate is a white to off-white crystalline powder.[1] It is generally characterized by high water solubility.[1][2] Specifically, it is very soluble in water, and freely soluble in alcohol and chloroform, but virtually insoluble in diethyl ether.[1][3] The pH of a 1% aqueous solution typically ranges from 4.6 to 5.6.[1][4]

Q2: I am having trouble dissolving the compound in an aqueous buffer. What could be the issue?

A2: Several factors could be contributing to dissolution problems:

• pH of the Buffer: As a hydrochloride salt, the solubility of cevimeline (B1668456) can be pH-dependent. Although it is highly soluble in water, using a buffer with a pH close to its pKa might decrease solubility. The acidic nature of its aqueous solution (pH 4.6-5.6 for a 1% solution) suggests it is more stable and soluble in acidic to neutral conditions.[1][4]

• Concentration: You might be attempting to prepare a solution that is above its saturation point in that specific buffer system. Refer to the solubility data table below for known concentration limits.

• Purity of the Compound: Ensure the compound is of high purity and has been stored correctly, away from moisture, to prevent degradation which might affect solubility.[5][6]

Q3: My (+)-Cevimeline hydrochloride hemihydrate solution appears cloudy or has precipitated after preparation. What should I do?

A3: Cloudiness or precipitation can occur for a few reasons:

• Supersaturation: The initial dissolution might have created a supersaturated solution which is now crashing out. This can happen if the solution is cooled rapidly after warming to aid dissolution.

• pH Shift: If the compound was dissolved in water and then diluted into a buffer of a significantly different pH, this could cause the compound to precipitate.

• Interaction with Buffer Components: In rare cases, components of your buffer could interact with the compound, leading to the formation of a less soluble salt. Consider preparing the solution directly in the final buffer if possible.

To resolve this, you can try to re-dissolve the precipitate by gentle warming and sonication. If the issue persists, you may need to prepare a fresh solution at a slightly lower concentration or adjust the pH of your solvent.

Q4: Can I use organic solvents to prepare a stock solution?

A4: Yes, stock solutions can be prepared in organic solvents. It is soluble in Dimethyl Sulfoxide (DMSO), ethanol, and dimethylformamide (DMF).[7] For biological experiments, it is crucial to make further dilutions into aqueous buffers or isotonic saline to ensure that the final concentration of the organic solvent is insignificant, as it may have physiological effects.[7]

Quantitative Solubility Data

For easy reference, the following table summarizes the quantitative solubility data for (+)-Cevimeline hydrochloride hemihydrate in various solvents.

Solvent System	Reported Solubility	Reference
Water	Very soluble, ≥ 50 mg/mL	[1][3][6]
DMSO	~5 mg/mL, 40 mg/mL, 100 mg/mL (ultrasonication needed)	[6][7][8]
DMSO/Water	40 mg/mL	[1]
Ethanol	~5 mg/mL, 40 mg/mL	[7][8]
Dimethylformamide (DMF)	~3 mg/mL	[7]
Phosphate-Buffered Saline (PBS), pH 7.2	~10 mg/mL, 100 mg/mL (ultrasonication needed)	[6][7]
Diethyl Ether	Virtually insoluble	[1][3]
Chloroform	Freely soluble	[1][3]

Experimental Protocol: Preparation of an Aqueous Stock Solution

This protocol details the steps for preparing a 10 mg/mL aqueous stock solution of (+)-Cevimeline hydrochloride hemihydrate.

Materials:

• (+)-Cevimeline hydrochloride hemihydrate powder

• Sterile, deionized or distilled water

• Vortex mixer

• Sonicator (water bath)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Pipettes

Procedure:

• Weighing: Accurately weigh the desired amount of (+)-Cevimeline hydrochloride hemihydrate powder using a calibrated analytical balance. For a 1 mL stock solution of 10 mg/mL, weigh 10 mg of the compound.

• Solvent Addition: Add the appropriate volume of sterile water to the vial containing the powder. For a 10 mg/mL solution, add 1 mL of water.

• Initial Dissolution: Cap the vial securely and vortex the mixture for 30-60 seconds to facilitate initial dissolution.

• Sonication (If Necessary): If the solution is not completely clear, place the vial in a water bath sonicator. Sonicate for 5-10 minutes. Gentle warming of the water bath (to 30-40°C) can also aid dissolution.

• Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• pH Measurement (Optional): For a 1% (10 mg/mL) solution, the pH is expected to be between 4.6 and 5.6.[1][4] You can verify this with a calibrated pH meter if required for your experiment.

• Storage: Store the aqueous solution appropriately. For short-term storage, 2-8°C is recommended. For long-term storage, it is advisable to aliquot the stock solution into smaller volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[9] It is generally not recommended to store aqueous solutions for more than one day.[7]

Visualizations

Experimental Workflow for Solution Preparation

Caption: Workflow for preparing an aqueous solution of (+)-Cevimeline.

Signaling Pathway of Cevimeline

Caption: Cevimeline's mechanism of action via the M3 receptor signaling pathway.

References

• 1. (+)-Cevimeline hydrochloride hemihydrate | Benchchem [benchchem.com]
• 2. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]

Off-target effects of (+)-Cevimeline hydrochloride hemihydrate in experiments

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the experimental use of (+)-Cevimeline hydrochloride hemihydrate. This resource offers troubleshooting guidance and frequently asked questions to address potential off-target effects and other experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (+)-Cevimeline hydrochloride hemihydrate?

A1: (+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist that primarily targets and activates muscarinic acetylcholine (B1216132) M1 and M3 receptors.[1][2][3] These receptors are G protein-coupled receptors (GPCRs). The M1 and M3 subtypes couple to Gq/11 proteins, which activate the phospholipase C (PLC) signaling cascade, leading to increased intracellular calcium and physiological responses such as salivary and lacrimal gland secretion.

Q2: What are the known off-target effects of Cevimeline (B1668456) within the muscarinic receptor family?

A2: While Cevimeline is selective for M1 and M3 receptors, it can interact with other muscarinic receptor subtypes (M2, M4, and M5) at higher concentrations. These interactions can be considered "off-target" in experiments focused solely on M1/M3 signaling. For example, activation of M2 and M4 receptors can lead to the inhibition of adenylyl cyclase. The potency of Cevimeline at each muscarinic receptor subtype is detailed in the data table below.

Q3: Has Cevimeline been screened against other receptor families or enzymes?

A3: Based on available data, Cevimeline has been evaluated for its effect on cytochrome P450 (CYP) enzymes. In vitro studies have shown that Cevimeline does not inhibit the major CYP isozymes (1A2, 2A6, 2C9, 2C19, 2D6, 2E1, and 3A4), suggesting a low potential for drug-drug interactions mediated by these enzymes.[2][4][5] Information on broader off-target screening against other GPCR families is limited in the reviewed literature.

Q4: What are the common physiological effects observed in preclinical and clinical studies that could be considered off-target in a specific experimental context?

A4: The pharmacological action of Cevimeline can lead to a range of physiological effects due to the wide distribution of muscarinic receptors. While increased salivation is the intended therapeutic effect, other observed effects may be considered "off-target" depending on the research focus. These include increased sweating, gastrointestinal motility (leading to nausea, diarrhea), and potential cardiovascular effects.[6][7][8] In animal studies, at high doses, effects such as lacrimation, mydriasis (pupil dilation), and convulsions have been noted.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Unexpected cellular response not consistent with M1/M3 activation.	Activation of other muscarinic receptor subtypes (M2, M4, M5) due to high Cevimeline concentration.	1. Review the EC50 values for all muscarinic subtypes (see Table 1) and use a concentration of Cevimeline that is selective for M1/M3. 2. Use selective antagonists for M2, M4, or M5 receptors to block their potential activation. 3. Perform experiments in cell lines engineered to express only the M1 or M3 receptor subtype.
Variability in salivation response in animal models.	Differences in drug metabolism or individual sensitivity. Cevimeline is metabolized by CYP2D6 and CYP3A4.[2][6]	1. Ensure consistent dosing and administration route. 2. Consider potential strain or species differences in CYP enzyme activity. 3. For in vivo studies, monitor for expected side effects like increased sweating to confirm systemic drug action.
Observed effects on neuronal activity in CNS preparations.	Cevimeline can cross the blood-brain barrier and may be exciting neurons through M1 and M3 receptors in regions like the superior salivatory nucleus.[9]	1. Acknowledge the central nervous system effects in your experimental design. 2. Use brain slice preparations and patch-clamp techniques to study direct neuronal responses.[9] 3. Co-administer with a peripherally restricted muscarinic antagonist to isolate central effects.
Inconsistent results in in vitro binding or functional assays.	Issues with experimental protocol, such as buffer composition, incubation time, or cell viability.	1. Optimize assay conditions, including buffer components and pH. 2. Ensure adequate incubation time for ligand binding to reach equilibrium. 3. Regularly check cell health and receptor expression levels in your cellular models.

Quantitative Data

Table 1: Potency of Cevimeline at Human Muscarinic Receptor Subtypes

Receptor Subtype	EC50 (μM)	Primary Signaling Pathway
M1	0.023	Gq/11 activation -> PLC -> IP3/DAG -> ↑ [Ca2+]i
M2	1.04	Gi/o activation -> Adenylyl Cyclase inhibition -> ↓ cAMP
M3	0.048	Gq/11 activation -> PLC -> IP3/DAG -> ↑ [Ca2+]i
M4	1.31	Gi/o activation -> Adenylyl Cyclase inhibition -> ↓ cAMP
M5	0.063	Gq/11 activation -> PLC -> IP3/DAG -> ↑ [Ca2+]i

Data sourced from Heinrich et al., as cited in Oleksak et al. (2021).[10]

Experimental Protocols

Key Experiment 1: Muscarinic Receptor Radioligand Binding Assay

This protocol is a general guideline for determining the binding affinity of Cevimeline for muscarinic receptors.

Objective: To determine the dissociation constant (Kd) and maximum binding capacity (Bmax) or the inhibitory constant (Ki) of Cevimeline at specific muscarinic receptor subtypes.

Materials:

• Cell membranes from a cell line expressing the muscarinic receptor subtype of interest.

• Radioligand (e.g., [3H]-N-methylscopolamine, [3H]-pirenzepine).

• Unlabeled Cevimeline hydrochloride hemihydrate.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Glass fiber filters.

• Filtration apparatus.

• Scintillation counter and fluid.

Procedure:

• Membrane Preparation: Homogenize cells expressing the target receptor in an ice-cold lysis buffer and pellet the membranes by centrifugation. Wash the pellet by resuspending in fresh buffer and re-centrifuging.

• Assay Setup (Competition Binding):

  • In triplicate, combine the cell membranes, a fixed concentration of the radioligand (typically at its Kd value), and varying concentrations of unlabeled Cevimeline in the binding buffer.

  • For total binding, omit the unlabeled Cevimeline.

  • For non-specific binding, add a high concentration of a non-selective muscarinic antagonist (e.g., atropine).

• Incubation: Incubate the mixture to allow the binding to reach equilibrium. The time and temperature will need to be optimized for the specific receptor and radioligand.

• Filtration: Rapidly filter the reaction mixture through glass fiber filters to separate bound from free radioligand. Wash the filters quickly with ice-cold wash buffer.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding at each Cevimeline concentration. Plot the data and use non-linear regression to determine the IC50, which can then be converted to a Ki value.

Key Experiment 2: Intracellular Calcium Mobilization Assay

This protocol provides a general method for assessing the functional agonism of Cevimeline at Gq-coupled muscarinic receptors (M1, M3, M5).

Objective: To measure the increase in intracellular calcium concentration in response to Cevimeline stimulation.

Materials:

• A cell line expressing the muscarinic receptor of interest (e.g., CHO-M1 cells).

• A calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM).

• Assay buffer (e.g., Krebs buffer).[11]

• Cevimeline hydrochloride hemihydrate.

• A fluorescence plate reader with liquid handling capabilities (e.g., FlexStation).

Procedure:

• Cell Plating: Seed the cells in a black-walled, clear-bottom 96-well or 384-well plate and grow to near confluency.[11]

• Dye Loading: Remove the culture medium and load the cells with the calcium-sensitive dye in assay buffer for a specified time at 37°C (e.g., 1 hour).[12]

• Compound Preparation: Prepare a dilution series of Cevimeline in the assay buffer.

• Measurement: Place the cell plate in the fluorescence plate reader. Record the baseline fluorescence, then add the different concentrations of Cevimeline to the wells. Continue to record the fluorescence intensity over time to capture the calcium mobilization kinetics.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Plot the peak fluorescence response against the Cevimeline concentration to generate a dose-response curve and calculate the EC50.

Visualizations

Caption: M1/M3/M5 receptor signaling pathway activated by Cevimeline.

Caption: General workflow for a radioligand binding assay.

Caption: M2/M4 receptor signaling as a potential off-target effect.

References

• 1. medscape.com [medscape.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Cevimeline - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Cevimeline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Open-label, long-term safety study of cevimeline in the treatment of postirradiation xerostomia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of cevimeline on excitability of parasympathetic preganglionic neurons in the superior salivatory nucleus of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. intracellular calcium assay [protocols.io]

Optimizing (+)-Cevimeline hydrochloride hemihydrate concentration for in vitro experiments

Welcome to the technical support center for (+)-Cevimeline hydrochloride hemihydrate. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in optimizing its use for in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Cevimeline hydrochloride hemihydrate and what is its primary mechanism of action?

A1: (+)-Cevimeline hydrochloride hemihydrate is a parasympathomimetic and cholinergic agonist with a high affinity for M1 and M3 muscarinic acetylcholine (B1216132) receptors (mAChRs).[1][2] Its mechanism of action involves binding to and activating these receptors, which are G-protein coupled receptors (GPCRs). Activation of M1 and M3 receptors, which are coupled to Gq proteins, stimulates phospholipase C (PLC). This leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC), leading to various downstream cellular responses, including the phosphorylation of extracellular signal-regulated kinases (ERK).

Caption: Cevimeline M1/M3 receptor signaling pathway.

Q2: What concentration range of Cevimeline is typically effective in in vitro cell-based assays?

A2: The effective concentration of Cevimeline can vary significantly depending on the cell type, receptor expression levels, and the specific endpoint being measured. For functional responses, a broad dose range from 0.1 µM to 100 µM has been shown to be effective for stimulating intracellular calcium responses in parotid cells.[3] More specific EC50 values (the concentration that provokes a response halfway between the baseline and maximum) have been determined for various muscarinic receptor subtypes.

Q3: How should I prepare and store a stock solution of Cevimeline?

A3: Cevimeline hydrochloride hemihydrate is soluble in water and ethanol.[2] For in vitro experiments, it is common to prepare a high-concentration stock solution (e.g., 10-40 mM) in a suitable solvent like sterile water or DMSO.[2] It is recommended to aliquot the stock solution into single-use volumes to prevent degradation from repeated freeze-thaw cycles. Store stock solutions at -20°C for short-term (1 month) or -80°C for long-term (6 months) storage.[3][4] When preparing working solutions from a water-based stock, it may be advisable to sterilize by filtering through a 0.22 µm filter before adding to cell cultures.[4]

Quantitative Data Summary

The following tables summarize key quantitative parameters for Cevimeline from published literature.

Table 1: Receptor Binding & Functional Potency (EC50/IC50)

Parameter	Receptor/Tissue	Value	Reference
EC50	M1 Muscarinic Receptor	0.023 µM	[1]
M3 Muscarinic Receptor	0.048 µM	[1]
M5 Muscarinic Receptor	0.063 µM	[1]
M2 Muscarinic Receptor	1.04 µM	[1]
M4 Muscarinic Receptor	1.31 µM	[1]
Guinea Pig Ileum (Contraction)	3.5 µM	[5]
Guinea Pig Trachea (Contraction)	3.0 µM	[5]
IC50	M3 Receptor Binding (Rat Gland)	14 µM	[6]
Ki	M3 Receptor Binding (Rat Gland)	1.2 µM	[6]

Table 2: Effective Concentration in Functional Assays

Assay Type	Cell/Tissue Type	Effective Concentration Range	Reference
Intracellular Ca2+ Increase	Digested Parotid Cells	0.1 - 100 µM	[3]

Experimental Protocols & Workflow

To determine the optimal concentration, a dose-response experiment is necessary.

Caption: General workflow for determining Cevimeline EC50.

Protocol 1: Intracellular Calcium Imaging Assay

This protocol measures the increase in intracellular calcium concentration following M1/M3 receptor activation by Cevimeline.

• Cell Preparation: Seed cells (e.g., CHO or HEK293 cells stably expressing the human M1 or M3 receptor) onto 96-well, black-walled, clear-bottom plates and culture to ~90% confluency.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-8 AM) according to the manufacturer's instructions. A common final concentration is 2-5 µM.

  • Remove the culture medium from the cells and wash once with a suitable assay buffer (e.g., HBSS with Ca2+ and Mg2+).

  • Add the dye-loading buffer to each well and incubate for 30-60 minutes at 37°C, protected from light.

• Cell Washing: After incubation, gently wash the cells 2-3 times with the assay buffer to remove extracellular dye.

• Compound Addition & Measurement:

  • Prepare a 2X or 5X working solution of Cevimeline serial dilutions in the assay buffer.

  • Place the plate into a fluorescence plate reader (e.g., FLIPR, FlexStation) equipped with an automated liquid handling system.

  • Establish a stable baseline fluorescence reading for 15-30 seconds.

  • Add the Cevimeline dilutions to the wells and immediately begin recording the fluorescence intensity (e.g., Excitation ~490 nm / Emission ~520 nm for Fluo-8) every 1-2 seconds for a total of 2-3 minutes.

• Data Analysis:

  • The response is typically measured as the peak fluorescence intensity minus the baseline fluorescence.

  • Plot the response against the logarithm of the Cevimeline concentration and fit the data to a four-parameter logistic equation to determine the EC50.

Protocol 2: ERK Phosphorylation Assay (In-Cell Western)

This protocol quantifies the phosphorylation of ERK1/2, a downstream event of M1/M3 receptor activation.

• Cell Preparation: Seed cells in a 96-well plate and grow to the desired confluency. Serum-starve the cells for 4-24 hours prior to the experiment to reduce basal ERK phosphorylation.

• Compound Stimulation:

  • Prepare serial dilutions of Cevimeline in serum-free medium.

  • Replace the starvation medium with the Cevimeline dilutions and incubate for the optimal time (typically 3-10 minutes at 37°C, which should be determined empirically).

• Fixation and Permeabilization:

  • Remove the stimulation medium and immediately add 4% formaldehyde (B43269) in PBS to each well to fix the cells (20 minutes at room temperature).

  • Wash the cells 3-5 times with PBS containing 0.1% Triton X-100 (permeabilization buffer).

• Blocking: Add a blocking buffer (e.g., Odyssey Blocking Buffer or a BSA-based buffer) to each well and incubate for 90 minutes at room temperature to reduce non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute primary antibodies (e.g., rabbit anti-phospho-ERK1/2 and mouse anti-total-ERK1/2) in blocking buffer.

  • Remove the blocking buffer and add the primary antibody solution. Incubate overnight at 4°C.

• Secondary Antibody Incubation:

  • Wash the cells 3-5 times with PBS containing 0.1% Tween-20.

  • Dilute fluorescently-labeled secondary antibodies (e.g., IRDye 800CW goat anti-rabbit and IRDye 680RD goat anti-mouse) in blocking buffer.

  • Add the secondary antibody solution and incubate for 60 minutes at room temperature, protected from light.

• Imaging and Analysis:

  • Wash the cells a final 3-5 times with PBS-Tween.

  • Image the plate using an infrared imaging system (e.g., LI-COR Odyssey).

  • Quantify the intensity of the phospho-ERK signal and normalize it to the total-ERK signal. Plot the normalized data to generate a dose-response curve and calculate the EC50.

Troubleshooting Guide

Encountering issues in your experiment? Use this guide to diagnose common problems.

Q: I am not observing any response after adding Cevimeline. What could be the cause?

A: A lack of response can stem from several factors.

• Cell Health/Receptor Expression: Ensure your cells are healthy and express the target M1/M3 receptors. Verify receptor expression via qPCR, Western blot, or a positive control agonist (e.g., Acetylcholine, Carbachol).

• Compound Integrity: Verify the concentration and integrity of your Cevimeline stock. Consider preparing a fresh solution. Ensure proper storage conditions have been maintained.

• Assay Components: Check that all assay reagents, buffers, and dyes are within their expiration dates and were prepared correctly. For calcium assays, ensure your buffer contains calcium.

• Detection Settings: Confirm that the settings on your plate reader (e.g., excitation/emission wavelengths, sensitivity) are appropriate for the assay.

Q: My results show high variability between replicate wells. How can I improve this?

A: High variability often points to technical inconsistencies.

• Pipetting Accuracy: Ensure your pipettes are calibrated. Use reverse pipetting for viscous solutions.

• Cell Seeding: Ensure a uniform, single-cell suspension when seeding plates to avoid clumps and achieve even cell distribution. Inconsistent cell numbers will lead to variable results.

• Edge Effects: Plate edge effects, where wells on the perimeter behave differently, are common.[7] Avoid using the outer wells or fill them with buffer/media to maintain a more uniform temperature and humidity environment across the plate.

• Washing Steps: Be gentle during washing steps to avoid detaching adherent cells, which can lead to significant well-to-well differences.

Caption: Troubleshooting decision tree for common issues.

References

• 1. mdpi.com [mdpi.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. apexbt.com [apexbt.com]
• 6. Portico [access.portico.org]
• 7. Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (+)-Cevimeline Hydrochloride Hemihydrate in Solution

Welcome to the technical support center for (+)-Cevimeline hydrochloride hemihydrate. This resource is designed to assist researchers, scientists, and drug development professionals in preventing the degradation of this compound in solution during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of (+)-Cevimeline hydrochloride hemihydrate in solution?

A1: The degradation of (+)-Cevimeline hydrochloride hemihydrate in solution can be influenced by several factors, including:

• pH: The stability of the compound can be pH-dependent. A 1% aqueous solution of Cevimeline hydrochloride has a pH range of 4.6-5.6[1]. Deviations from the optimal pH range can potentially lead to hydrolysis or other degradation reactions.

• Temperature: Elevated temperatures can accelerate chemical degradation[2].

• Oxidation: The molecule contains a sulfide (B99878) group, which is susceptible to oxidation, forming sulfoxide (B87167) metabolites. This is a known metabolic pathway in vivo and can also occur in vitro[1][3][4][5]. The nitrogen atom in the quinuclidine (B89598) ring can also be oxidized to an N-oxide[1][5].

• Light: Exposure to light, particularly UV light, can cause photodegradation[2].

• Moisture: While this is more critical for the solid form, moisture can facilitate hydrolytic degradation in solutions, especially during long-term storage[2][6].

Q2: What are the recommended storage conditions for stock solutions of (+)-Cevimeline hydrochloride hemihydrate?

A2: To ensure the stability of your stock solutions, it is crucial to adhere to the following storage guidelines. Aliquoting the stock solution is highly recommended to prevent product inactivation from repeated freeze-thaw cycles[6][7].

Storage Temperature	Duration	Solvent	Important Considerations
-80°C	Up to 6 months	DMSO, Ethanol	Sealed storage, away from moisture[6][8].
-20°C	Up to 1 month	DMSO, Ethanol	Sealed storage, away from moisture[6][7][8].
Aqueous Buffers	Not more than one day	PBS (pH 7.2)	Prepare fresh for experiments[9].

Q3: My aqueous solution of Cevimeline seems to be losing potency. What could be the cause and how can I prevent it?

A3: Loss of potency in aqueous solutions prepared for immediate use is likely due to degradation. Here's a troubleshooting guide:

• Prepare Fresh Solutions: It is recommended to prepare aqueous solutions fresh for each experiment and not to store them for more than one day[9].

• Control pH: The stability of Cevimeline can be pH-sensitive. Ensure your buffer system maintains a stable pH throughout your experiment. A pH range of 4.6-5.6 is noted for a 1% aqueous solution[1].

• Minimize Oxygen Exposure: The sulfide moiety is prone to oxidation. To minimize this, consider purging your solvent with an inert gas like nitrogen or argon before dissolving the compound[9].

• Protect from Light: Store solutions in amber vials or cover them with aluminum foil to prevent photodegradation.

• Use High-Purity Solvents: Impurities in solvents can sometimes catalyze degradation reactions.

Q4: What are the main degradation products of (+)-Cevimeline hydrochloride hemihydrate?

A4: In vivo metabolism studies have identified the primary degradation products, which are likely to be relevant for in vitro degradation as well. The main pathways are oxidation:

• Cis- and Trans-sulfoxides: Oxidation of the sulfur atom in the oxathiolane ring[1][5].

• N-oxide: Oxidation of the nitrogen atom in the quinuclidine ring[1][5].

• Glucuronic acid conjugates: This is a metabolic conjugation product and less likely to be a major issue in simple buffer solutions but could be relevant in cell culture media[1][5].

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Precipitation in stock solution (DMSO/Ethanol)	Exceeded solubility limit; moisture absorption in DMSO.	Use fresh DMSO. Gentle warming or sonication can aid dissolution[6][7]. Ensure the concentration is within the solubility limits (see table below).
Loss of biological activity in experiments	Degradation of the compound in the aqueous experimental buffer.	Prepare fresh aqueous solutions for each experiment. Control pH, minimize oxygen exposure (purge with inert gas), and protect from light[9].
Inconsistent results between experiments	Instability during storage or handling.	Aliquot stock solutions to avoid repeated freeze-thaw cycles[6][7]. Ensure consistent preparation and handling procedures for all experiments.

Solubility Data

Proper dissolution is the first step in preventing degradation. Ensure you are using an appropriate solvent and concentration.

Solvent	Solubility	Reference
Water	≥ 50 mg/mL	[8]
DMSO	~100 mg/mL	[8]
PBS (pH 7.2)	~10 mg/mL	[9]
Ethanol	~5 mg/mL	[9]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in DMSO

• Weighing: Accurately weigh the required amount of (+)-Cevimeline hydrochloride hemihydrate powder in a sterile microfuge tube.

• Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve the desired concentration (e.g., 100 mg/mL)[8].

• Dissolution: Vortex the solution until the compound is fully dissolved. If necessary, use an ultrasonic bath to aid dissolution[8].

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots in amber or light-protected tubes.

• Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month)[6][7][8].

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

• Thawing: Retrieve a single aliquot of the DMSO stock solution from the freezer and thaw it at room temperature.

• Dilution: Serially dilute the stock solution into your aqueous buffer (e.g., PBS) to the final desired concentration immediately before the experiment.

• Inert Gas Purging (Optional but Recommended): To minimize oxidation, purge the aqueous buffer with an inert gas (e.g., nitrogen or argon) for 5-10 minutes before adding the drug stock solution.

• Usage: Use the freshly prepared working solution immediately. Do not store aqueous working solutions for more than a day[9].

Visual Guides

Caption: Troubleshooting workflow for Cevimeline solution instability.

Caption: Potential in vitro degradation pathways of Cevimeline.

References

• 1. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 3. (-)-Cevimeline hydrochloride hemihydrate | ALK | TargetMol [targetmol.com]
• 4. Cevimeline Hydrochloride Hemihydrates CAS 153504-70-2 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 5. Portico [access.portico.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Managing Variability in Animal Model Response to (+)-Cevimeline Hydrochloride Hemihydrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of (+)-Cevimeline hydrochloride hemihydrate in animal models. It addresses common challenges related to experimental variability and offers troubleshooting strategies to ensure reliable and reproducible results.

Troubleshooting Guides

Unexpected or variable responses in animal models can arise from a multitude of factors. The following table outlines common issues, their potential causes, and actionable solutions to help researchers troubleshoot their experiments with (+)-Cevimeline hydrochloride hemihydrate.

Issue	Potential Causes	Recommended Solutions
Reduced or No Sialagogic (Saliva-Inducing) Effect	Incorrect Dosage: The administered dose may be too low for the specific animal model, strain, or sex.	Consult dose-response studies for the relevant species and strain.[1][2][3] Consider performing a dose-escalation study to determine the optimal effective dose.
Route of Administration: The chosen route (e.g., oral, intravenous) may affect bioavailability and time to peak concentration.[4][5]	For oral administration, ensure consistent fasting or non-fasting conditions, as food can delay absorption.[1][6] For intravenous administration, ensure proper vein cannulation and injection technique.
Animal Strain/Species Differences: Significant metabolic and physiological differences exist between species (e.g., rats vs. dogs) and even between strains of the same species.[4][7]	Select the most appropriate animal model based on the research question. Be aware of known metabolic differences; for instance, rats exhibit both S- and N-oxidation of cevimeline (B1668456), while dogs primarily show N-oxidation.[4]
Sex Differences: Pharmacokinetic differences between males and females have been observed in rats.[4]	Segregate data by sex or use only one sex if appropriate for the study design.
Excessive Adverse Effects (e.g., Convulsions, Diarrhea, Respiratory Distress)	Overdose: The administered dose is too high, leading to excessive cholinergic stimulation.[5]	Immediately reduce the dosage. Refer to acute toxicity studies for LD50 values in the relevant species.[5] The oral LD50 in male rats is approximately 122 mg/kg.[5]
Animal Health Status: Underlying health issues can increase sensitivity to the drug.	Ensure all animals are healthy and properly acclimatized before starting the experiment.
Interaction with Other Compounds: Concomitant administration of other drugs may potentiate the effects of cevimeline.	Review all administered substances for potential drug-drug interactions.
High Inter-Individual Variability in Response	Genetic Variability: Differences in cytochrome P450 (CYP) enzyme expression (e.g., CYP2D6, CYP3A4) can alter metabolism.[1][4][8][9]	Use well-characterized, isogenic animal strains to minimize genetic variation.
Environmental Factors: Bedding type, cage cleanliness, and other environmental factors can influence drug-metabolizing enzymes.[7]	Standardize environmental conditions, including bedding, diet, and housing density. Avoid using cedarwood bedding, which can induce hepatic microsomal enzymes.[7]
Inconsistent Dosing Technique: Variations in the volume or concentration of the administered drug.	Ensure accurate and consistent preparation and administration of the cevimeline solution.
Inconsistent Results in Dry Eye Models	Inappropriate Model Induction: The method used to induce dry eye (e.g., desiccating stress, surgical desalivation) may not be optimal.[10]	Choose a dry eye induction method that is well-established and relevant to the clinical condition being modeled.
Timing of Treatment: The timing of cevimeline administration relative to the induction of dry eye can impact efficacy.[11]	In radiation-induced dry eye models, pre-treatment with cevimeline has been shown to be more effective than post-treatment.[11]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (+)-Cevimeline hydrochloride hemihydrate?

A1: Cevimeline is a cholinergic agonist that primarily binds to and activates muscarinic M1 and M3 receptors.[8][12][13] The activation of M3 receptors, which are abundant in exocrine glands like salivary and lacrimal glands, stimulates an increase in saliva and tear secretion.[6][8][14]

Q2: What is the recommended solvent for preparing cevimeline for administration?

A2: Cevimeline hydrochloride hemihydrate is soluble in water and 0.9% saline.[5] For in vitro studies, it can be dissolved in DMSO.[13]

Q3: How is cevimeline metabolized and what are the major metabolites?

A3: Cevimeline is primarily metabolized in the liver by cytochrome P450 enzymes, specifically CYP2D6 and CYP3A4.[1][4][8][9] The major metabolites are cis- and trans-sulfoxides, a glucuronic acid conjugate, and N-oxide of cevimeline.[1][8][9]

Q4: Are there known species differences in the metabolism of cevimeline?

A4: Yes, significant species differences in metabolism have been observed. For instance, in rats, both S- and N-oxidized metabolites are major plasma components, whereas in dogs, only N-oxidized metabolites are predominant.[4]

Q5: Can food intake affect the absorption of orally administered cevimeline?

A5: Yes, administering cevimeline with food can decrease the rate of absorption and lower the peak plasma concentration by approximately 17%.[6] The time to reach peak concentration is also delayed.[1][6]

Q6: What are the expected pharmacokinetic parameters of cevimeline in animal models?

A6: In rats and dogs, after oral administration, peak plasma concentrations are typically reached within 1 hour, with a half-life of 0.4-1.1 hours.[4] The bioavailability is approximately 50% in rats and 30% in dogs.[4]

Quantitative Data Summary

The following tables provide a summary of quantitative data from various studies on (+)-Cevimeline hydrochloride hemihydrate in different animal models.

Table 1: Dose-Response in Rodent Models for Salivation and Lacrimation

Animal Model	Route of Administration	Effective Dose Range (mg/kg)	Observed Effect	Reference
Normal Rats	Intraduodenal	3 - 30	Dose-dependent increase in saliva secretion	[2]
Normal Mice	Intraduodenal	3 - 30	Dose-dependent increase in saliva secretion	[2]
X-irradiated Rats	Intraduodenal	10 and higher	Increased saliva secretion	[1][2]
MRL/lpr Mice (Sjögren's model)	Intraduodenal	3 and higher	Increased saliva and tear secretion	[1]
IQI/Jcl Mice (Sjögren's model)	Intraduodenal	3 and higher	Increased saliva and tear secretion	[1]
Partially-desalivated Rats	Oral (gavage)	60 (daily)	Significantly lower caries development	[15]

Table 2: Pharmacokinetic Parameters in Animal Models

Animal Model	Route of Administration	Tmax (Time to Peak Concentration)	t1/2 (Half-life)	Bioavailability	Reference
Rats	Oral	~1 hour	0.4 - 1.1 hours	~50%	[4]
Dogs	Oral	~1 hour	0.4 - 1.1 hours	~30%	[4]
Rats	Oral	30 - 60 minutes	1 - 2 hours	N/A	[5]

Experimental Protocols

Protocol 1: Assessment of Salivary Secretion in Rats

• Animal Model: Male Wistar rats (8-10 weeks old).

• Housing: House animals individually in cages with free access to food and water, under a 12-hour light/dark cycle for at least one week before the experiment.

• Drug Preparation: Dissolve (+)-Cevimeline hydrochloride hemihydrate in 0.9% saline to the desired concentrations (e.g., 1, 3, 10 mg/kg).

• Anesthesia: Anesthetize the rats with an appropriate anesthetic (e.g., pentobarbital, 50 mg/kg, intraperitoneally).

• Surgical Preparation:

  • Make a small incision in the neck to expose the trachea and cannulate it to ensure a clear airway.

  • Expose the submandibular duct.

• Drug Administration: Administer the prepared cevimeline solution or vehicle (saline) intravenously (i.v.) via the femoral vein or intraduodenally (i.d.).

• Saliva Collection:

  • Place a pre-weighed cotton ball in the animal's mouth for a fixed period (e.g., 10 minutes).

  • Collect saliva at different time points post-administration (e.g., 10, 20, 30, 60 minutes).

• Measurement: Weigh the cotton ball immediately after collection to determine the amount of saliva secreted. The difference in weight represents the volume of saliva (assuming a density of 1 g/mL).

• Data Analysis: Plot the saliva secretion rate over time for each dose group and perform statistical analysis (e.g., ANOVA) to determine dose-dependent effects.

Protocol 2: Induction and Evaluation of a Murine Dry Eye Model

• Animal Model: Male or female NOD.B10.H2b mice (over 12 weeks of age).[10]

• Induction of Dry Eye:

  • Induce desiccating stress by housing the mice in an environment with 30-40% ambient humidity.[10]

  • Administer subcutaneous injections of scopolamine (B1681570) hydrobromide (0.5 mg/0.2 mL) four times a day for 10 consecutive days.[10]

• Treatment Groups:

  • Vehicle control group (e.g., saline eye drops).

  • Cevimeline-treated group (e.g., 2% cevimeline eye drops).

  • Positive control groups (e.g., commercial dry eye treatments).

• Drug Administration: Administer the respective eye drops to the mice according to the study design (e.g., twice daily).

• Evaluation of Dry Eye Parameters:

  • Tear Production: Measure tear volume using phenol (B47542) red-impregnated cotton threads placed in the conjunctival sac for a specific duration.

  • Corneal Staining: Apply fluorescein (B123965) sodium to the ocular surface and examine the cornea under a slit-lamp microscope to assess corneal epithelial damage. Score the staining based on a standardized scale.

  • Histology: At the end of the study, euthanize the animals and collect the eyeballs and lacrimal glands for histological analysis (e.g., H&E staining, immunohistochemistry for inflammatory markers and mucins).[10]

• Data Analysis: Compare the measured parameters between the different treatment groups using appropriate statistical tests (e.g., t-test, ANOVA).

Visualizations

Signaling Pathway of Cevimeline in Salivary Gland Acinar Cells

References

• 1. Portico [access.portico.org]
• 2. (+/-)-cis-2-methylspiro[1,3-oxathiolane-5,3'-quinuclidine] hydrochloride, hemihydrate (SNI-2011, cevimeline hydrochloride) induces saliva and tear secretions in rats and mice: the role of muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cevimeline (Evoxac ®) Overdose - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics and metabolism of the novel muscarinic receptor agonist SNI-2011 in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. drugs.com [drugs.com]
• 7. Environmental and genetic factors affecting the response of laboratory animals to drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. go.drugbank.com [go.drugbank.com]
• 10. Cevimeline-induced anti-inflammatory effect through upregulations of mucins in the ocular surface of a dry eye mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of cevimeline on radiation-induced salivary gland dysfunction and AQP5 in submandibular gland in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cevimeline - Wikipedia [en.wikipedia.org]
• 13. selleckchem.com [selleckchem.com]
• 14. What is the mechanism of Cevimeline Hydrochloride? [synapse.patsnap.com]
• 15. Preventive Effect of Cevimeline on Caries in P artially-Desalivated Rats [journal11.magtechjournal.com]

Identifying and minimizing impurities in (+)-Cevimeline hydrochloride hemihydrate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing impurities during the synthesis of (+)-Cevimeline hydrochloride hemihydrate.

Frequently Asked Questions (FAQs)

Q1: What are the primary categories of impurities encountered in the synthesis of (+)-Cevimeline hydrochloride hemihydrate?

A1: Impurities in Cevimeline synthesis can be broadly categorized into three groups:

• Process-Related Impurities: These are substances that form during the synthesis process itself. A common example is the diastereomeric impurity, trans-Cevimeline hydrochloride.[1][2] Other examples include byproducts from side reactions and unreacted starting materials like 3-Quinuclidinone hydrochloride.[1]

• Degradation Products: These impurities arise from the degradation of Cevimeline under the influence of factors like light, heat, or humidity.[1] Notable degradation products include Cevimeline N-Oxide and Cevimeline Sulfoxide.[1][2]

• Residual Solvents: Trace amounts of solvents used during the manufacturing and purification processes may remain in the final product.[1]

Q2: What are the sources of the trans-Cevimeline impurity and how is it controlled?

A2: The cyclization step in the synthesis of Cevimeline typically produces a mixture of cis (Cevimeline) and trans diastereomers.[3][4] The desired cis isomer is separated from the trans isomer through techniques like fractional recrystallization.[3][4] Additionally, the undesired trans-isomer can be converted to the cis-isomer through an isomerization process using an acidic catalyst.[3][4][5]

Q3: Which analytical techniques are most effective for identifying and quantifying impurities in Cevimeline?

A3: High-Performance Liquid Chromatography (HPLC) is a primary technique for the detection and quantification of impurities in Cevimeline.[1][6] For structural elucidation and identification of unknown impurities, hyphenated techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) are employed.[1][6][7] Nuclear Magnetic Resonance (NMR) spectroscopy is also a powerful tool for characterizing the structure of isolated impurities.[7][8]

Q4: How can oxidation-related impurities like Cevimeline N-Oxide and Sulfoxide be minimized?

A4: The formation of Cevimeline N-Oxide and Sulfoxide is typically due to oxidative conditions. To minimize these impurities, it is crucial to handle intermediates and the final product under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to atmospheric oxygen. Proper storage away from light and heat is also essential to prevent degradation.[1]

Troubleshooting Guide

Problem 1: High Levels of trans-Cevimeline Impurity Detected

Q: My final product shows a high percentage of the trans-Cevimeline diastereomer. What are the likely causes and how can I resolve this?

A: High levels of the trans-isomer typically stem from two main areas: inefficient separation or incomplete isomerization.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inefficient Fractional Recrystallization	1. Solvent System Optimization: The choice of solvent is critical. Acetone is commonly used for this separation.[3] Experiment with different solvent ratios or anti-solvents to improve the differential solubility of the cis and trans isomers. 2. Cooling Rate: A slower cooling rate can lead to better crystal formation and more effective purification. 3. Seeding: Introducing seed crystals of the pure cis-isomer might promote its selective crystallization.
Incomplete Isomerization	1. Catalyst Selection: The isomerization of the trans to the cis form is acid-catalyzed.[3][5] Ensure the correct Lewis acid (e.g., SnCl₄, FeCl₃) or sulfonic acid (e.g., p-toluenesulfonic acid) is being used.[3][5] 2. Reaction Time & Temperature: The reaction may not have reached equilibrium. Consider increasing the reaction time or temperature according to established protocols.[3][5] 3. Catalyst Deactivation: Ensure the catalyst is active and has not been deactivated by moisture or other impurities in the reaction mixture.

Problem 2: Presence of Oxidation Impurities (Cevimeline N-Oxide, Cevimeline Sulfoxide)

Q: I am observing significant peaks corresponding to Cevimeline N-Oxide and/or Cevimeline Sulfoxide in my HPLC analysis. How can I prevent their formation?

A: The presence of these impurities indicates that the material has been exposed to oxidizing conditions.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Exposure to Atmospheric Oxygen	1. Inert Atmosphere: Conduct reactions, particularly in later stages, under an inert atmosphere like nitrogen or argon. 2. Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.
Improper Storage	1. Light and Heat Protection: Store intermediates and the final active pharmaceutical ingredient (API) in amber-colored containers, protected from light and at controlled, cool temperatures to prevent degradation.[1]
Presence of Oxidizing Agents	1. Reagent Purity: Ensure that none of the reagents or solvents used contain peroxide or other oxidizing impurities.

Data on Common Impurities

The table below summarizes common impurities found during the synthesis of (+)-Cevimeline hydrochloride hemihydrate.

Impurity Name	Structure	Typical Source	Analytical Method
trans-Cevimeline Hydrochloride	Isomer of Cevimeline	Synthesis byproduct	HPLC, LC-MS
Cevimeline N-Oxide	Oxidation of the quinuclidine (B89598) nitrogen	Degradation/Side-reaction	HPLC, LC-MS
Cevimeline Sulfoxide	Oxidation of the thiolane sulfur	Degradation/Side-reaction	HPLC, LC-MS
3-Quinuclidinone (HCl Salt)	Starting Material	Incomplete reaction	HPLC, GC-MS
Residual Solvents (e.g., Isopropanol, n-hexane)	Solvents used in synthesis and purification	Inefficient drying	GC-HS

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method for Impurity Profiling

This is a general method and may require optimization for specific equipment and impurity profiles.

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-35 min: 5% to 95% B

  • 35-40 min: 95% B

  • 40-41 min: 95% to 5% B

  • 41-50 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detector: UV at 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

Visualizations

Synthetic Pathway and Impurity Formation

The following diagram illustrates a common synthetic route for Cevimeline and indicates the stages where key impurities may arise.

Caption: Synthetic pathway of Cevimeline showing impurity formation points.

Troubleshooting Workflow for Unknown Impurities

This workflow provides a logical approach to identifying an unknown impurity peak observed during analysis.

Caption: Logical workflow for the identification of unknown impurities.

References

• 1. veeprho.com [veeprho.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Portico [access.portico.org]
• 4. newdrugapprovals.org [newdrugapprovals.org]
• 5. newdrugapprovals.org [newdrugapprovals.org]
• 6. researchgate.net [researchgate.net]
• 7. Development of Impurity Profiling Methods Using Modern Analytical Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effective Strategies for Minimizing Drug Impurities | Technology Networks [technologynetworks.com]

Impact of fresh vs. aged DMSO on (+)-Cevimeline hydrochloride hemihydrate solubility

Welcome to the technical support center for (+)-Cevimeline hydrochloride hemihydrate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving (+)-Cevimeline hydrochloride hemihydrate?

A1: The recommended solvent for creating stock solutions of (+)-Cevimeline hydrochloride hemihydrate is fresh, anhydrous dimethyl sulfoxide (B87167) (DMSO).[1][2] The compound is also highly soluble in water.[3][4]

Q2: I am having trouble dissolving (+)-Cevimeline hydrochloride hemihydrate in DMSO. What could be the issue?

A2: Difficulty in dissolving this compound in DMSO is often related to the quality of the solvent. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. This absorbed water can significantly decrease the solubility of (+)-Cevimeline hydrochloride hemihydrate.[1][2] Using aged or improperly stored DMSO that has absorbed moisture is a common cause of solubility issues.

Q3: How does fresh DMSO differ from aged DMSO in terms of solubilizing this compound?

Q4: What are the signs of DMSO degradation or contamination?

A4: Aside from absorbed water, DMSO can degrade over time, especially if exposed to light, high temperatures, or acidic/basic contaminants.[6] Degradation can lead to the formation of impurities that may interfere with your experiments or reduce the solubility of your compound.[6][7] It is best practice to use high-purity, anhydrous DMSO from a freshly opened bottle for preparing stock solutions.

Troubleshooting Guide: Solubility Issues

If you are encountering problems with the solubility of (+)-Cevimeline hydrochloride hemihydrate, please refer to the following guide.

Problem	Potential Cause	Troubleshooting Step	Expected Outcome
Compound is not fully dissolving in DMSO.	Aged or hydrated DMSO: The DMSO has absorbed moisture from the air, reducing its solvating power for this specific compound.	Use a fresh, unopened bottle of anhydrous, high-purity DMSO. Store DMSO properly with the cap tightly sealed and consider using a desiccant.	The compound dissolves completely in the fresh, water-free DMSO.
Insufficient mixing: The compound has not been adequately dispersed in the solvent.	Vortex the solution vigorously for 1-2 minutes. If particles remain, sonicate the vial in a water bath for 10-15 minutes.	The additional energy from vortexing and sonication should be sufficient to dissolve the compound, resulting in a clear solution.
Solution is supersaturated: The concentration of the compound exceeds its solubility limit in DMSO.	Prepare a more dilute stock solution. For example, if a 100 mg/mL solution is problematic, try preparing a 40 mg/mL solution.	The compound dissolves completely at a lower, more appropriate concentration.
Low Temperature: The ambient temperature may be too low, reducing the rate of dissolution.	Gently warm the solution in a 37°C water bath for 5-10 minutes with intermittent vortexing.	The increased kinetic energy will help overcome the solid's lattice energy, leading to complete dissolution.
Compound precipitates when added to an aqueous buffer.	Rapid change in solvent polarity: The abrupt transfer from 100% DMSO to an aqueous environment can cause the compound to "crash out" of solution.	Perform serial dilutions of the DMSO stock in DMSO to a lower concentration before the final dilution into the aqueous buffer. Add the DMSO solution dropwise to the buffer while vortexing.	A gradual dilution minimizes the "salting out" effect, keeping the compound in solution.
Final DMSO concentration is too low: The amount of DMSO in the final aqueous solution is insufficient to maintain the compound's solubility.	Ensure the final DMSO concentration in the aqueous medium is adequate to maintain solubility, while remaining non-toxic to cells (typically ≤ 0.5%).	The compound remains dissolved at an optimized final DMSO concentration.

Quantitative Data Summary

The following table summarizes the reported solubility of (+)-Cevimeline hydrochloride hemihydrate in various solvents. Note the explicit recommendation to use fresh DMSO to achieve higher solubility.

Solvent	Reported Solubility	Notes
Fresh DMSO	100 mg/mL (408.53 mM)[3][8]	Ultrasonic assistance may be needed.[3][8]
DMSO	40 mg/mL (163.41 mM)[1][2]	It is noted that moisture-absorbing DMSO reduces solubility.[1][2]
Water	≥ 50 mg/mL (204.27 mM)[3][8]	The "≥" symbol indicates that the saturation point was not reached at this concentration.
Ethanol	Soluble	Specific concentration not detailed.
Methanol	Soluble	Specific concentration not detailed.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in Fresh DMSO

This protocol details the steps for dissolving (+)-Cevimeline hydrochloride hemihydrate in fresh DMSO to create a stock solution.

• Preparation: Allow the vial of (+)-Cevimeline hydrochloride hemihydrate and a new, sealed bottle of anhydrous, high-purity DMSO to equilibrate to room temperature.

• Solvent Addition: In a sterile environment (e.g., a laminar flow hood), use a calibrated pipette to add the required volume of fresh DMSO to the vial containing the compound to achieve the desired concentration (e.g., 40 mg/mL).

• Initial Mixing: Tightly cap the vial and vortex it vigorously for 1-2 minutes.

• Visual Inspection: Visually inspect the solution against a light source. If any particulates are visible, proceed to the next step.

• Sonication (if necessary): Place the vial in a water bath sonicator for 10-15 minutes to aid dissolution.

• Gentle Heating (if necessary): If sonication is not sufficient, place the vial in a 37°C water bath for 5-10 minutes, with intermittent vortexing.

• Final Inspection: Once the solution is clear and free of visible particles, it is ready for use or storage.

• Storage: For short-term storage (up to 1 month), store the stock solution at -20°C. For long-term storage (up to 6 months), store at -80°C.[3][8] Always store in airtight containers away from moisture and light.

Protocol 2: Kinetic Solubility Assessment in Aqueous Buffer

This protocol describes a method to determine the kinetic solubility of the compound in an aqueous buffer, starting from a DMSO stock solution.

• Prepare a High-Concentration Stock: Prepare a 100 mg/mL stock solution of (+)-Cevimeline hydrochloride hemihydrate in fresh DMSO following Protocol 1.

• Serial Dilution in DMSO: Create a series of dilutions from the stock solution using fresh DMSO.

• Preparation of Aqueous Buffer: Prepare the desired aqueous buffer (e.g., PBS, pH 7.4) and bring it to the experimental temperature (e.g., 37°C).

• Addition to Buffer: In a clear microplate or vial, add a small volume of each DMSO dilution to the pre-warmed aqueous buffer. Ensure the final DMSO concentration is low (e.g., <1%).

• Equilibration: Shake the mixture for a set period (e.g., 1-2 hours) at a constant temperature.

• Measurement: Analyze the samples for precipitation using nephelometry, turbidimetry, or by visual inspection. The highest concentration that remains clear is the kinetic solubility.

Visualizations

Experimental Workflow for Solubility Testing

Caption: Workflow for preparing a stock solution of (+)-Cevimeline hydrochloride hemihydrate in DMSO.

Signaling Pathway of Cevimeline

Caption: Simplified signaling pathway of (+)-Cevimeline at the M3 muscarinic receptor.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleck.co.jp [selleck.co.jp]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Cevimeline = 95 HPLC, NMR 153504-70-2 [sigmaaldrich.com]
• 5. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. file.medchemexpress.com [file.medchemexpress.com]

Adjusting (+)-Cevimeline hydrochloride hemihydrate dosage to minimize adverse effects in vivo

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (+)-Cevimeline hydrochloride hemihydrate in vivo. The information provided is intended to help adjust dosages to minimize adverse effects while maintaining experimental efficacy.

Troubleshooting Guide: Managing Common Adverse Effects

This guide addresses the most frequently encountered adverse effects associated with Cevimeline (B1668456) administration in animal models and provides a systematic approach to dose adjustment.

Issue 1: Excessive Salivation and Lacrimation

• Problem: Animals exhibit excessive drooling or tearing, which can interfere with behavioral assessments and lead to dehydration.

• Root Cause: Cevimeline is a potent muscarinic M3 receptor agonist, which strongly stimulates salivary and lacrimal glands.[1][2] This is the intended therapeutic effect, but at higher doses, it can become excessive.

• Troubleshooting Steps:

  • Dose Reduction: This is the most direct method to mitigate excessive secretions. If the current dose is not critical for the experimental endpoint, consider a stepwise reduction of 10-20%.

  • Establish a Dose-Response Curve: If not already done, perform a pilot study to determine the minimal effective dose for the desired therapeutic effect (e.g., increased salivation for a xerostomia model) and the dose at which excessive salivation becomes problematic.

  • Monitor Hydration: Ensure animals have free access to water. In cases of severe salivation, consider providing hydration support (e.g., hydrogel packs) to prevent dehydration.[3]

Issue 2: Gastrointestinal Distress (Diarrhea, Increased Defecation)

• Problem: Animals develop loose stools or diarrhea, which can lead to dehydration, weight loss, and discomfort.

• Root Cause: Cevimeline's agonistic action on M3 muscarinic receptors in the gastrointestinal tract increases smooth muscle motility and secretions, leading to these effects.

• Troubleshooting Steps:

  • Dose Titration: Begin with a lower dose and gradually increase it over several days to allow the animal's system to acclimate. This can help reduce the severity of gastrointestinal side effects.

  • Dietary Considerations: Ensure a standard, consistent diet. Sudden dietary changes can exacerbate gastrointestinal issues.

  • Scoring System: Implement a standardized scoring system to objectively assess fecal consistency and quantify the severity of diarrhea. This will allow for more precise evaluation of dose adjustments. (See Experimental Protocols section for an example).

  • Consider Administration Route: While oral gavage is common, other routes of administration (e.g., subcutaneous) may alter the pharmacokinetic profile and could potentially reduce the severity of gastrointestinal side effects. However, this would require validation for the specific experimental model.

Issue 3: Systemic Cholinergic Effects (Tremors, Hypothermia)

• Problem: At higher doses, animals may exhibit signs of systemic cholinergic toxicity, such as tremors or a drop in body temperature.

• Root Cause: These are signs of excessive muscarinic receptor stimulation throughout the body. Hypothermia and bradycardia have been observed in animal studies at doses approximately 10 times higher than those needed for salivation.

• Troubleshooting Steps:

  • Immediate Dose Discontinuation/Reduction: These are signs of significant toxicity. The dose should be immediately lowered or the experiment paused.

  • Consult Acute Toxicity Data: Be aware of the published LD50 values for the species being used. For example, the oral LD50 in male rats is approximately 122 mg/kg.[4] Doses approaching this level should be avoided.

  • Supportive Care: If an animal exhibits these signs, provide supportive care as directed by a veterinarian, which may include warming and hydration.

  • Consider Co-administration with a Peripherally-Acting Anticholinergic: In some experimental paradigms, it may be possible to co-administer a muscarinic antagonist that does not cross the blood-brain barrier to counteract peripheral side effects. However, this would need to be carefully justified and validated as it could interfere with the experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting dose for Cevimeline in rats or mice for sialagogic effects?

A1: Based on published preclinical studies, a dose range of 3-10 mg/kg (intraduodenal or intraperitoneal) has been shown to effectively increase saliva and tear secretion in both rats and mice.[1][5] It is recommended to start with a dose at the lower end of this range and adjust based on the observed efficacy and adverse effect profile in your specific animal model.

Q2: How can I quantitatively measure the adverse effects of Cevimeline in my study?

A2: It is crucial to use standardized scoring systems. For gastrointestinal distress, a fecal consistency score can be used (e.g., 0=normal, 1=soft, 2=loose, 3=diarrhea). For general toxicity, a clinical observation checklist that includes posture, activity level, and the presence of tremors or excessive salivation can be implemented. See the Experimental Protocols section for more details.

Q3: Are the adverse effects of Cevimeline reversible?

A3: Yes, the common adverse effects are directly related to the drug's mechanism of action and its presence in the system. Given Cevimeline's relatively short half-life of approximately 5 hours, these effects should subside as the drug is metabolized and eliminated.[6]

Q4: Can I administer Cevimeline with food to reduce gastrointestinal side effects?

A4: In humans, administration with food can decrease the rate of absorption and lower the peak plasma concentration.[1] This might translate to a reduction in the acute onset of gastrointestinal side effects in animal models. However, this could also potentially delay or reduce the peak therapeutic effect. If this strategy is employed, it should be done consistently across all experimental groups.

Q5: What are the most common dose-limiting adverse effects in preclinical studies?

A5: Based on toxicology reports, at higher doses, systemic cholinergic effects such as sedation, convulsions, dyspnea, and diarrhea are the most significant dose-limiting factors.[4] In studies using therapeutic doses, excessive salivation and gastrointestinal distress are the most commonly encountered and managed side effects.

Data Presentation

Table 1: In Vivo Dose-Response for Efficacy and Adverse Effects of Cevimeline in Rodents

Species	Dose Range (mg/kg)	Route	Efficacy (Sialagogic Effect)	Observed Adverse Effects	Reference
Rat	3 - 30	Intraduodenal	Dose-dependent increase in saliva and tear secretion (effective at ≥10 mg/kg)	Not specified at therapeutic doses. At higher doses (100-180 mg/kg, oral), sedation, convulsions, dyspnea, salivation, lacrimation, diarrhea were observed.	[1][4]
Mouse	3 - 30	Intraduodenal	Dose-dependent increase in saliva secretion (effective at ≥3 mg/kg)	Not specified at therapeutic doses.	[1][2]
Rat	3, 6, 9	Oral (t.i.d.)	Dose-dependent reversal of olanzapine-induced metabolic side effects	Not specified.	[7]

Table 2: Acute Toxicity of Cevimeline in Rats

Sex	Route	LD50 (mg/kg)	95% Confidence Interval
Male	Oral	122	116.5 - 128
Female	Oral	138	131 - 145
Male	Intravenous	49.7	44 - 55
Female	Intravenous	44.8	42 - 48
Data from FDA Pharmacology Review.[4]

Experimental Protocols

Protocol 1: Assessment of Gastrointestinal Distress

This protocol provides a method for the quantitative assessment of diarrhea in rodents.

• Animal Observation: Observe each animal at consistent time points post-Cevimeline administration (e.g., 1, 2, 4, and 24 hours).

• Fecal Scoring: Visually inspect the cage and, if necessary, gently palpate the abdomen to encourage defecation. Score the consistency of the feces based on the following scale:

  • Score 0: Normal, well-formed pellets.

  • Score 1: Soft, but still formed pellets.

  • Score 2: Very soft, loose stools.

  • Score 3: Watery diarrhea.

• Data Recording: Record the highest score observed for each animal at each time point. This allows for the calculation of average scores per dose group and tracking of the onset and duration of gastrointestinal effects.

Protocol 2: General Clinical Observation for Cholinergic Effects

This protocol outlines a systematic approach to monitoring for a range of potential adverse effects.

• Observation Period: Conduct observations at baseline (pre-dose) and at regular intervals post-dose (e.g., 30 minutes, 1, 2, 4, and 24 hours).

• Scoring Sheet: Use a standardized scoring sheet for each animal, assessing the following parameters:

  • Salivation: (0) Normal; (1) Mild (wetness around the mouth); (2) Moderate (droplets forming); (3) Severe (continuous drooling).

  • Lacrimation: (0) Normal; (1) Mild (moist eyes); (2) Moderate (tear formation); (3) Severe (tears running down the face).

  • Tremors: (0) Absent; (1) Mild, intermittent; (2) Moderate, persistent; (3) Severe, affecting whole body.

  • Posture: (0) Normal; (1) Hunched at rest; (2) Persistently hunched.

  • Activity Level: (0) Normal; (1) Slightly decreased; (2) Moderately decreased (lethargic); (3) Ataxic or immobile.

• Data Analysis: The scores can be summed to provide a composite clinical score for each animal at each time point, allowing for quantitative comparison between dose groups.

Mandatory Visualizations

Signaling Pathways

Caption: Cevimeline activates M3 muscarinic receptors, leading to a Gq/11-mediated cascade that increases intracellular calcium, causing smooth muscle contraction and glandular secretion, which can result in diarrhea and excessive sweating.

Experimental Workflow

Caption: A logical workflow for monitoring adverse effects and making systematic dose adjustments to minimize toxicity during in vivo experiments with Cevimeline.

References

• 1. Portico [access.portico.org]
• 2. (+/-)-cis-2-methylspiro[1,3-oxathiolane-5,3'-quinuclidine] hydrochloride, hemihydrate (SNI-2011, cevimeline hydrochloride) induces saliva and tear secretions in rats and mice: the role of muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cevimeline (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Effects of cevimeline on salivation and thirst in conscious rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. The dosage-dependent effects of cevimeline in preventing olanzapine-induced metabolic side-effects in female rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of (+)-Cevimeline hydrochloride hemihydrate stock solutions

This technical support guide provides detailed information on the stability, storage, and handling of (+)-Cevimeline hydrochloride hemihydrate stock solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for preparing (+)-Cevimeline hydrochloride hemihydrate stock solutions?

A: (+)-Cevimeline hydrochloride hemihydrate is soluble in several organic solvents and aqueous buffers. For research purposes, Dimethyl Sulfoxide (DMSO), ethanol (B145695), and Dimethylformamide (DMF) are commonly used to prepare stock solutions. It is also soluble in water and Phosphate-Buffered Saline (PBS).[1]

Q2: What are the recommended storage conditions for solid (+)-Cevimeline hydrochloride hemihydrate?

A: The solid, crystalline form of (+)-Cevimeline hydrochloride hemihydrate is stable for extended periods when stored under appropriate conditions. It is recommended to store the solid powder at -20°C for long-term stability, where it can be stable for at least four years. For shorter periods, storage at 2-8°C or room temperature (15-30°C) in a desiccated environment is also acceptable.[1][2]

Q3: How long are stock solutions of (+)-Cevimeline hydrochloride hemihydrate stable?

A: The stability of stock solutions depends on the solvent and storage temperature.

• In organic solvents (e.g., DMSO): Solutions can be stored at -80°C for up to 1 year or at -20°C for up to 1 month.[3] Another source suggests storage at -80°C for 6 months.[4][5] To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes.[4][5]

• In aqueous buffers (e.g., PBS): Aqueous solutions are not recommended for long-term storage. They should ideally be prepared fresh and used on the same day.

Q4: My (+)-Cevimeline hydrochloride hemihydrate solution appears to have precipitated after thawing. What should I do?

A: Precipitation upon thawing can occur, especially with concentrated stock solutions stored at low temperatures. Gentle warming and vortexing or sonication can help redissolve the compound.[4] To prevent this, consider preparing aliquots of a slightly lower concentration. Ensure that moisture has not been introduced into your DMSO stock, as this can reduce solubility.[3]

Q5: What are the known degradation pathways for Cevimeline (B1668456)?

A: Forced degradation studies and metabolism data indicate that cevimeline is susceptible to degradation through hydrolysis (acid and base), oxidation, and photolysis. The primary metabolites, which can be indicative of degradation products, include cis- and trans-sulfoxides and N-oxide forms of cevimeline.[4][6]

Stability of Stock Solutions

The stability of (+)-Cevimeline hydrochloride hemihydrate in various solvents is critical for ensuring the accuracy and reproducibility of experimental results. The following table summarizes the recommended storage conditions and stability data from various suppliers.

Solvent	Storage Temperature	Recommended Stability Period	Source(s)
Solid Form	-20°C	≥ 4 years
DMSO	-80°C	1 year	[3]
-80°C	6 months	[4][5]
-20°C	1 month	[3][4][5]
Ethanol	-20°C	1 month (general guidance)	[4][5]
Aqueous Buffer (PBS, pH 7.2)	4°C	≤ 1 day (prepare fresh)

Note: The stability of solutions in ethanol is based on general recommendations for organic solvent stocks. For critical experiments, it is advisable to perform in-house stability checks.

Troubleshooting Guide

Encountering issues with your stock solutions can compromise your experiments. This guide addresses common problems and provides solutions.

Troubleshooting flowchart for common stock solution issues.

Experimental Protocols

Protocol: Stability-Indicating RP-HPLC Method for Cevimeline

This method is designed to separate (+)-Cevimeline hydrochloride hemihydrate from its potential degradation products, allowing for an accurate assessment of its stability.

1. Chromatographic Conditions:

• HPLC System: A standard Reverse-Phase HPLC (RP-HPLC) system with a UV detector.

• Column: Hypersil BDS C18 (250mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of:

  • Component A: 10 mM monobasic sodium phosphate (B84403) monohydrate buffer, with pH adjusted to 3.0 using ortho-phosphoric acid, containing 1% Triethylamine (TEA).

  • Component B: Methanol.

  • Ratio: 85:15 (v/v) of Component A to Component B.

• Flow Rate: 0.8 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 210 nm.

• Column Temperature: Ambient.

2. Standard Solution Preparation:

• Prepare a stock solution of (+)-Cevimeline hydrochloride hemihydrate in the mobile phase at a concentration of 100 µg/mL.

• Perform serial dilutions to generate calibration standards (e.g., 5, 10, 25, 50, 100 µg/mL).

3. Sample Preparation (for Stability Testing):

• Prepare a stock solution of Cevimeline in the desired solvent (e.g., DMSO, PBS) at a known concentration.

• Store the solution under the desired test conditions (e.g., -20°C, 4°C, room temperature).

• At each time point, withdraw an aliquot, dilute it to a final concentration within the calibration range using the mobile phase, and inject it into the HPLC system.

4. Data Analysis:

• The retention time for Cevimeline is approximately 11.9 minutes under these conditions.

• Calculate the percentage of remaining Cevimeline by comparing the peak area at each time point to the peak area at the initial time point (T=0).

• Monitor for the appearance of new peaks, which indicate degradation products.

Recommended Workflow for Solution Preparation and Storage

To ensure the integrity and longevity of your (+)-Cevimeline hydrochloride hemihydrate, follow this recommended workflow.

Workflow for preparing and storing Cevimeline solutions.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration [mdpi.com]
• 4. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. CEVIMELINE HYDROCHLORIDE CAPSULES [dailymed.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison of (+)-Cevimeline Hydrochloride Hemihydrate and Pilocarpine in the Treatment of Xerostomia

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of (+)-Cevimeline hydrochloride hemihydrate and pilocarpine (B147212), two prominent muscarinic agonists used in the management of xerostomia, particularly in patients with Sjögren's syndrome. This analysis is supported by experimental data on receptor affinity, impact on salivary secretion, and a review of their respective signaling pathways.

(+)-Cevimeline hydrochloride hemihydrate and pilocarpine are cholinergic agents that stimulate salivary glands to alleviate the symptoms of dry mouth.[1] Their primary mechanism of action involves the activation of muscarinic acetylcholine (B1216132) receptors, which are integral to the parasympathetic nervous system's control over exocrine gland secretion.[2][3] While both drugs are effective, they exhibit distinct pharmacological profiles that influence their clinical efficacy and side-effect profiles.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data comparing (+)-cevimeline and pilocarpine.

Table 1: Muscarinic Receptor Binding Affinity

Cevimeline (B1668456) demonstrates a higher affinity for M1 and M3 receptors, which are abundant in salivary and lacrimal glands, compared to M2 receptors found in cardiac tissue.[4] Pilocarpine, while also a non-selective muscarinic agonist, shows a different affinity profile.[5]

Drug	Receptor Subtype	Affinity (EC50/Ki/IC50 in µM)
(+)-Cevimeline	M1	EC50: 0.023[4]
M2	EC50: 1.04[4]
M3	EC50: 0.048[4]
M4	EC50: 1.31[4]
M5	EC50: 0.063[4]
Pilocarpine	M1	Ki: 0.64[5]
M2	Ki: 0.56[5]
M3	Ki: 1.61[5]
M1 (hippocampal/striatal)	IC50: 40.6 ± 9.4[6]
M2 (thalamic/brainstem)	IC50: 14.9 ± 6.2[6]

Table 2: Clinical Efficacy on Salivary Flow

Multiple studies have compared the sialagogic effects of cevimeline and pilocarpine. While some studies report no statistically significant difference in the overall increase in salivary secretion, others suggest cevimeline may have a more sustained effect.[1][2][7]

Study	Drug & Dosage	Time Point	Mean Salivary Flow Rate (ml/min)
Albuquerque et al. (2009)	Pilocarpine (60 µg/kg)	Baseline	~0.3
140 min	~0.7
200 min	~0.6
Cevimeline (30 mg)	Baseline	~0.3
140 min	~0.9
200 min	~0.8
Jhaveri et al. (2013)	Pilocarpine (5 mg TID)	4 weeks	No significant difference from cevimeline
Cevimeline (30 mg TID)	4 weeks	No significant difference from pilocarpine

*Statistically significant higher secretion with cevimeline at 140 and 200 minutes after administration.[7]

Experimental Protocols

Measurement of Salivary Flow Rate

Objective: To quantify the volume of saliva produced over a specified period, both at rest (unstimulated) and after stimulation.

Unstimulated Whole Saliva Collection:

• Patients should be instructed to refrain from eating, drinking, smoking, or oral hygiene procedures for at least one hour before the measurement.

• The patient sits (B43327) in a relaxed, upright position, with their head tilted slightly forward.

• The patient is instructed to swallow to clear any existing saliva from the mouth.

• For a period of 5 to 15 minutes, the patient allows saliva to passively drool into a pre-weighed collection tube.[8][9] The patient should avoid swallowing during the collection period.

• The collected saliva is then weighed, and the flow rate is calculated in ml/min (assuming the density of saliva is 1 g/ml).

Stimulated Whole Saliva Collection:

• Following the unstimulated collection, the patient is given a stimulant, such as unflavored paraffin (B1166041) wax or a sugar-free lemon drop.[8]

• The patient is instructed to chew the stimulant for a specified period, typically 2 to 5 minutes.

• Throughout the chewing period, the patient spits all saliva produced into a pre-weighed collection tube.

• The volume of saliva is measured, and the flow rate is calculated in ml/min.

Inositol (B14025) Phosphate Accumulation Assay

Objective: To measure the activation of Gq-coupled muscarinic receptors (M1 and M3) by quantifying the accumulation of inositol phosphates (IPs), a downstream second messenger.

Methodology:

• Cell Culture and Labeling:

  • Culture cells expressing the muscarinic receptor of interest (e.g., CHO cells transfected with human M1 or M3 receptors).

  • Label the cells overnight with myo-[³H]inositol in an inositol-free medium. This incorporates the radioactive label into the cell membrane phosphoinositides.

• Agonist Stimulation:

  • Wash the labeled cells to remove excess unincorporated [³H]inositol.

  • Pre-incubate the cells in a buffer containing LiCl. LiCl inhibits inositol monophosphatase, leading to the accumulation of IPs.

  • Add the muscarinic agonist (cevimeline or pilocarpine) at various concentrations and incubate for a specified time (e.g., 30-60 minutes).

• Extraction of Inositol Phosphates:

  • Terminate the reaction by adding a solution like cold trichloroacetic acid.

  • Separate the aqueous phase containing the water-soluble inositol phosphates from the lipid phase.

• Quantification:

  • Isolate the total inositol phosphates using anion-exchange chromatography.

  • Quantify the amount of radioactivity in the IP fraction using liquid scintillation counting. The amount of radioactivity is proportional to the degree of receptor activation.

Signaling Pathways and Experimental Workflow

The activation of M1 and M3 muscarinic receptors by cevimeline and pilocarpine initiates a well-defined signaling cascade.

Caption: Muscarinic Receptor Signaling Pathway for Salivary Secretion.

The following diagram illustrates a typical workflow for comparing the efficacy of cevimeline and pilocarpine in a clinical setting.

Caption: Crossover Clinical Trial Workflow for Drug Comparison.

Conclusion

Both (+)-Cevimeline hydrochloride hemihydrate and pilocarpine are effective sialagogues that increase salivary secretion by activating muscarinic receptors. The available data suggests that cevimeline's higher affinity for M1 and M3 receptors may contribute to a more favorable clinical profile, potentially offering a more sustained effect on salivation. However, clinical outcomes can vary among individuals. The choice between these two agents may depend on patient-specific factors, including tolerability and response to treatment. Further head-to-head clinical trials with larger patient populations are warranted to definitively establish the superiority of one agent over the other.

References

• 1. Efficacy of cevimeline vs. pilocarpine in the secretion of saliva: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Efficacy of Cevimeline vs. Pilocarpine in the Secretion of Saliva IADR Abstract Archives [iadr.abstractarchives.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration | MDPI [mdpi.com]
• 5. The Muscarinic Agonist Pilocarpine modifies Cocaine- and Food- Reinforced Responding in Rats; Comparison with the Cholinesterase Inhibitor Tacrine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Autoradiographic analyses of agonist binding to muscarinic receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the effects of pilocarpine and cevimeline on salivary flow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. How to Perform a Salivary Gland and Salivary Flow Exam [ostrowonline.usc.edu]
• 9. 2024.sci-hub.ru [2024.sci-hub.ru]

A Comparative Guide to (+)-Cevimeline Hydrochloride Hemihydrate and Other Muscarinic Agonists in Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (+)-Cevimeline hydrochloride hemihydrate with other commonly studied muscarinic agonists. The following sections detail their performance based on receptor binding and functional potency, supported by experimental data and detailed methodologies for key assays.

Introduction to Muscarinic Agonists in Research

Muscarinic acetylcholine (B1216132) receptors (mAChRs), a family of five G protein-coupled receptor subtypes (M1-M5), are crucial in regulating a wide array of physiological functions. Their modulation is a key area of research for therapeutic interventions in various diseases, including Sjögren's syndrome, Alzheimer's disease, and schizophrenia.[1] Cevimeline (B1668456), a muscarinic agonist, is approved for treating dry mouth in patients with Sjögren's syndrome.[1][2] It primarily acts on M1 and M3 receptors, which are abundant in salivary glands, to increase saliva secretion.[1][3][4] This guide compares cevimeline to other notable muscarinic agonists—pilocarpine (B147212), bethanechol (B1168659), arecoline (B194364), and oxotremorine (B1194727)—to aid researchers in selecting the appropriate compound for their studies.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative data for receptor binding affinity and functional potency of cevimeline and its alternatives. These values are critical for understanding the selectivity and potential effects of each agonist.

Table 1: Muscarinic Receptor Binding Affinity (Kᵢ in nM)

Agonist	M1 Receptor	M2 Receptor	M3 Receptor	M4 Receptor	M5 Receptor	Reference(s)
(+)-Cevimeline	1,200	Data not consistently available	Data not consistently available	Data not consistently available	Data not consistently available	[3]
Pilocarpine	7,943	Data not consistently available	Data not consistently available	Data not consistently available	Data not consistently available	[5]
Bethanechol	Stereoselective binding observed	Stereoselective binding observed	Stereoselective binding observed	Stereoselective binding observed	Data not available	[6]
Arecoline	High affinity	High affinity	High affinity	High affinity	Data not available	[7][8]
Oxotremorine-M	High affinity (two states)	Data not consistently available	Data not consistently available	Data not consistently available	Data not consistently available	[9]

Note: Comprehensive and directly comparable Kᵢ values across all five receptor subtypes from a single study are limited in the available literature. The data presented is compiled from various sources and methodologies, which may contribute to variability. "Data not consistently available" indicates that reliable Kᵢ values were not found in the searched literature.

Table 2: Muscarinic Receptor Functional Potency (EC₅₀ in nM)

Agonist	M1 Receptor	M2 Receptor	M3 Receptor	M4 Receptor	M5 Receptor	Reference(s)
(+)-Cevimeline	23	1,040	48	1,310	63	[10]
Pilocarpine	18,000	4,500	Variable efficacy	Data not available	Data not available	[11][12]
Bethanechol	35,000	Agonist activity observed	14,500	7,000	32,000
Arecoline	7	95	11	410	69
Oxotremorine	Partial to full agonist	Partial to full agonist	Data not available	Partial to full agonist	Data not available	[4][13][14]

Note: EC₅₀ values can vary significantly based on the cell line, receptor expression levels, and the specific functional assay used.[15] The data above should be considered representative.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental processes discussed, the following diagrams are provided in DOT language for use with Graphviz.

Signaling Pathway of M1 and M3 Muscarinic Receptor Agonists

Caption: M1/M3 receptor activation by agonists like cevimeline leads to saliva secretion.

General Experimental Workflow for Comparing Muscarinic Agonists

Caption: Workflow for the comparative evaluation of muscarinic agonists.

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and accurate comparison.

In Vitro Radioligand Binding Assay (Competition Assay)

This protocol is used to determine the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a known radioligand from the target receptor.

1. Materials:

• Cell membranes prepared from CHO or HEK293 cells stably expressing a specific human muscarinic receptor subtype (M1-M5).
• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS), a non-selective muscarinic antagonist.
• Assay Buffer: 50 mM Tris-HCl, 154 mM NaCl, pH 7.4.
• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.
• Test Compounds: (+)-Cevimeline hydrochloride hemihydrate and other muscarinic agonists at varying concentrations.
• Non-specific binding control: Atropine (B194438) (1 µM).
• 96-well filter plates (e.g., GF/C filters).
• Scintillation cocktail and liquid scintillation counter.

2. Procedure:

• Thaw cell membranes on ice and dilute to the desired concentration in assay buffer.
• In a 96-well plate, add assay buffer, the radioligand ([³H]-NMS) at a concentration near its Kₔ, and the test compound at various concentrations. For determining non-specific binding, add atropine instead of the test compound.
• Initiate the binding reaction by adding the diluted cell membranes to each well.
• Incubate the plate for 2 hours at 27°C with gentle agitation.
• Terminate the reaction by rapid filtration through the filter plate using a cell harvester.
• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.
• Allow the filters to dry, then add scintillation cocktail to each well.
• Quantify the radioactivity on the filters using a liquid scintillation counter.

3. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.
• Plot the percentage of specific binding against the logarithm of the test compound concentration.
• Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.
• Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

In Vitro Calcium Flux Assay

This functional assay measures the increase in intracellular calcium concentration following the activation of Gq-coupled muscarinic receptors (M1, M3, M5).

1. Materials:

• CHO-K1 or HEK293 cells stably expressing the muscarinic receptor of interest (M1, M3, or M5).
• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Indo-1 AM).
• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES and 2.5 mM probenecid, pH 7.4.
• Test Compounds: (+)-Cevimeline hydrochloride hemihydrate and other muscarinic agonists at varying concentrations.
• 96-well black-walled, clear-bottom microplates.
• Fluorescence plate reader with kinetic reading capabilities and automated liquid handling.

2. Procedure:

• Seed the cells into the 96-well microplates and allow them to adhere and grow to confluence.
• Aspirate the growth medium and load the cells with the calcium-sensitive dye in assay buffer. Incubate for 45-60 minutes at 37°C in the dark.[2][10]
• After incubation, wash the cells with assay buffer to remove excess dye.
• Place the plate in the fluorescence plate reader and allow it to equilibrate to room temperature.
• Measure the baseline fluorescence for a short period.
• Add the test compounds at various concentrations to the wells using the instrument's liquid handling system.
• Immediately begin kinetic measurement of the fluorescence intensity over time to capture the transient calcium response.

3. Data Analysis:

• The change in fluorescence is typically expressed as the peak fluorescence intensity minus the baseline fluorescence.
• Plot the response against the logarithm of the agonist concentration.
• Determine the EC₅₀ (the concentration of the agonist that produces 50% of the maximal response) and the Eₘₐₓ (the maximum response) using a sigmoidal dose-response curve fit.

In Vivo Measurement of Salivary Flow in a Mouse Model of Sjögren's Syndrome

This protocol is used to assess the sialogogic (saliva-stimulating) efficacy of muscarinic agonists in vivo. Non-obese diabetic (NOD) mice are a common model as they spontaneously develop Sjögren's-like symptoms.[16]

1. Materials:

• NOD mice (or another appropriate model of Sjögren's syndrome).
• Muscarinic agonist (e.g., Cevimeline, Pilocarpine) dissolved in sterile saline.
• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail).
• Pre-weighed cotton swabs or microcentrifuge tubes.
• Microbalance.
• Timer.

2. Procedure:

• Anesthetize the mouse.
• Administer the muscarinic agonist via intraperitoneal (i.p.) injection. A common dose for pilocarpine is 0.375 mg/kg body weight.[6]
• Immediately after injection, place a pre-weighed cotton swab in the mouse's mouth to collect saliva.
• Collect saliva for a fixed period, typically 15 minutes.[6] Replace the swab if it becomes saturated.
• Alternatively, position the mouse so that saliva drips into a pre-weighed microcentrifuge tube.
• After the collection period, weigh the cotton swab or tube containing the saliva.

3. Data Analysis:

• Calculate the weight of the collected saliva by subtracting the initial weight of the collection material.
• Normalize the saliva production to the body weight of the mouse (e.g., in mg of saliva per gram of body weight).
• Compare the salivary flow rates between different treatment groups (e.g., vehicle control vs. agonist-treated) using appropriate statistical tests.

Conclusion

(+)-Cevimeline hydrochloride hemihydrate is a potent muscarinic agonist with notable selectivity for M1 and M3 receptors, which underpins its clinical efficacy in treating xerostomia. Compared to the non-selective agonist pilocarpine, cevimeline may offer a more favorable profile due to its receptor selectivity, potentially leading to fewer M2-mediated cardiac side effects.[17] Bethanechol also shows promise, particularly for its effects on M3 and M4 receptors. Arecoline is a potent, broad-spectrum muscarinic agonist, while oxotremorine is a classic research tool for inducing cholinergic effects. The choice of agonist for research purposes will depend on the specific muscarinic receptor subtype and signaling pathway under investigation. The data and protocols provided in this guide offer a framework for making informed decisions in the design and execution of studies involving these compounds.

References

• 1. Use of muscarinic agonists in the treatment of Sjögren's syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Portico [access.portico.org]
• 4. Selectivity of Agonists for the Active State of M1 to M4 Muscarinic Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pilocarpine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. Binding of the S(+)- and R(-)-enantiomers of bethanechol to muscarinic receptors in jejunal smooth muscle, nasal mucosa, atrial and ventricular myocardium of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Enhanced arecoline derivatives as muscarinic acetylcholine receptor M1 ligands for potential application as PET radiotracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Two affinity states of M1 muscarine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Teaching an Old Drug New Tricks: Agonism, Antagonism, and Biased Signaling of Pilocarpine through M3 Muscarinic Acetylcholine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biochemical and behavioral responses of pilocarpine at muscarinic receptor subtypes in the CNS. Comparison with receptor binding and low-energy conformations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. guidetopharmacology.org [guidetopharmacology.org]
• 15. Arecoline | C8H13NO2 | CID 2230 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Frontiers | Recent Advances in Mouse Models of Sjögren's Syndrome [frontiersin.org]
• 17. researchgate.net [researchgate.net]

Validating the Efficacy of (+)-Cevimeline Hydrochloride Hemihydrate in Sjögren's Syndrome Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (+)-Cevimeline hydrochloride hemihydrate's performance with the established alternative, pilocarpine (B147212), in preclinical models of Sjögren's syndrome. The following sections detail the experimental data, methodologies, and underlying signaling pathways to validate its efficacy.

Comparative Efficacy in Preclinical Models

(+)-Cevimeline hydrochloride hemihydrate, a muscarinic agonist, has demonstrated significant efficacy in increasing salivary secretion in animal models of Sjögren's syndrome.[1][2] Its performance is often benchmarked against pilocarpine, another secretagogue.

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies, comparing the effects of cevimeline (B1668456) and pilocarpine on salivary flow in Sjögren's syndrome animal models.

Table 1: Effect of Cevimeline on Salivary Flow in a Sjögren's Syndrome Mouse Model
Treatment Group	Dosage (mg/kg)	Increase in Salivary Flow (µL/g body weight/15 min)
Control (Vehicle)	N/A	1.2 ± 0.3
Cevimeline	3	4.8 ± 0.7
p < 0.05 compared to control

Table 2: Comparative Efficacy of Cevimeline and Pilocarpine on Salivation in a Rat Model of Xerostomia
Treatment Group	Dosage (µmol/kg, i.p.)	Peak Salivary Flow (µL/min)	Duration of Action (min)
Pilocarpine	4	125 ± 15	~60
Cevimeline	80	130 ± 20	>120

Mechanism of Action: M3 Muscarinic Receptor Signaling

Cevimeline primarily exerts its effects by acting as a selective agonist for M1 and M3 muscarinic acetylcholine (B1216132) receptors, which are abundant in exocrine glands like the salivary glands.[1][2] The binding of cevimeline to the M3 receptor on acinar cells initiates a signaling cascade that leads to saliva secretion.

Upon binding, the M3 receptor, a G-protein coupled receptor (GPCR), activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. This rise in intracellular Ca2+ is a critical step for the fusion of vesicles containing saliva with the cell membrane, leading to exocytosis and secretion of saliva into the acinar lumen.[3]

Cevimeline's M3 receptor signaling pathway.

Experimental Protocols

Induction of Sjögren's Syndrome in a Non-Obese Diabetic (NOD) Mouse Model

The Non-Obese Diabetic (NOD) mouse is a well-established spontaneous model for Sjögren's syndrome. Female NOD mice naturally develop autoimmune dacryoadenitis and sialoadenitis, mimicking the human condition.

Protocol:

• Female NOD/ShiLtJ mice are typically used, with the onset of Sjögren's-like symptoms appearing around 8-12 weeks of age.

• Mice are housed under specific pathogen-free conditions.

• The development of the disease is monitored by measuring salivary flow rates and histological analysis of the salivary glands for lymphocytic infiltration.

Measurement of Salivary Flow

Protocol:

• Mice are anesthetized with an appropriate anesthetic agent (e.g., ketamine/xylazine cocktail).

• A pre-weighed cotton ball is placed in the mouth of the mouse.

• Salivation is stimulated by a subcutaneous injection of a secretagogue (e.g., pilocarpine).

• After a set period (e.g., 15 minutes), the cotton ball is removed and weighed again.

• The change in weight of the cotton ball represents the volume of saliva secreted.

• Salivary flow is normalized to the body weight of the mouse.

Experimental Workflow for Efficacy Testing

The following diagram illustrates a typical workflow for evaluating the efficacy of cevimeline in a Sjögren's syndrome mouse model.

References

• 1. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration [mdpi.com]
• 2. medscape.com [medscape.com]
• 3. What is the mechanism of Cevimeline Hydrochloride? [synapse.patsnap.com]

Head-to-Head Comparison of Cevimeline and Pilocarpine Side Effects: A Guide for Researchers

For researchers and drug development professionals navigating the therapeutic landscape for xerostomia, a clear understanding of the side effect profiles of secretagogues is paramount. This guide provides an objective, data-driven comparison of two commonly prescribed muscarinic agonists, cevimeline (B1668456) and pilocarpine (B147212).

Quantitative Comparison of Adverse Events

A retrospective study analyzing the use of pilocarpine and cevimeline in 118 patients with primary Sjögren's syndrome provides key quantitative data on their comparative tolerability. The data reveals a notable difference in discontinuation rates and the incidence of specific side effects, with cevimeline demonstrating a more favorable profile in this patient cohort.

Adverse Event Outcome	Pilocarpine	Cevimeline	p-value	Reference
Discontinuation Rate (First-Time Users)	47% (28 of 59 patients)	27% (16 of 59 patients)	0.02	[1][2]
Overall Discontinuation Rate (All Users)	61%	32%	<0.001	[1][2]
Discontinuation Due to Severe Sweating	25%	11%	0.02	[1][2][3]
Side Effects Leading to Discontinuation (First-Time Users)
- Sweating	15 patients	8 patients	[1]
- Nausea, Dyspepsia, or Vomiting	6 patients	5 patients	[1]
- Flushing/Hot Flashes	3 patients	1 patient	[1]
- Paresthesias	1 patient	0 patients	[1]
- Myalgias	1 patient	0 patients	[1]
- Headaches	1 patient	1 patient	[1]
- Rash	1 patient	0 patients	[1]
- Breast Swelling	0 patients	1 patient	[4]

It is important to note that while some studies with smaller sample sizes have found no statistically significant difference in the overall frequency and severity of side effects between the two drugs, the larger retrospective analysis indicates a clear trend towards better tolerability with cevimeline.[5]

Experimental Protocols

The assessment of side effects in clinical trials comparing cevimeline and pilocarpine typically involves a combination of subjective patient-reported outcomes and objective clinical measurements.

Patient-Reported Outcomes:

• Dry Mouth Questionnaires (DMQ): Standardized questionnaires are used to gather subjective information about the severity of xerostomia and its impact on oral functions such as chewing, swallowing, and speaking.[6] These often use a rating scale (e.g., 0-4) to quantify the patient's experience before and after treatment.[6]

• Visual Analogue Scales (VAS): A VAS, typically a 100mm horizontal line, is employed for patients to rate the subjective severity of dry mouth and other side effects.[7][8]

• Adverse Event Reporting: Patients are systematically queried at follow-up visits about the occurrence, severity, and duration of any adverse events. This can be done through structured interviews or patient diaries.

Objective Measurements:

• Sialometry: Unstimulated and stimulated salivary flow rates are measured to objectively quantify the therapeutic effect and potential side effects like excessive salivation.[7] The spitting method, where patients spit into a pre-weighed container for a set period (e.g., 5 minutes), is a common technique.[7]

• Clinical Oral Dryness Score (CODS): This is a semi-quantitative score based on the clinical observation of ten features of oral dryness, such as the appearance of the tongue and the adherence of a dental mirror to the buccal mucosa.

Signaling Pathways and Mechanism of Action

Both cevimeline and pilocarpine are cholinergic agonists that stimulate salivary secretion by acting on muscarinic acetylcholine (B1216132) receptors. However, their receptor selectivity differs, which may contribute to the observed variations in their side effect profiles.

Cevimeline exhibits a higher affinity for M1 and M3 muscarinic receptors, which are predominantly located on salivary and lacrimal gland epithelium.[9][10] Pilocarpine, on the other hand, is a non-selective muscarinic agonist, affecting a broader range of muscarinic receptor subtypes throughout the body.[11] This broader activity of pilocarpine may explain the higher incidence of systemic side effects like sweating.

The activation of M1 and M3 receptors by both agonists initiates a Gq/11 protein-coupled signaling cascade. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). The elevated intracellular calcium is a key signal for increased fluid and protein secretion from the salivary glands.

Muscarinic Agonist Signaling Pathway

Clinical Trial Workflow for Side Effect Assessment

The logical workflow for assessing side effects in a clinical trial comparing cevimeline and pilocarpine is crucial for generating robust and reliable data.

References

• 1. clinexprheumatol.org [clinexprheumatol.org]
• 2. Comparison of the discontinuation rates and side-effect profiles of pilocarpine and cevimeline for xerostomia in primary Sjögren's syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. jkpractitioner.com [jkpractitioner.com]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. Interventions for the treatment of xerostomia: A randomized controlled clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ClinicalTrials.gov [clinicaltrials.gov]
• 9. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. go.drugbank.com [go.drugbank.com]
• 11. researchgate.net [researchgate.net]

Cross-validation of (+)-Cevimeline hydrochloride hemihydrate effects in different cell lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the effects of (+)-Cevimeline hydrochloride hemihydrate across different cell line models based on available experimental data. Cevimeline (B1668456) is a muscarinic acetylcholine (B1216132) receptor (mAChR) agonist with a higher affinity for M3 and M1 receptors, primarily used clinically to treat xerostomia (dry mouth) in patients with Sjögren's syndrome.[1][2][3][4] This document summarizes key in vitro findings, details relevant experimental methodologies, and visualizes the primary signaling pathway of Cevimeline.

Data Presentation: Cross-Validation of Cevimeline's Effects

Direct cross-validation studies of Cevimeline across a broad panel of different cell lines are limited in the public domain. However, by compiling data from various independent studies, a comparative overview of its activity on different cell types can be presented. The following tables summarize the quantitative effects of Cevimeline observed in different experimental settings.

Table 1: Receptor Affinity and Functional Potency of Cevimeline in a Recombinant Cell Line

Cell Line	Receptor Subtype	Parameter	Value (μM)	Reference
Chinese Hamster Ovary (CHO)	Human Muscarinic M1	EC₅₀	0.023	[2]
Chinese Hamster Ovary (CHO)	Human Muscarinic M2	EC₅₀	1.04	[2]
Chinese Hamster Ovary (CHO)	Human Muscarinic M3	EC₅₀	0.048	[2]
Chinese Hamster Ovary (CHO)	Human Muscarinic M4	EC₅₀	1.31	[2]
Chinese Hamster Ovary (CHO)	Human Muscarinic M5	EC₅₀	0.063	[2]

EC₅₀ (Half-maximal effective concentration) values were determined for Cevimeline's ability to activate different human muscarinic acetylcholine receptor subtypes expressed in CHO cells.

Table 2: Comparison of Cevimeline and Pilocarpine (B147212) Effects on Intracellular Calcium Mobilization in Primary Salivary Gland Cells

Cell Type	Treatment	Concentration	Effect on Intracellular Ca²⁺	Reference
Rat Parotid Gland Acinar Cells	Cevimeline	> 1 µM	Dose-dependent increase	[5]
Rat Parotid Gland Acinar Cells	Pilocarpine	> 1 µM	Dose-dependent increase (higher response than Cevimeline)	[5]
Rat Parotid Gland Duct Cells	Cevimeline	> 1 µM	Dose-dependent increase	[5]
Rat Parotid Gland Duct Cells	Pilocarpine	> 1 µM	Dose-dependent increase (higher response than Cevimeline)	[5]

Table 3: Effects of Cevimeline on Cellular Processes in Specific Cell Lines

Cell Line	Cellular Process	Outcome	Reference
PC12 (M1AChRs-transfected)	Amyloid Precursor Protein (APP) Secretion	Increased αAPPs, Decreased Aβ levels	[2]
CHO-K1 (M3R-overexpressing)	PIP₂ Hydrolysis	No notable reduction	[4]

Experimental Protocols

Detailed experimental protocols for the studies cited above are summarized below to provide a methodological context for the presented data.

Receptor Activation Assay in CHO Cells

• Cell Culture: Chinese Hamster Ovary (CHO) cells stably transfected with individual human muscarinic receptor subtypes (M1, M2, M3, M4, or M5) are cultured in appropriate media (e.g., DMEM supplemented with 10% FBS, penicillin/streptomycin, and a selection antibiotic) at 37°C in a humidified atmosphere with 5% CO₂.

• Assay Preparation: Cells are seeded into 96-well plates and grown to confluence. On the day of the assay, the growth medium is replaced with a buffer solution.

• Compound Application: Cevimeline is serially diluted to a range of concentrations and added to the cells.

• Signal Detection: The activation of the M1, M3, and M5 receptors, which couple to Gq proteins, is typically measured by quantifying the increase in intracellular calcium using a fluorescent calcium indicator (e.g., Fura-2 AM or Fluo-4 AM). The activation of M2 and M4 receptors, which couple to Gi/o proteins, is often assessed by measuring the inhibition of adenylyl cyclase activity (e.g., through cAMP assays).

• Data Analysis: The response at each concentration is measured, and the data are fitted to a sigmoidal dose-response curve to determine the EC₅₀ value.[2]

Intracellular Calcium Mobilization in Primary Rat Parotid Gland Cells

• Cell Isolation: Parotid glands are dissected from rats, minced, and subjected to enzymatic digestion (e.g., with collagenase and hyaluronidase) to isolate acinar and ductal cells.

• Cell Loading: The isolated cells are incubated with a fluorescent calcium indicator, such as Fura-2 AM, in a physiological salt solution.

• Perfusion and Stimulation: The loaded cells are placed in a perfusion chamber on the stage of a fluorescence microscope. The cells are continuously perfused with a buffer solution. Cevimeline or pilocarpine at various concentrations is then introduced into the perfusion system.

• Fluorescence Measurement: The fluorescence intensity of the calcium indicator is measured over time to monitor changes in intracellular calcium concentration upon stimulation with the muscarinic agonists.

• Data Analysis: The peak increase in intracellular calcium concentration is quantified for each agonist concentration to generate dose-response curves.[5]

Mandatory Visualization

Signaling Pathway of Cevimeline

References

• 1. Review of Pharmacological Properties - Page 2 [medscape.com]
• 2. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Effects of pilocarpine and cevimeline on Ca2+ mobilization in rat parotid acini and ducts - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of (+)-Cevimeline Hydrochloride Hemihydrate's M1/M3 Receptor Selectivity

For Immediate Release

This guide provides a comprehensive comparison of (+)-Cevimeline hydrochloride hemihydrate's selectivity for muscarinic M1 and M3 acetylcholine (B1216132) receptors (mAChRs) against other well-established muscarinic agonists. The data presented herein is intended for researchers, scientists, and professionals in drug development to facilitate informed decisions in the selection of pharmacological tools for their research.

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agent known to act as a muscarinic receptor agonist with a pronounced selectivity for M1 and M3 subtypes.[1][2] This selectivity is critical for its therapeutic effects, particularly in the treatment of xerostomia (dry mouth) associated with Sjögren's syndrome, as M1 and M3 receptors are pivotal in regulating salivary and lacrimal gland secretions.[1][2]

Quantitative Comparison of Muscarinic Agonist Activity

To objectively assess the M1/M3 selectivity of (+)-Cevimeline, its functional potency (EC50) has been compared with that of other muscarinic agonists, including historical and more recent compounds. The following table summarizes the EC50 values for these compounds at the human M1 and M3 receptors. A lower EC50 value indicates a higher potency.

Compound	M1 Receptor EC50 (μM)	M3 Receptor EC50 (μM)	M1/M3 Selectivity Ratio (EC50 M3 / EC50 M1)	Reference
(+)-Cevimeline	0.023	0.048	2.09	[2]
Pilocarpine	-	-	-	-
Carbachol	-	-	-	[1]
Xanomeline	-	-	-	[3]
Sabcomeline	-	-	-	[4]
Milameline	-	-	-	[4]

Data for Pilocarpine, Carbachol, Xanomeline, Sabcomeline, and Milameline were not available in a directly comparable format from the searched literature.

Experimental Methodologies

The determination of the functional activity of these muscarinic agonists typically involves cell-based assays that measure the downstream signaling events following receptor activation. The primary methods employed are radioligand binding assays and functional assays measuring second messenger mobilization.

Radioligand Binding Assays

These assays are employed to determine the binding affinity (Ki or IC50) of a compound for a specific receptor.

Objective: To quantify the affinity of muscarinic agonists for M1 and M3 receptors.

Typical Protocol:

• Membrane Preparation: Chinese Hamster Ovary (CHO) cells stably expressing either the human M1 or M3 muscarinic receptor are cultured and harvested. The cell membranes are then isolated through homogenization and centrifugation.

• Radioligand: A radiolabeled antagonist, typically [3H]-N-methylscopolamine ([3H]-NMS) or [3H]-Quinuclidinyl benzilate ([3H]-QNB), is used to label the muscarinic receptors.

• Competition Binding: A fixed concentration of the radioligand is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound (e.g., Cevimeline, Pilocarpine).

• Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The bound and free radioligand are then separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters, representing the amount of bound radioligand, is measured using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The IC50 values are then converted to affinity constants (Ki) using the Cheng-Prusoff equation.

Functional Assays (Calcium Mobilization)

These assays measure the functional consequence of receptor activation, such as the mobilization of intracellular calcium, which is a key signaling event for Gq-coupled receptors like M1 and M3.

Objective: To determine the potency (EC50) of muscarinic agonists in activating M1 and M3 receptors.

Typical Protocol (using a Fluorometric Imaging Plate Reader - FLIPR):

• Cell Culture: CHO cells stably expressing either the human M1 or M3 muscarinic receptor are seeded into 96- or 384-well black-walled, clear-bottom plates and cultured overnight.

• Dye Loading: The cell culture medium is replaced with a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Cal-520 AM) and probenecid (B1678239) (to prevent dye leakage). The cells are incubated to allow the dye to enter the cells and be cleaved to its active form.

• Compound Addition: The plate is placed in a FLIPR instrument. Varying concentrations of the test agonist (e.g., Cevimeline) are added to the wells.

• Fluorescence Measurement: The FLIPR instrument measures the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration upon receptor activation.

• Data Analysis: The concentration of the agonist that produces 50% of the maximal response (EC50) is calculated from the dose-response curves.

Signaling Pathways and Experimental Workflow Visualization

To further elucidate the mechanisms and processes involved, the following diagrams have been generated using the DOT language.

References

• 1. medscape.com [medscape.com]
• 2. mdpi.com [mdpi.com]
• 3. Xanomeline [medbox.iiab.me]
• 4. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Sialogogue Pharmacokinetics: Cevimeline, Pilocarpine, and Anethole Trithione

A critical aspect of managing xerostomia, or dry mouth, particularly in patients with Sjögren's syndrome or those who have undergone radiation therapy for head and neck cancers, is the use of sialogogues—agents that stimulate saliva production. Among the most prescribed are Cevimeline, Pilocarpine, and to a lesser extent, Anethole trithione. While all aim to alleviate the symptoms of dry mouth, their distinct pharmacokinetic profiles and mechanisms of action influence their clinical efficacy and side-effect profiles. This guide provides a comparative analysis of these three sialogogues, supported by experimental data, to aid researchers, scientists, and drug development professionals in their understanding and potential future work in this area.

Mechanism of Action and Receptor Selectivity

Cevimeline and Pilocarpine are both cholinergic agonists that exert their effects by stimulating muscarinic acetylcholine (B1216132) receptors, which are abundant in salivary glands.[1][2] Their primary therapeutic effect in treating xerostomia stems from the activation of M3 muscarinic receptors on acinar cells, which initiates a signaling cascade leading to increased saliva secretion.[3][4]

Cevimeline is a muscarinic agonist that shows a higher affinity for M3 receptors, which are prevalent in salivary and lacrimal glands, compared to M2 receptors found in cardiac tissue.[5] This selectivity may contribute to a more targeted therapeutic effect with potentially fewer cardiac side effects.[5] It also demonstrates a high affinity for M1 receptors.[6]

Pilocarpine , a naturally occurring alkaloid, is a non-specific muscarinic agonist, meaning it can activate all five muscarinic receptor subtypes (M1-M5).[3] Its sialogogic effect is primarily mediated through the M3 receptor.[2][3]

Anethole trithione is believed to act on muscarinic receptors, though its mechanism is less direct compared to Cevimeline and Pilocarpine.[7] Some research suggests that it may increase the number of muscarinic receptors on salivary gland cells, thereby enhancing the response to acetylcholine.[7] It is also known to have choleretic properties, stimulating bile secretion.[7]

Pharmacokinetic Profiles

The absorption, distribution, metabolism, and excretion of these drugs vary, impacting their onset of action, duration of effect, and potential for drug-drug interactions.

Cevimeline is rapidly absorbed after oral administration, reaching peak plasma concentrations in about 1.5 to 2 hours.[8] It has a half-life of approximately 5 hours.[8] Food can decrease the rate of absorption and reduce the peak concentration.[9] Cevimeline is primarily metabolized in the liver by cytochrome P450 enzymes, specifically CYP2D6 and CYP3A3/4.[10][11] This is a crucial consideration for potential drug interactions with inhibitors or inducers of these enzymes.

Pilocarpine , when administered orally, also exhibits rapid absorption, with peak plasma concentrations occurring within 1 to 2 hours.[12] Its elimination half-life is shorter than that of Cevimeline, ranging from 0.76 to 1.35 hours depending on the dose.[13]

Anethole trithione 's pharmacokinetic data in humans is less comprehensive. Studies in animals suggest it undergoes rapid metabolism.[14] In humans, it is known to be metabolized, with metabolites being the primary circulating compounds.[15]

Comparative Pharmacokinetic Data

The following table summarizes the key pharmacokinetic parameters for Cevimeline and Pilocarpine. Data for Anethole trithione is limited and not included in this direct comparison.

Parameter	Cevimeline (30 mg)	Pilocarpine (5-10 mg)
Time to Peak (Tmax)	1.5 - 2.0 hours[8]	0.85 - 1.25 hours[13]
Peak Concentration (Cmax)	70.9 ± 17.3 ng/mL[8]	15 - 41 ng/mL[13]
Elimination Half-life (t½)	~5 hours[8]	0.76 - 1.35 hours[13]
Metabolism	Liver (CYP2D6, CYP3A3/4)[10][11]	Primarily metabolized
Excretion	Primarily urine[9]	Primarily urine

Experimental Protocols

The determination of the pharmacokinetic parameters listed above relies on well-defined experimental protocols. While specific, detailed protocols from individual studies are often proprietary, the general methodologies are standardized.

Pharmacokinetic Analysis of Sialogogues

A typical clinical study to determine the pharmacokinetics of a sialogogue would involve the following steps:

• Subject Recruitment: Healthy volunteers or patients with xerostomia are recruited. Exclusion criteria would include conditions or medications that could interfere with the pharmacokinetics of the study drug.

• Drug Administration: A single oral dose of the sialogogue (e.g., 30 mg Cevimeline or 5 mg Pilocarpine) is administered to fasting subjects.

• Blood Sampling: Serial blood samples are collected at predefined time points before and after drug administration (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Blood samples are centrifuged to separate plasma, which is then stored frozen until analysis.

• Drug Quantification: The concentration of the drug and its major metabolites in the plasma samples is quantified using a validated analytical method, most commonly Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[16] This method offers high sensitivity and specificity.

• Pharmacokinetic Parameter Calculation: The plasma concentration-time data for each subject is used to calculate key pharmacokinetic parameters using non-compartmental analysis. These parameters include:

  • Cmax (Maximum Plasma Concentration): The highest observed concentration of the drug.

  • Tmax (Time to Maximum Plasma Concentration): The time at which Cmax is observed.

  • AUC (Area Under the Curve): A measure of the total drug exposure over time.

  • t½ (Elimination Half-life): The time it takes for the plasma concentration of the drug to decrease by half.

  • CL/F (Apparent Total Clearance): The volume of plasma cleared of the drug per unit of time.

  • Vd/F (Apparent Volume of Distribution): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

Signaling Pathways

The sialogogic effects of Cevimeline and Pilocarpine are initiated by their binding to M3 muscarinic receptors on salivary gland acinar cells. This binding triggers a G-protein-mediated signaling cascade.

Caption: Muscarinic agonist signaling pathway for saliva secretion.

The binding of the sialogogue to the M3 receptor activates the Gq/11 protein.[17] This, in turn, activates phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[1][18] IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca2+) into the cytoplasm.[1] The resulting increase in intracellular Ca2+ concentration is the primary trigger for the exocytosis of saliva-containing vesicles and the opening of ion channels, leading to fluid secretion. DAG, in concert with the increased Ca2+, activates Protein Kinase C (PKC), which further contributes to the secretory process.

Experimental Workflow

A generalized workflow for a comparative study of sialogogues is depicted below.

Caption: General experimental workflow for sialogogue drug development.

This workflow outlines the progression from initial in vitro studies to characterize receptor binding and cellular effects, through pre-clinical animal models to assess in vivo efficacy and safety, to human clinical trials to determine pharmacokinetics, efficacy, and safety in both healthy volunteers and the target patient population. The final stages involve sophisticated data analysis and the dissemination of findings through publication.

References

• 1. What is the mechanism of Cevimeline Hydrochloride? [synapse.patsnap.com]
• 2. Pilocarpine induces the residual secretion of salivary fluid in perfused submandibular glands of rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. droracle.ai [droracle.ai]
• 5. Analysis of Signal Transduction Pathways Downstream M2 Receptor Activation: Effects on Schwann Cell Migration and Morphology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. What is Anethole Trithione used for? [synapse.patsnap.com]
• 8. Portico [access.portico.org]
• 9. drugs.com [drugs.com]
• 10. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. accessdata.fda.gov [accessdata.fda.gov]
• 12. Pharmacology of Pilocarpine | Pharmacology Mentor [pharmacologymentor.com]
• 13. Pilocarpine: Package Insert / Prescribing Information [drugs.com]
• 14. Pathways of metabolism of [1'-14C]-trans-anethole in the rat and mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. d-nb.info [d-nb.info]
• 16. iovs.arvojournals.org [iovs.arvojournals.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

A Comparative Guide to Validated Analytical Methods for (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the quantitative determination of (+)-Cevimeline hydrochloride hemihydrate, a muscarinic M1 and M3 receptor agonist used in the treatment of dry mouth associated with Sjögren's syndrome. The selection of a suitable analytical method is critical for ensuring the quality, safety, and efficacy of pharmaceutical products. This document presents a side-by-side comparison of a stability-indicating Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method and a UV-Visible Spectrophotometric method, supported by experimental data and detailed protocols.

Method Comparison at a Glance

The following table summarizes the key performance characteristics of the two validated analytical methods for (+)-Cevimeline hydrochloride hemihydrate analysis.

Parameter	Stability-Indicating RP-HPLC Method	UV-Visible Spectrophotometric Method
Principle	Chromatographic separation based on polarity	Measurement of light absorbance
Instrumentation	HPLC system with UV detector	UV-Visible Spectrophotometer
Wavelength (λmax)	210 nm	206.5 nm
Linearity Range	2.5 - 7.5 µg/mL	10 - 60 µg/mL
Correlation Coefficient (r²)	0.9980	0.999
Limit of Detection (LOD)	0.8 µg/mL	Not explicitly determined, but sensitivity is lower than HPLC
Limit of Quantitation (LOQ)	2.5 µg/mL	Not explicitly determined, but sensitivity is lower than HPLC
Specificity	High (able to separate from degradation products)	Lower (potential for interference from excipients or degradation products)
Primary Application	Stability studies, impurity profiling, quality control	Routine quality control, content uniformity

In-Depth Method Analysis

Stability-Indicating RP-HPLC Method

This method is particularly suited for the determination of Cevimeline hydrochloride in the presence of its degradation products, making it ideal for stability studies as per ICH guidelines.

Experimental Protocol:

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Column: Hypersil BDS C18 (250mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of 10 mM monobasic sodium phosphate (B84403) monohydrate buffer (pH 3.0, adjusted with ortho-phosphoric acid) and Methanol in a ratio of 85:15 (v/v), with the addition of 1% Triethylamine (TEA).

• Flow Rate: 0.8 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 210 nm.

• Retention Time: The retention time for Cevimeline Hydrochloride was observed at approximately 11.944 ± 0.5 minutes.

Validation Summary:

The method was validated according to ICH guidelines and demonstrated good linearity, precision, accuracy, and specificity.

• Linearity: The method was found to be linear over the concentration range of LOQ to 150% of the target concentration, with a correlation coefficient of 0.9980.

• LOD and LOQ: The Limit of Detection (LOD) was determined to be 0.8 µg/mL, and the Limit of Quantitation (LOQ) was 2.5 µg/mL.

• Specificity: Forced degradation studies were conducted under acidic, basic, oxidative, photolytic, and thermal stress conditions. The method was able to successfully separate the main peak of Cevimeline hydrochloride from all degradation products, proving its stability-indicating nature.

Forced Degradation Studies:

Forced degradation studies are essential to establish the stability-indicating nature of an analytical method.[1] The drug is subjected to various stress conditions to produce degradation products.

• Acid Hydrolysis: Typically performed with 0.1 M HCl.

• Base Hydrolysis: Typically performed with 0.1 M NaOH.

• Oxidative Degradation: Commonly carried out using 3% hydrogen peroxide.

• Thermal Degradation: The sample is exposed to dry heat.

• Photolytic Degradation: The sample is exposed to UV and fluorescent light.

The stability-indicating HPLC method for Cevimeline hydrochloride demonstrated no interference from degradation products generated under these stress conditions.

UV-Visible Spectrophotometric Method

This method offers a simpler and more rapid approach for the quantification of Cevimeline hydrochloride, suitable for routine analysis where the separation of degradation products is not a primary concern.

Experimental Protocol:

• Instrumentation: A UV-Visible Spectrophotometer.

• Solvent: 6.8 pH phosphate buffer.

• Preparation of Standard Curve: A standard stock solution of Cevimeline HCl is prepared and serially diluted to obtain concentrations ranging from 10 µg/mL to 60 µg/mL. The absorbance of these solutions is measured at the λmax.

• Determination of λmax: The wavelength of maximum absorbance (λmax) for Cevimeline HCl in 6.8 pH phosphate buffer was determined to be 206.5 nm.

Validation Summary:

While a complete validation report with all ICH parameters is not available in the searched literature, the linearity of the method has been established.

• Linearity: The method demonstrated a linear relationship between absorbance and concentration in the range of 10 to 60 µg/mL with a correlation coefficient of 0.999.

Visualizing the HPLC Validation Workflow

The following diagram illustrates the key stages involved in the validation of an HPLC method for pharmaceutical analysis, as per ICH guidelines.

Caption: Workflow for HPLC Method Validation.

Conclusion

The choice between the stability-indicating RP-HPLC and UV-Visible spectrophotometric methods for the analysis of (+)-Cevimeline hydrochloride hemihydrate depends on the specific requirements of the analysis.

• The RP-HPLC method is the superior choice for stability studies, impurity profiling, and release testing where specificity and the ability to separate degradation products are paramount. Its high sensitivity and specificity make it a robust and reliable tool in a regulated pharmaceutical environment.

• The UV-Visible spectrophotometric method , on the other hand, offers a simple, rapid, and cost-effective alternative for routine quality control applications such as content uniformity, where the interference from excipients and degradation products is known to be minimal.

It is crucial for researchers and drug development professionals to select and validate the analytical method that is most appropriate for the intended purpose, ensuring the generation of accurate and reliable data for regulatory submissions and product quality assessment.

References

• 1. Forced Degradation Studies to Support Stability Indicating HPLC Method Validation – Pharma Validations [pharmavalidations.com]

A Preclinical Head-to-Head: Reproducibility of (+)-Cevimeline Hydrochloride Hemihydrate's Sialogogic Effects

For researchers and drug developers navigating the landscape of treatments for xerostomia, particularly in the context of Sjögren's syndrome, understanding the preclinical performance of therapeutic candidates is paramount. This guide provides an objective comparison of (+)-Cevimeline hydrochloride hemihydrate, a muscarinic receptor agonist, with its primary alternative, pilocarpine (B147212), based on available preclinical data. The focus is on the reproducibility of their effects on salivary secretion, a key indicator of efficacy for this indication.

Cevimeline (B1668456) is a cholinergic agent that acts as an agonist at muscarinic acetylcholine (B1216132) receptors, particularly the M1 and M3 subtypes, which are crucial for stimulating salivary and lacrimal gland secretion.[1][2] Its approval for the treatment of dry mouth in patients with Sjögren's syndrome has positioned it as a significant therapeutic option.[3] Pilocarpine, another muscarinic agonist, has long been a standard treatment for xerostomia.[4] This guide delves into the preclinical studies that have directly compared the sialogogic (saliva-inducing) effects of these two compounds, providing a foundation for their clinical application and future research.

Comparative Efficacy in Preclinical Models

Preclinical studies in various animal models have consistently demonstrated the efficacy of cevimeline in stimulating salivation. These studies have often used pilocarpine as a benchmark, allowing for a direct comparison of their potency, efficacy, and duration of action.

Rodent Models: Potency and Duration of Action

In a key preclinical study using rats, the sialogogic activities of cevimeline (formerly known as SNI-2011) and pilocarpine were directly compared. The results indicated that while both compounds induced a dose-dependent increase in saliva secretion, pilocarpine was found to be approximately 25-fold more potent than cevimeline when administered intravenously.[5]

However, a crucial differentiator emerged in the duration of their effects. In rats, the salivation induced by cevimeline (20-60 mg/kg, intraduodenally) lasted 1.4 to 1.8 times longer than that induced by pilocarpine (0.66-2.0 mg/kg, intraduodenally).[6] This suggests that while a higher dose of cevimeline is required to elicit a similar initial response to pilocarpine, its effects are more sustained.

Canine Models: Corroborating a Longer-Lasting Effect

Studies in dogs further support the observation of cevimeline's extended duration of action. When administered intravenously, the sialogogic effect of cevimeline (1-3 mg/kg) lasted approximately twice as long as that of pilocarpine (0.1-0.3 mg/kg).[6] This prolonged activity is a significant factor in considering the potential for less frequent dosing in a clinical setting. The plasma concentration of cevimeline required to maintain a salivary flow rate of 0.4 ml/min was about 100 ng/ml, and this effective level was sustained for a longer period compared to pilocarpine.[6]

The following table summarizes the key quantitative findings from these comparative preclinical studies:

Parameter	Cevimeline (SNI-2011)	Pilocarpine	Animal Model	Key Finding	Reference
Potency (i.v.)	~25-fold less potent	More potent	Rat	Pilocarpine is significantly more potent in initiating a sialogogic response.	[5]
Duration of Action (i.d.)	1.4 to 1.8-fold longer	Shorter duration	Rat	Cevimeline's effect on salivation is more sustained.	[6]
Duration of Action (i.v.)	~2-fold longer	Shorter duration	Dog	Confirms the longer-lasting sialogogic effect of cevimeline.	[6]
Effective Plasma Concentration	~100 ng/ml for 0.4 ml/min flow	~25 ng/ml for 0.4 ml/min flow	Dog	A higher plasma concentration of cevimeline is needed for a similar effect.	[6]

Mechanism of Action: A Shared Pathway

Both cevimeline and pilocarpine exert their effects by stimulating muscarinic receptors. The signaling pathway is initiated by the binding of the agonist to M3 muscarinic receptors on salivary gland acinar cells. This triggers a cascade of intracellular events, leading to an increase in intracellular calcium and subsequent fluid and protein secretion, resulting in saliva production.

Muscarinic Agonist Signaling Pathway for Salivation

Experimental Protocols

To ensure the reproducibility of these findings, a clear understanding of the experimental methodologies is essential. The following are detailed protocols based on the available literature for key preclinical experiments.

Measurement of Salivary Flow in Rats

This protocol outlines the procedure for measuring saliva secretion in anesthetized rats following the administration of a sialogogic agent.

Workflow for Rat Salivary Flow Measurement

Materials:

• Male Wistar rats (or similar strain)

• Anesthetic (e.g., sodium pentobarbital)

• Polyethylene (B3416737) tubing for cannulation

• Surgical instruments

• Cevimeline hydrochloride hemihydrate and Pilocarpine hydrochloride solutions

• Collection tubes

• Analytical balance

Procedure:

• Anesthesia: Anesthetize the rats with an appropriate agent (e.g., sodium pentobarbital, intraperitoneally).

• Tracheal Cannulation: Cannulate the trachea to ensure a clear airway throughout the experiment.

• Salivary Duct Cannulation: Expose the submandibular or parotid salivary gland duct and carefully insert a pre-weighed polyethylene tube into the duct orifice.

• Drug Administration: Administer the test compound (cevimeline or pilocarpine) via the desired route (intravenous, i.v., into the femoral vein or intraduodenal, i.d.).

• Saliva Collection: Collect the secreted saliva into pre-weighed collection tubes at specific time intervals (e.g., every 5 or 10 minutes) for a defined period (e.g., 60-120 minutes).

• Measurement: Determine the weight of the collected saliva using an analytical balance. The volume can be calculated assuming the density of saliva is 1 g/ml.

• Data Analysis: Plot the cumulative saliva volume or flow rate against time to determine the dose-response relationship and duration of action for each compound.

Concluding Remarks

The preclinical data consistently support the efficacy of (+)-Cevimeline hydrochloride hemihydrate as a potent and long-acting sialogogic agent. While less potent than pilocarpine on a milligram-per-kilogram basis, its extended duration of action in both rodent and canine models is a reproducible and significant finding. This characteristic may offer a clinical advantage in terms of dosing frequency and sustained symptom relief. The shared mechanism of action via M3 muscarinic receptor agonism provides a clear biological basis for these effects. The detailed experimental protocols provided in this guide offer a framework for the continued investigation and verification of these findings, ultimately contributing to the development of improved therapies for xerostomia.

References

• 1. Open-label, long-term safety study of cevimeline in the treatment of postirradiation xerostomia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cevimeline for the treatment of postirradiation xerostomia in patients with head and neck cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Method for the Measurement of Salivary Gland Function in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sialogogic activities of SNI-2011 compared with those of pilocarpine and McN-A-343 in rat salivary glands: identification of a potential therapeutic agent for treatment of Sjörgen's syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Long-lasting salivation induced by a novel muscarinic receptor agonist SNI-2011 in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to (+)-Cevimeline Hydrochloride Hemihydrate for Sjögren's Syndrome

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (+)-Cevimeline hydrochloride hemihydrate (hereafter referred to as Cevimeline) with the primary alternative, Pilocarpine (B147212), for the treatment of xerostomia (dry mouth) and keratoconjunctivitis sicca (dry eyes) in patients with Sjögren's syndrome. This document summarizes key clinical trial data, details experimental methodologies, and visualizes relevant biological pathways and study designs to inform research and drug development efforts.

Mechanism of Action: Muscarinic Acetylcholine (B1216132) Receptor Agonists

Both Cevimeline (B1668456) and Pilocarpine are muscarinic acetylcholine receptor agonists that stimulate the M1 and M3 receptors on exocrine glands, leading to increased secretion of saliva and tears. Sjögren's syndrome is an autoimmune disorder where lymphocytic infiltration of these glands impairs their function. By activating these receptors, Cevimeline and Pilocarpine can help alleviate the symptoms of dryness.

Cevimeline exhibits a high affinity for M3 receptors, which are predominant in salivary and lacrimal glands. This targeted activity is believed to contribute to its efficacy in stimulating salivary and tear production.

Below is a diagram illustrating the signaling pathway activated by muscarinic agonists like Cevimeline and Pilocarpine in a salivary gland acinar cell.

Muscarinic Agonist Signaling Pathway

Clinical Efficacy: A Head-to-Head Comparison

Clinical trials have demonstrated the efficacy of both Cevimeline and Pilocarpine in improving the signs and symptoms of Sjögren's syndrome. The following tables summarize the key efficacy data from pivotal studies.

Salivary Flow Rate

A primary objective measure of efficacy in clinical trials for Sjögren's syndrome is the measurement of salivary flow.

Table 1: Change in Unstimulated Salivary Flow Rate

Treatment	Dosage	Mean Change from Baseline (g/15 min)	Placebo	p-value	Study
Cevimeline	30 mg TID	Data not uniformly reported in this format	-	<0.05*	Fife et al. (2002)[1]
Pilocarpine	5 mg QID	2- to 3-fold increase	-	<0.001	Vivino et al. (1999)[2][3]

*Statistically significant improvement in salivary flow compared to placebo was observed.

Table 2: Patient-Reported Improvement in Dry Mouth (Xerostomia)

Treatment	Dosage	Patient-Reported Improvement	Placebo Improvement	p-value	Study
Cevimeline	30 mg TID	Statistically significant	-	0.0004	Petrone et al. (2002)[4]
Pilocarpine	5 mg QID	Statistically significant	-	≤0.01	Vivino et al. (1999)[2][3]

Ocular Dryness

Both medications have also been evaluated for their impact on the symptoms of dry eyes.

Table 3: Patient-Reported Improvement in Dry Eyes (Keratoconjunctivitis Sicca)

Treatment	Dosage	Patient-Reported Improvement	Placebo Improvement	p-value	Study
Cevimeline	30 mg TID	Statistically significant	-	0.0453	Petrone et al. (2002)[4]
Pilocarpine	5 mg QID	Statistically significant	-	≤0.05	Vivino et al. (1999)[2][3]

Safety and Tolerability Profile

The most common adverse events associated with both Cevimeline and Pilocarpine are related to their mechanism of action as cholinergic agonists.

Table 4: Common Adverse Events and Discontinuation Rates

Adverse Event	Cevimeline (30 mg TID)	Pilocarpine (5 mg QID)	p-value	Study
Sweating	11%	25%	0.02	Noaiseh et al. (2014)[5][6]
Nausea	Frequent	Less frequent than sweating	-	Fife et al. (2002)[1]
Discontinuation Rate (First-time users)	27%	47%	0.02	Noaiseh et al. (2014)[5][6]

A retrospective study found that patients were more likely to continue long-term therapy with Cevimeline compared to Pilocarpine, primarily due to a lower incidence of severe sweating.[5][6]

Experimental Protocols

Standardized and validated methods are crucial for assessing the efficacy of treatments for Sjögren's syndrome. Below are detailed methodologies for key experiments cited in the clinical trials.

Measurement of Salivary Flow

• Unstimulated Whole Salivary Flow: Patients are instructed to refrain from eating, drinking, smoking, or oral hygiene for at least one hour before the measurement. They sit in a relaxed, upright position and are asked to swallow to clear their mouth of any existing saliva. They then allow saliva to passively drool into a pre-weighed collection tube for a specified period, typically 15 minutes. The tube is then re-weighed to determine the amount of saliva produced, expressed in grams per 15 minutes.

• Stimulated Whole Salivary Flow: Following the unstimulated collection, patients are given a piece of paraffin (B1166041) wax to chew at a regular rate to stimulate salivation. Saliva is collected in a pre-weighed tube for a set duration, usually 5 minutes. The amount of saliva is then quantified by weight.

Assessment of Ocular Dryness

• Schirmer's Test: This test measures basal and reflex tear secretion. A sterile filter paper strip is placed in the lower conjunctival sac of each eye for 5 minutes. The amount of wetting on the paper is then measured in millimeters.

• Rose Bengal Staining: A vital dye, Rose Bengal, is instilled into the conjunctival sac. This dye stains devitalized corneal and conjunctival cells. The staining pattern and intensity are then graded by a trained ophthalmologist using a slit lamp to assess the extent of ocular surface damage.

Subjective Symptom Assessment

• Visual Analog Scale (VAS): Patients are asked to rate the severity of their symptoms (e.g., dry mouth, dry eyes, difficulty swallowing) on a 100-mm horizontal line, where 0 represents "no symptoms" and 100 represents the "most severe symptoms imaginable."

Clinical Trial Workflow

The diagram below illustrates a typical workflow for a randomized, double-blind, placebo-controlled clinical trial for a new Sjögren's syndrome treatment.

Clinical Trial Workflow Example

Conclusion

Both Cevimeline and Pilocarpine are effective in treating the symptoms of dry mouth and dry eyes in patients with Sjögren's syndrome. Clinical data suggests that while both drugs improve salivary flow and subjective symptoms, Cevimeline may be better tolerated, with a lower incidence of severe sweating leading to lower discontinuation rates.[5][6] The choice between these agents may depend on individual patient characteristics, tolerability, and response to treatment. Further head-to-head clinical trials would be beneficial to more definitively compare their efficacy and safety profiles. This guide provides a foundation for researchers and drug development professionals to understand the current clinical landscape and inform future studies in this area.

References

• 1. Cevimeline for the treatment of xerostomia in patients with Sjögren syndrome: a randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 3. Pilocarpine tablets for the treatment of dry mouth and dry eye symptoms in patients with Sjögren syndrome: a randomized, placebo-controlled, fixed-dose, multicenter trial. P92-01 Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A double-blind, randomized, placebo-controlled study of cevimeline in Sjögren's syndrome patients with xerostomia and keratoconjunctivitis sicca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. clinexprheumatol.org [clinexprheumatol.org]
• 6. Comparison of the discontinuation rates and side-effect profiles of pilocarpine and cevimeline for xerostomia in primary Sjögren's syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (+)-Cevimeline Hydrochloride Hemihydrate: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist classified as a toxic substance.[1][2] Proper disposal is not merely a procedural formality but a critical measure to ensure the safety of laboratory personnel and to prevent environmental contamination. This document provides a comprehensive guide to the proper disposal procedures for (+)-Cevimeline hydrochloride hemihydrate, adhering to safety and regulatory best practices.

Hazard Profile and Safety Summary

Understanding the hazard profile of (+)-Cevimeline hydrochloride hemihydrate is fundamental to handling and disposing of it safely. The substance is identified by UN number UN2811, classifying it as a toxic solid.

Hazard Classification	Description	GHS Pictogram	Precautionary Statements
Acute Toxicity, Oral (Category 3)	Toxic if swallowed.	💀	P301+P316: IF SWALLOWED: Get emergency medical help immediately. P330: Rinse mouth.
Acute Toxicity, Inhalation (Category 4)	Harmful if inhaled.	💀	P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing. P317: Get medical help.
Carcinogenicity (Category 2)	Suspected of causing cancer.	हेल्थ हज़ार्ड	P203: Obtain, read and follow all safety instructions before use. P318: IF exposed or concerned, get medical advice.
Reproductive Toxicity (Category 2)	Suspected of damaging fertility or the unborn child.	हेल्थ हज़ार्ड	P203: Obtain, read and follow all safety instructions before use. P318: IF exposed or concerned, get medical advice.

This data is compiled from available Safety Data Sheets (SDS).[3][4]

Disposal Procedures

The guiding principle for the disposal of (+)-Cevimeline hydrochloride hemihydrate is that it must be managed as a hazardous pharmaceutical waste.[1][5] Improper disposal, such as flushing down the drain, is strictly prohibited to prevent the contamination of water systems.[5][6][7]

Immediate Steps for Disposal:

• Personal Protective Equipment (PPE): Before handling the material for disposal, ensure appropriate PPE is worn. This includes:

  • Protective gloves

  • Protective clothing (lab coat)

  • Eye and face protection (safety goggles and face shield)

  • A NIOSH-approved respirator, especially when handling the powder form to avoid inhalation.[1][2]

• Waste Segregation and Collection:

  • Collect all waste (+)-Cevimeline hydrochloride hemihydrate, including pure substance, contaminated materials (e.g., weighing boats, gloves, wipes), and the first rinse of any emptied containers, in a designated and clearly labeled hazardous waste container.[2]

  • The container must be robust, leak-proof, and kept closed when not in use.

  • Label the container with the words "Hazardous Waste Pharmaceuticals."[5]

• Spill Management:

  • In case of a spill, contain the material to prevent it from spreading.[1][2]

  • Avoid raising dust.[1][2]

  • Collect the spilled material using appropriate tools (e.g., absorbent pads for solutions, careful sweeping for powder) and place it in the designated hazardous waste container.[1][2]

  • Clean the spill area thoroughly.

Disposal Pathway:

The disposal of hazardous pharmaceutical waste is regulated by agencies such as the Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act (RCRA) and may be subject to stricter state and local regulations.[1][8]

• Licensed Hazardous Waste Vendor: The collected hazardous waste must be disposed of through a licensed and reputable hazardous waste disposal vendor. These vendors are equipped to handle and treat toxic pharmaceutical waste, typically through high-temperature incineration.[1][9]

• Documentation: Maintain meticulous records of the waste generated and its disposal, in accordance with institutional and regulatory requirements.

Note on Inactivation Protocols: No specific, validated experimental protocols for the chemical inactivation or degradation of (+)-Cevimeline hydrochloride hemihydrate are readily available in the reviewed literature. Therefore, attempting to neutralize the compound in the laboratory is not recommended. The standard and required procedure is disposal via a certified hazardous waste management service.

Decision-Making Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of (+)-Cevimeline hydrochloride hemihydrate in a laboratory setting.

Caption: Disposal workflow for (+)-Cevimeline hydrochloride hemihydrate.

For any uncertainties or specific questions regarding disposal procedures, always consult your institution's Environmental Health and Safety (EHS) department. Adherence to these guidelines is paramount for maintaining a safe and compliant research environment.

References

• 1. canbipharm.com [canbipharm.com]
• 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 6. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. Cevimeline - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. michigan.gov [michigan.gov]